4-Benzyloxy-biphenyl

• CAS: 84954-30-3

Core Science & Biosynthesis

physical and chemical properties of 4-Benzyloxy-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and synthetic aspects of 4-Benzyloxy-biphenyl (also known as 4-(phenylmethoxy)-1,1'-biphenyl). This document is intended to be a valuable resource for researchers and professionals involved in drug discovery and development, offering detailed experimental protocols, collated data, and visualizations of key processes.

Core Physical and Chemical Properties

4-Benzyloxy-biphenyl is a solid aromatic ether. Its core properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₉H₁₆O	[1]
Molecular Weight	260.33 g/mol	[1]
Melting Point	136 °C (409 K)	[2]
Boiling Point (Predicted)	413.4 ± 24.0 °C	[3]
Density (Predicted)	1.087 ± 0.06 g/cm³	[3]
Appearance	White to off-white solid	[4]

Spectroscopic Data

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 4-Benzyloxy-biphenyl is expected to show distinct signals for the aromatic protons of the biphenyl and benzyl groups, as well as a characteristic singlet for the benzylic methylene protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.60-7.20	m	9H	Aromatic protons (biphenyl and benzyl rings)
~7.00	d	2H	Aromatic protons ortho to the benzyloxy group
~5.10	s	2H	Benzylic (-O-CH₂-) protons

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will show a number of signals in the aromatic region, corresponding to the 12 unique carbon atoms of the biphenyl and benzyl rings, in addition to the signal for the benzylic carbon.

Chemical Shift (δ) ppm	Assignment
~158	C-O (benzyloxy)
~140-127	Aromatic carbons
~70	Benzylic (-O-CH₂-) carbon

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 4-Benzyloxy-biphenyl is expected to exhibit characteristic absorption bands for the aromatic C-H and C=C bonds, as well as the C-O ether linkage.

Wavenumber (cm⁻¹)	Vibration
3100-3000	Aromatic C-H stretch
1600-1450	Aromatic C=C stretch
1250-1200	Aryl-O-C stretch (asymmetric)
1050-1000	Aryl-O-C stretch (symmetric)

Mass Spectrometry (MS) (Predicted)

The mass spectrum of 4-Benzyloxy-biphenyl is expected to show a prominent molecular ion peak (M⁺) at m/z 260. The fragmentation pattern would likely involve the cleavage of the benzylic ether bond, leading to characteristic fragment ions.

m/z	Fragment
260	[M]⁺
169	[M - C₇H₇]⁺ (loss of benzyl radical)
91	[C₇H₇]⁺ (benzyl cation)

Experimental Protocols

Synthesis of 4-Benzyloxy-biphenyl via Williamson Ether Synthesis[3][4]

This protocol describes the synthesis of 4-Benzyloxy-biphenyl from 4-phenylphenol and benzyl chloride, facilitated by a phase-transfer catalyst and ultrasonication to enhance the reaction rate.

Materials:

• 4-Phenylphenol (1,1'-biphenyl-4-ol)

• Benzyl chloride

• Sodium hydroxide (NaOH)

• Chlorobenzene (solvent)

• N¹,N²-dibenzyl-N¹,N¹,N²,N²-tetramethylethane-1,2-diaminium dibromide (MPTC - multi-site phase-transfer catalyst)

• Biphenyl (internal standard for kinetic studies)

• Hexane

• Ethanol

Procedure:

• To a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer and a condenser, add chlorobenzene (30 mL), sodium hydroxide (15 g), and biphenyl (0.2 g, as an internal standard).

• Place the reaction setup in an ultrasonic bath.

• Add 4-phenylphenol (3.0 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the synthesized MPTC (0.5 g) to the flask.

• Stir the reaction mixture at 600 rpm under ultrasonic irradiation (40 kHz, 300W) at a controlled temperature.

• Monitor the reaction progress by gas chromatography or thin-layer chromatography.

• Upon completion, stop the agitation and allow the phases to separate.

• Isolate the organic phase, wash with water, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by recrystallization from ethanol to yield 4-Benzyloxy-biphenyl as a white solid.[4]

Synthesis of 4-Benzyloxy-biphenyl Workflow.

Purification by Recrystallization[4]

This protocol describes the purification of crude 4-Benzyloxy-biphenyl.

Procedure:

• Dissolve the crude 4-Benzyloxy-biphenyl in a minimal amount of hot ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be heated for a short period.

• Filter the hot solution to remove any insoluble impurities (and charcoal if used).

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified crystals in a vacuum oven.

Biological Activity and Signaling Pathways

There is limited direct information available in the public domain regarding the specific biological activities and signaling pathway interactions of 4-Benzyloxy-biphenyl. However, the broader class of biphenyl derivatives is known to exhibit a wide range of pharmacological properties.[4]

Research on structurally related compounds can provide insights into potential areas of investigation. For instance, derivatives of a 4-benzyloxy-benzylamino chemotype have been explored as potent and selective PPARα agonists, which are targets for retinal disorders.[5] Additionally, other biphenyl-containing compounds have been investigated for their potential as anticancer agents.[6]

It is important to note that these activities are for related but distinct molecules, and the biological profile of 4-Benzyloxy-biphenyl itself requires dedicated investigation.

Logical Relationship for Investigating Biological Activity.

References

• 1. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. or.niscpr.res.in [or.niscpr.res.in]
• 4. iucrdata.iucr.org [iucrdata.iucr.org]
• 5. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

4-Benzyloxy-biphenyl solubility in organic solvents

An In-depth Technical Guide on the Solubility of 4-Benzyloxy-biphenyl in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-Benzyloxy-biphenyl. Due to the limited availability of specific quantitative solubility data in published literature, this document outlines a predicted solubility profile based on the compound's chemical structure. Furthermore, it provides a detailed, generalized experimental protocol for the quantitative determination of its solubility in various organic solvents.

Introduction to 4-Benzyloxy-biphenyl

4-Benzyloxy-biphenyl (CAS No. 84954-30-3) is an organic compound with the molecular formula C₁₉H₁₆O.[1][2] Its structure consists of a biphenyl group linked to a benzyl group via an ether linkage. This structure is predominantly non-polar and hydrophobic due to the presence of three aromatic rings. The ether oxygen atom introduces a slight polarity, but the large non-polar surface area is the primary determinant of its solubility behavior. Understanding its solubility is crucial for applications in organic synthesis, materials science, and drug development, where it may be used as a reactant, intermediate, or building block.

Predicted Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like," which suggests that substances with similar polarities are more likely to be soluble in one another.[3] Given the largely non-polar, aromatic structure of 4-Benzyloxy-biphenyl, its solubility is expected to be highest in non-polar or moderately polar aprotic solvents. The large hydrocarbon framework will readily interact with similar solvents through London dispersion forces. Conversely, its solubility is predicted to be very low in highly polar protic solvents like water, as the energetic cost of disrupting the strong hydrogen-bonding network of the solvent is not compensated by favorable solute-solvent interactions.

Predicted Solubility Data

The following table summarizes the predicted solubility of 4-Benzyloxy-biphenyl in a range of common organic solvents at ambient temperature. This data is predictive and based on chemical structure and polarity matching. Experimental verification is essential for obtaining precise quantitative values.

Solvent Class	Solvent Name	Predicted Solubility	Rationale
Non-Polar	Toluene	High	The aromatic nature of toluene closely matches the biphenyl and benzyl groups of the solute, promoting strong van der Waals interactions.
Benzene	High	Similar to toluene, benzene's aromaticity provides a favorable environment for dissolving the non-polar solute.
n-Hexane	Low to Moderate	While non-polar, the aliphatic nature of hexane is a less ideal match for the aromatic solute compared to aromatic solvents.
Polar Aprotic	Dichloromethane	High	Dichloromethane is a good solvent for many organic compounds and can effectively solvate the large non-polar structure.
Chloroform	High	Similar to dichloromethane, chloroform is an excellent solvent for non-polar and moderately polar organic solids.[4][5]
Ethyl Acetate	Moderate	The moderate polarity and ester functionality allow for reasonable solvation of the solute.[6]
Acetone	Moderate	Acetone's polarity may allow for some interaction with the ether linkage, but the large non-polar part will be the main driver.
Dimethyl Sulfoxide (DMSO)	Moderate to High	DMSO is a powerful, highly polar aprotic solvent capable of dissolving a wide range of non-polar and polar compounds.[7][8][9]
Polar Protic	Ethanol	Low	The hydroxyl group and hydrogen-bonding network of ethanol are not ideal for solvating the large hydrophobic molecule, leading to limited solubility.[10][11][12]
Methanol	Low	Methanol is more polar than ethanol, further reducing its ability to dissolve the non-polar 4-Benzyloxy-biphenyl.
Water	Insoluble	The extreme polarity and strong hydrogen bonding of water make it a very poor solvent for this large, non-polar compound.

Experimental Protocols for Solubility Determination

To obtain accurate quantitative solubility data, a standardized experimental protocol should be followed. The isothermal shake-flask method is a common and reliable technique.[13][14]

Objective: To determine the equilibrium solubility of 4-Benzyloxy-biphenyl in a given organic solvent at a specified temperature.

Materials and Equipment:

• 4-Benzyloxy-biphenyl (solid)

• Selected organic solvents (analytical grade)

• Analytical balance

• Scintillation vials or sealed flasks

• Thermostatic shaker bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis), or a UV-Vis spectrophotometer.

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid 4-Benzyloxy-biphenyl to a vial containing a known volume (e.g., 5 mL) of the chosen solvent. An excess of solid must be visible to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-72 hours) to ensure that equilibrium is reached. The time required may vary depending on the solvent and should be determined experimentally by taking measurements at different time points until the concentration plateaus.

• Sample Collection and Preparation:

  • After equilibration, allow the vial to stand undisturbed in the thermostatic bath for several hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove all undissolved solid particles. This step is critical to avoid overestimation of solubility.

• Quantification:

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of a pre-established calibration curve.

  • Analyze the diluted sample using a calibrated analytical method (e.g., HPLC-UV or UV-Vis spectroscopy) to determine the concentration of 4-Benzyloxy-biphenyl.

  • The calibration curve should be prepared using standard solutions of known concentrations of 4-Benzyloxy-biphenyl in the same solvent.

• Calculation:

  • Calculate the solubility using the measured concentration and the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or g/100 mL.

  • The experiment should be repeated at least in triplicate to ensure the reproducibility of the results.

Visualization of Predictive Workflow

The following diagram illustrates the logical workflow for predicting the solubility of an organic compound like 4-Benzyloxy-biphenyl based on its structural characteristics and the properties of the solvent.

Caption: Logical workflow for predicting compound solubility.

References

• 1. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 84954-30-3 CAS MSDS (4-Benzyloxy-biphenyl) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. chem.ws [chem.ws]
• 4. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chloroform Solvent Properties [macro.lsu.edu]
• 6. Ethyl Acetate Solvent Properties [macro.lsu.edu]
• 7. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 8. scribd.com [scribd.com]
• 9. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]
• 10. 4-BENZYLOXY-3-METHOXY-TOLUENE | 78136-55-7 [amp.chemicalbook.com]
• 11. Benzyl alcohol - Wikipedia [en.wikipedia.org]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. www1.udel.edu [www1.udel.edu]

Stability and Storage of 4-Benzyloxy-biphenyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions for 4-Benzyloxy-biphenyl. The information is compiled from safety data sheets, general chemical stability principles, and established protocols for stability testing of chemical compounds. This document is intended to guide researchers in handling, storing, and evaluating the stability of 4-Benzyloxy-biphenyl.

General Stability and Recommended Storage

4-Benzyloxy-biphenyl is generally considered a stable chemical under normal laboratory conditions. Hazardous polymerization is not expected to occur. However, to ensure its integrity over time, specific storage and handling procedures should be followed.

Key Recommendations:

• Temperature: Store in a cool, dry area.[1]

• Container: Keep containers securely sealed in their original packaging.[1]

• Environment: Protect from environmental extremes and store away from incompatible materials and foodstuffs.[1]

• Ventilation: Use in a well-ventilated area.[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

Proposed Chemical Degradation Pathways

Potential Degradation Mechanisms:

• Hydrolysis: The ether linkage in 4-Benzyloxy-biphenyl is generally resistant to hydrolysis under neutral and basic conditions. However, under strong acidic conditions, cleavage of the ether bond may occur, yielding 4-phenylphenol and benzyl alcohol. This reaction is typically slow and may require elevated temperatures.

• Oxidation: The benzylic carbon is a potential site for oxidation, which could lead to the formation of a hydroperoxide intermediate, subsequently decomposing to 4-phenylphenol and benzaldehyde. Strong oxidizing agents can facilitate this degradation.

• Photodegradation: Aromatic compounds, including biphenyls, can be susceptible to photodegradation upon exposure to UV light. This can involve complex radical reactions leading to a variety of degradation products, potentially including hydroxylated biphenyls and cleavage of the ether linkage.

• Thermal Degradation: At elevated temperatures, thermal decomposition may occur. For aromatic ethers, this can involve cleavage of the ether bond and further decomposition of the resulting fragments.

Below is a diagram illustrating the proposed primary degradation pathways for 4-Benzyloxy-biphenyl.

Caption: Proposed primary degradation pathways of 4-Benzyloxy-biphenyl.

Experimental Protocols for Stability Testing

To rigorously assess the stability of 4-Benzyloxy-biphenyl, a series of forced degradation studies should be conducted. These studies expose the compound to stress conditions to accelerate degradation and identify potential degradation products. The following protocols are based on general guidelines for stability testing of chemical substances.

General Workflow for Stability Assessment

The following diagram outlines a typical workflow for conducting a stability assessment of a chemical compound like 4-Benzyloxy-biphenyl.

Caption: A generalized workflow for conducting a chemical stability study.

Forced Degradation Study Protocols

The following tables summarize the recommended conditions for forced degradation studies on 4-Benzyloxy-biphenyl.

Table 1: Conditions for Forced Degradation Studies

Stress Condition	Proposed Method
Acid Hydrolysis	Dissolve 4-Benzyloxy-biphenyl in a suitable solvent (e.g., acetonitrile) and treat with 0.1 M HCl. Incubate at 60°C for up to 7 days. Samples should be taken at various time points (e.g., 0, 1, 3, 7 days) and neutralized before analysis.
Base Hydrolysis	Dissolve 4-Benzyloxy-biphenyl in a suitable solvent and treat with 0.1 M NaOH. Incubate at 60°C for up to 7 days. Samples should be taken at various time points and neutralized before analysis.
Oxidative Degradation	Dissolve 4-Benzyloxy-biphenyl in a suitable solvent and treat with 3% H₂O₂. Store protected from light at room temperature for up to 7 days. Samples should be taken at various time points for analysis.
Photostability	Expose a solid sample and a solution of 4-Benzyloxy-biphenyl to a light source that provides both UV and visible light, as per ICH Q1B guidelines. A control sample should be kept in the dark.
Thermal Degradation	Expose a solid sample of 4-Benzyloxy-biphenyl to elevated temperatures (e.g., 80°C) for an extended period. Samples should be analyzed at various time points.

Analytical Methodology

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products. A reverse-phase high-performance liquid chromatography (RP-HPLC) method is generally suitable for a compound like 4-Benzyloxy-biphenyl.

Table 2: Example HPLC Method Parameters

Parameter	Suggested Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile and water gradient
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (to be determined by UV scan)
Column Temperature	30°C
Injection Volume	10 µL

Method Development and Validation: The HPLC method must be validated to ensure it is stability-indicating. This involves demonstrating specificity, linearity, accuracy, precision, and robustness. Mass spectrometry (LC-MS) can be coupled with HPLC to aid in the identification of degradation products.

Summary of Quantitative Data (Hypothetical)

Since no specific quantitative stability data for 4-Benzyloxy-biphenyl is publicly available, the following table is a template for how such data should be presented once generated from experimental studies.

Table 3: Hypothetical Stability Data for 4-Benzyloxy-biphenyl

Stress Condition	Duration	Temperature	% Degradation	Major Degradation Products
0.1 M HCl	7 days	60°C	Data to be generated	4-Phenylphenol, Benzyl alcohol
0.1 M NaOH	7 days	60°C	Data to be generated	To be determined
3% H₂O₂	7 days	Room Temp	Data to be generated	4-Phenylphenol, Benzaldehyde
Photolysis	ICH Q1B	ICH Q1B	Data to be generated	To be determined
Thermal	14 days	80°C	Data to be generated	To be determined

Conclusion

4-Benzyloxy-biphenyl is a stable compound under recommended storage conditions. However, it is susceptible to degradation under forced conditions such as strong acid, oxidation, high temperature, and exposure to light. The primary degradation pathways are proposed to involve the cleavage of the benzyl ether linkage. For research and drug development purposes, it is essential to conduct thorough stability studies using a validated stability-indicating analytical method to understand its degradation profile fully. The protocols and information provided in this guide serve as a comprehensive starting point for such investigations.

References

• 1. iosrjournals.org [iosrjournals.org]

The Multifaceted Mechanisms of Action of 4-Benzyloxy-biphenyl Derivatives in Biological Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 4-benzyloxy-biphenyl scaffold is a key pharmacophore in a diverse range of biologically active compounds. While 4-benzyloxy-biphenyl itself is not extensively studied for a singular biological role, its derivatives have been shown to exhibit a variety of mechanisms of action, targeting different proteins and signaling pathways. This technical guide provides an in-depth overview of the core mechanisms of action identified for various 4-benzyloxy-biphenyl-containing molecules, with a focus on their roles as Peroxisome Proliferator-Activated Receptor α (PPARα) agonists, Androgen Receptor (AR) antagonists, activators of the p53 pathway, anticonvulsants, and Monoamine Oxidase B (MAO-B) inhibitors. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the associated signaling pathways to facilitate further research and drug development efforts in this chemical space.

Peroxisome Proliferator-Activated Receptor α (PPARα) Agonism

Derivatives of 4-benzyloxy-biphenyl, particularly those with a benzylamino linkage, have been identified as potent and selective agonists of PPARα, a nuclear receptor that plays a crucial role in lipid metabolism and inflammation. Agonism of PPARα is a therapeutic strategy for dyslipidemia and has shown promise in treating retinal disorders.[1][2]

Quantitative Data for PPARα Agonism

Compound Class	Assay Type	Target	EC50 / IC50	Selectivity	Reference
4-Benzyloxy-benzylamino derivatives	Luciferase Reporter Assay	PPARα	<50 nM for lead compounds	>2,700-fold for PPARα over other isoforms	[1]
1,4-benzyloxybenzylsulfanylaryl carboxylic acids	Binding Affinity Assay	PPARδ	1.7 nM (for analog 28e)	>1000-fold for PPARδ over PPARα/γ	[3]

Experimental Protocols

PPARα Transactivation Assay (Luciferase Reporter Assay)

This assay quantifies the ability of a compound to activate the PPARα receptor, leading to the expression of a reporter gene (luciferase).

• Cell Culture and Transfection:

  • HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Cells are seeded in 96-well plates at a density of 3 x 10^4 cells/well.

  • After 24 hours, cells are co-transfected with a PPARα expression vector and a luciferase reporter plasmid containing Peroxisome Proliferator Response Elements (PPREs) using a suitable transfection reagent.[4][5]

• Compound Treatment:

  • 24 hours post-transfection, the medium is replaced with fresh medium containing the test compounds at various concentrations. A known PPARα agonist (e.g., Wy14643) is used as a positive control, and a vehicle (e.g., DMSO) is used as a negative control.

• Luciferase Activity Measurement:

  • After 24-48 hours of incubation, cells are lysed using a passive lysis buffer.

  • The luciferase activity in the cell lysate is measured using a luminometer following the addition of a luciferase substrate.

• Data Analysis:

  • Luciferase activity is normalized to a co-transfected control plasmid (e.g., β-galactosidase) or to total protein concentration to account for variations in transfection efficiency and cell number.

  • The fold activation is calculated relative to the vehicle control.

  • EC50 values are determined by fitting the dose-response data to a sigmoidal curve.[4][5]

Signaling Pathway

Caption: PPARα signaling pathway activated by a 4-benzyloxy-biphenyl derivative.

Androgen Receptor (AR) Antagonism

N-(4-(benzyloxy)-phenyl)-sulfonamide derivatives have emerged as a novel class of Androgen Receptor (AR) antagonists. These compounds target the activation function 2 (AF2) region of the AR, offering a different mechanism of action compared to traditional AR antagonists that target the ligand-binding domain. This makes them promising candidates for the treatment of prostate cancer, including castration-resistant forms.[6][7][8][9]

Quantitative Data for AR Antagonism

Compound	Assay Type	Cell Line	IC50	Reference
T1-12	AR Antagonistic Activity	LNCaP	0.47 µM	[6][8]
T1-12	Peptide Displacement Activity	-	18.05 µM	[6][8]
Compound 22	Antiandrogenic Activity	SC-3 (wild-type AR)	0.75 µM	[10]
Compound 22	Antiandrogenic Activity	LNCaP (T877A-mutated AR)	0.043 µM	[10]
Compound 22	Antiandrogenic Activity	22Rv1 (H874Y-mutated AR)	0.22 µM	[10]

Experimental Protocols

AR Antagonist Assay (Cell-Based Luciferase Reporter Assay)

This assay measures the ability of a compound to inhibit the transcriptional activity of the AR in the presence of an androgen.

• Cell Culture and Transfection:

  • Prostate cancer cell lines (e.g., LNCaP, VCaP) are cultured in RPMI-1640 medium supplemented with 10% FBS.

  • Cells are seeded in 96-well plates and co-transfected with an androgen-responsive reporter plasmid (e.g., MMTV-luc) and a control plasmid.

• Compound Treatment:

  • After transfection, cells are treated with a fixed concentration of an androgen (e.g., dihydrotestosterone, DHT) and varying concentrations of the test compound.

• Luciferase Activity Measurement:

  • Following a 24-48 hour incubation, luciferase activity is measured as described in the PPARα assay protocol.

• Data Analysis:

  • The percentage of inhibition is calculated relative to the activity induced by the androgen alone.

  • IC50 values are determined from the dose-response curves.[11][12]

Signaling Pathway

Caption: Androgen receptor antagonism by a 4-benzyloxy-phenyl derivative.

p53 Pathway Activation and Antimycobacterial Response

4-(Benzyloxy)phenol, a closely related analog of 4-benzyloxy-biphenyl, has been shown to exert an antimycobacterial effect by activating the p53 tumor suppressor protein. This activation is initiated by hindering the association of p53 with KDM1A, leading to a cascade of downstream events including increased reactive oxygen species (ROS) production, elevated intracellular calcium levels, and enhanced phagosome-lysosome fusion in macrophages.[13][14][15]

Quantitative Data

A cell viability assay showed that 50 μM of 4-(Benzyloxy)phenol was not cytotoxic to PMA-differentiated THP-1 cells.[14]

Experimental Protocols

p53 Activation Assay (Western Blotting)

• Cell Culture and Treatment:

  • THP-1 cells are differentiated into macrophages by treatment with phorbol 12-myristate 13-acetate (PMA).

  • The differentiated cells are then treated with 4-(benzyloxy)phenol for a specified time.

• Protein Extraction and Quantification:

  • Cells are lysed, and total protein is extracted.

  • Protein concentration is determined using a BCA assay.

• Western Blotting:

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with a primary antibody specific for total p53 or phosphorylated p53.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[16][17]

Phagosome-Lysosome Fusion Assay (Microscopy)

• Cell Culture and Infection:

  • PMA-differentiated THP-1 cells are infected with mycobacteria (e.g., Mycobacterium smegmatis) labeled with a pH-sensitive dye (e.g., FITC).

• Compound Treatment and Lysosomal Staining:

  • Infected cells are treated with 4-(benzyloxy)phenol.

  • Lysosomes are stained with a fluorescent dye (e.g., LysoTracker Red).

• Microscopy and Image Analysis:

  • Live or fixed cells are visualized using a fluorescence microscope.

  • Co-localization of the mycobacteria-containing phagosomes (green fluorescence) with lysosomes (red fluorescence) is quantified to assess phagosome-lysosome fusion.[14]

Signaling Pathway

Caption: p53-mediated antimycobacterial response induced by 4-(benzyloxy)phenol.

Anticonvulsant Activity

[4-(Benzyloxy)benzyl]aminoalkanol derivatives have demonstrated significant anticonvulsant properties in preclinical models. These compounds have shown efficacy in both the maximal electroshock (MES) and subcutaneous pentylenetetrazole (ScMet) tests, which are standard screening models for identifying potential antiepileptic drugs.[18]

Quantitative Data for Anticonvulsant Activity

Compound	Test	Dose (mg/kg, i.p.)	Protection (%)	Time after administration (h)	Reference
4-[4-(Benzyloxy) benzyl] amino-1-butanol [X]	MES	100	100	0.5	[18]
4-[4-(Benzyloxy) benzyl] amino-1-butanol [X]	ScMet	100	100	4	[18]
(R,S)- and S-(+)-2-amino-1-butanol derivatives [XI, XIII]	MES	30	100	-	[18]
3-[4-(Benzyloxy) benzyl] amino-3-methyl-1-butanol [XV]	MES	30	100	-	[18]
S-(+)-2-[4-(Benzyloxy) benzyl] amino-3-methyl-1-butanol [XVI]	MES	30	100	-	[18]

Experimental Protocols

Maximal Electroshock (MES) Test

This test is a model for generalized tonic-clonic seizures.

• Animal Model: Mice or rats are used.

• Compound Administration: The test compound is administered intraperitoneally (i.p.) or orally.

• Induction of Seizure: After a specific period, a supramaximal electrical stimulus is delivered through corneal or ear-clip electrodes to induce a seizure.

• Observation: The animals are observed for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Data Analysis: The ability of the compound to abolish the tonic hindlimb extension is considered a measure of anticonvulsant activity.[19][20][21][22][23]

Subcutaneous Pentylenetetrazole (ScMet) Test

This test is a model for absence seizures.

• Animal Model: Mice are typically used.

• Compound Administration: The test compound is administered prior to the convulsant.

• Induction of Seizure: A subcutaneous injection of pentylenetetrazole (PTZ), a GABA-A receptor antagonist, is given to induce clonic seizures.

• Observation: The animals are observed for the onset and severity of seizures.

• Data Analysis: The ability of the compound to prevent or delay the onset of clonic seizures is a measure of its anticonvulsant activity.[19][20][21][22][23]

Experimental Workflow

References

• 1. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of highly potent and selective benzyloxybenzyl-based peroxisome proliferator-activator receptor (PPAR) delta agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of N-(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Collection - Discovery of N‑(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2 - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 10. Design and Synthesis of 4-(4-Benzoylaminophenoxy)phenol Derivatives As Androgen Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of an Androgen Receptor Inhibitor Targeting the N-Terminal Domain of Androgen Receptor for Treatment of Castration Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Immunomodulatory activity of 4-(Benzyloxy)phenol facilitates intracellular mycobacterial clearance through p53 mediated IL-35 signaling dependent JAK1/STAT3 pathway in human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 4-(Benzyloxy)phenol-induced p53 exhibits antimycobacterial response triggering phagosome-lysosome fusion through ROS-dependent intracellular Ca2+ pathway in THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. licorbio.com [licorbio.com]
• 17. aacrjournals.org [aacrjournals.org]
• 18. researchgate.net [researchgate.net]
• 19. ijpp.com [ijpp.com]
• 20. screening methods for Antiepileptic activity | PPTX [slideshare.net]
• 21. researchgate.net [researchgate.net]
• 22. Screening Methods of Anti-epileptic drugs | PDF [slideshare.net]
• 23. Screening of conventional anticonvulsants in a genetic mouse model of epilepsy - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of 4-Benzyloxy-biphenyl Derivatives: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

The 4-benzyloxy-biphenyl scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide spectrum of biological activities. This technical guide provides an in-depth analysis of the current understanding of these compounds, focusing on their potential as anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibiting agents. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways and workflows to support further research and development in this promising area.

Anticancer Activity

Derivatives of 4-benzyloxy-biphenyl have shown significant potential as anticancer agents, exhibiting cytotoxicity against a range of human cancer cell lines. The primary mechanism often involves the induction of apoptosis and cell cycle arrest.

Quantitative Data: Anticancer Activity

The cytotoxic effects of various 4-benzyloxy-biphenyl derivatives are summarized in Table 1. The half-maximal inhibitory concentration (IC50) values highlight the potency of these compounds against different cancer cell lines.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
[3,3']biphenylaminoquinoline derivative 7j	SW480 (colorectal)	1.05	[1]
DU145 (prostate)	0.98	[1]
MDA-MB-231 (breast)	0.38	[1]
MiaPaCa-2 (pancreatic)	0.17	[1]
Biphenyl carboxylic acid 3j (benzyloxy substituted)	MCF-7 (breast)	9.92 ± 0.97	[2]
MDA-MB-231 (breast)	9.54 ± 0.85	[2]
(E)-3-{4-{[4-(benzyloxy)phenyl]amino}quinolin-2-yl}-1-(4-methoxyphenyl)prop-2-en-1-one (4a)	MDA-MB-231 (breast)	0.11	[3]
Huh-7 (liver)	1.47	[3]
Benzyloxyurea derivative 4g	K562 (leukemia)	Not specified, but showed greater apoptotic activity than Hydroxyurea	[4]

Experimental Protocols: Anticancer Activity Assessment

1. MTT Cell Viability Assay:

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Plating: Seed cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 4-benzyloxy-biphenyl derivatives and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

2. Clonogenic Survival Assay:

This assay assesses the ability of a single cell to grow into a colony, providing a measure of long-term cytotoxicity.

• Cell Seeding: Plate a known number of cells (e.g., 500-1000 cells) in a 6-well plate.

• Treatment: Treat the cells with the test compound for a specified period.

• Incubation: Remove the drug-containing medium, wash with PBS, and add fresh medium. Incubate for 1-2 weeks until colonies are visible.

• Staining and Counting: Fix the colonies with methanol and stain with crystal violet. Count the number of colonies containing at least 50 cells.

• Analysis: The surviving fraction is calculated as the number of colonies formed in the treated group divided by the number of colonies in the control group, corrected for the plating efficiency.

3. Cell Cycle Analysis by Flow Cytometry:

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Treat cells with the desired concentration of the compound for 24-48 hours.

• Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content is proportional to the PI fluorescence intensity.

Visualizing Anticancer Mechanisms

The following diagram illustrates a general experimental workflow for evaluating the anticancer properties of 4-benzyloxy-biphenyl derivatives.

Anticancer Activity Evaluation Workflow.

Anti-inflammatory Activity

Several biphenyl derivatives have demonstrated anti-inflammatory properties. The 4-benzyloxy-biphenyl scaffold is being explored for its potential to modulate inflammatory pathways.

Quantitative Data: Anti-inflammatory Activity

While specific quantitative data for 4-benzyloxy-biphenyl derivatives in robust anti-inflammatory models is still emerging, related biphenyl compounds have shown promising activity. For instance, a study on 4-sulfonyloxy/alkoxy benzoxazolone derivatives, which share some structural similarities, identified compound 2h with a potent inhibitory effect on nitric oxide (NO) production in LPS-stimulated RAW 264.7 cells, with an IC50 value of 17.67 µM. In a xylene-induced ear edema model in mice, this compound showed a 42.69% inhibition rate.[5]

Experimental Protocols: Anti-inflammatory Activity Assessment

1. Carrageenan-Induced Paw Edema in Rodents:

This is a classic in vivo model for evaluating acute inflammation.

• Animal Dosing: Administer the test compound or vehicle to groups of rats or mice.

• Induction of Edema: After a set time (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculation of Inhibition: The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups with the vehicle control group.

2. Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages:

This in vitro assay measures the anti-inflammatory effect of compounds by quantifying the inhibition of NO, a key inflammatory mediator.

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate.

• Treatment: Pre-treat the cells with different concentrations of the test compound for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• NO Measurement: Measure the amount of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

• Analysis: Calculate the percentage inhibition of NO production compared to the LPS-stimulated control.

Visualizing Anti-inflammatory Signaling Pathways

The MAPK/NF-κB signaling pathway is a critical regulator of inflammation. Some benzyloxy-phenyl derivatives have been shown to exert their anti-inflammatory effects by modulating this pathway.

References

• 1. Synthesis and SAR investigation of biphenylaminoquinoline derivatives with benzyloxy substituents as promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and anticancer evaluation of benzyloxyurea derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Sulfonyloxy/alkoxy benzoxazolone derivatives with high anti-inflammatory activities: Synthesis, biological evaluation, and mechanims of action via p38/ERK-NF-κB/iNOS pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 4-Benzyloxy-biphenyl: A Technical Guide to its Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the scientific journey of 4-Benzyloxy-biphenyl, a versatile aromatic ether. From its initial synthesis to its contemporary applications in materials science and pharmacology, this document provides a comprehensive overview of its chemical properties, historical context, and evolving significance. Detailed experimental protocols, quantitative data, and visual representations of its molecular interactions offer a thorough resource for professionals in research and development.

Discovery and Historical Context

The precise first synthesis of 4-Benzyloxy-biphenyl is not prominently documented in readily available historical chemical literature. However, its preparation falls under the well-established Williamson ether synthesis, a method developed by Alexander Williamson in 1850.[1] This reaction, involving the coupling of an alkoxide with an alkyl halide, provided a general and reliable route for the formation of ethers. It is highly probable that 4-Benzyloxy-biphenyl was first synthesized in the late 19th or early 20th century as chemists systematically explored the reactions of known phenols and benzyl halides.

The initial interest in biphenyl derivatives, the core structure of this molecule, grew from the study of coal tar and the development of synthetic dyes. The functionalization of the biphenyl scaffold, as seen in 4-Benzyloxy-biphenyl, opened avenues for modifying its physical and chemical properties, leading to its later investigation in various fields.

Physicochemical and Spectroscopic Data

The physical and chemical properties of 4-Benzyloxy-biphenyl are crucial for its application in various scientific domains. The following tables summarize key quantitative data for this compound.

Property	Value	Source(s)
Molecular Formula	C₁₉H₁₆O	[2]
Molecular Weight	260.33 g/mol	[2]
Melting Point	136 °C	[3][4]
Boiling Point (Predicted)	413.4 ± 24.0 °C	[3][4]
Density (Predicted)	1.087 ± 0.06 g/cm³	[3][4]
XLogP3	5.4	[2]

Table 1: Physicochemical Properties of 4-Benzyloxy-biphenyl

Spectroscopic analysis is essential for the identification and characterization of 4-Benzyloxy-biphenyl.

Spectroscopy	Data	Source(s)
¹H NMR (500 MHz, DMSO-d₆)	δ 5.08 (s, 2H, Ar-CH₂), 7.02-7.54 (m, 14H, Aromatic protons)	[5]
¹³C NMR (125 MHz, DMSO-d₆)	δ 70.14 (Ar-O-CH₂), 115.20, 126.79, 127.55, 128.05, 128.78, 134.08, 137.04, 140.83 (Aromatic CH), 158.42 (Ar-O-CH)	[5]

Table 2: NMR Spectroscopic Data for 4-Benzyloxy-biphenyl

Synthesis and Experimental Protocols

The synthesis of 4-Benzyloxy-biphenyl has evolved from classical methods to more efficient, modern techniques.

Historical Synthesis: Williamson Ether Synthesis

The traditional method for preparing 4-Benzyloxy-biphenyl is the Williamson ether synthesis. This SN2 reaction involves the nucleophilic attack of the 4-phenylphenoxide ion on benzyl chloride.

Reaction Scheme:

Figure 1: Williamson Ether Synthesis of 4-Benzyloxy-biphenyl

Detailed Experimental Protocol (Classical Method):

• Deprotonation of 4-Phenylphenol: A solution of 4-phenylphenol in a suitable solvent (e.g., ethanol or acetone) is treated with a strong base, such as sodium hydroxide or potassium carbonate, to generate the 4-phenylphenoxide salt.

• Nucleophilic Substitution: Benzyl chloride is added to the solution containing the phenoxide. The mixture is then heated under reflux for several hours to facilitate the SN2 reaction.

• Work-up and Purification: After the reaction is complete, the mixture is cooled, and the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent (e.g., diethyl ether or dichloromethane). The organic layer is washed with an aqueous base to remove any unreacted phenol, followed by washing with brine. The organic layer is then dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is evaporated. The crude product is purified by recrystallization from a suitable solvent, such as ethanol or hexane, to yield pure 4-Benzyloxy-biphenyl.

Modern Synthesis: Phase-Transfer Catalysis and Sonication

Modern synthetic approaches aim to improve the efficiency and environmental friendliness of the synthesis. One such method involves the use of a multi-site phase-transfer catalyst (MPTC) and ultrasonic irradiation.[6]

This method allows the reaction to be carried out in a biphasic system (e.g., organic solvent and aqueous base), which simplifies the work-up procedure and often leads to higher yields and shorter reaction times. The use of ultrasound provides the activation energy for the reaction, enhancing mass transfer between the phases.[6]

Experimental Workflow:

Figure 2: Modern Synthesis Workflow for 4-Benzyloxy-biphenyl

Detailed Experimental Protocol (Modern Method):

• Reaction Setup: 4-Phenylphenol, benzyl chloride, an aqueous solution of sodium hydroxide, an organic solvent (e.g., chlorobenzene), and a catalytic amount of a multi-site phase-transfer catalyst are combined in a reaction vessel.

• Sonication: The reaction mixture is subjected to ultrasonic irradiation at a specific frequency and power for a designated period. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is allowed to cool, and the organic and aqueous phases are separated. The aqueous phase is extracted with the organic solvent. The combined organic layers are washed with water and brine, then dried over an anhydrous salt.

• Purification: The solvent is removed under reduced pressure, and the resulting crude product is purified by recrystallization or column chromatography to afford pure 4-Benzyloxy-biphenyl.

Applications

4-Benzyloxy-biphenyl and its derivatives have found applications in diverse areas of science and technology, primarily in liquid crystals and medicinal chemistry.

Liquid Crystals

The rigid, elongated structure of the biphenyl core in 4-Benzyloxy-biphenyl makes it a suitable building block for liquid crystalline materials. While 4-Benzyloxy-biphenyl itself does not exhibit liquid crystalline properties, its derivatives, particularly those with additional functional groups, have been incorporated into liquid crystal mixtures. These materials are crucial components in various electro-optical devices, most notably liquid crystal displays (LCDs). The introduction of the benzyloxy group can influence the mesophase behavior and transition temperatures of the resulting liquid crystals.

Medicinal Chemistry: PPARα Agonism

More recently, a chemotype based on a 4-benzyloxy-benzylamino scaffold has been identified as a potent and selective peroxisome proliferator-activated receptor alpha (PPARα) agonist.[7][8] PPARα is a nuclear receptor that plays a key role in the regulation of lipid metabolism and inflammation. Agonists of PPARα, such as fibrate drugs, are used clinically to treat dyslipidemia.

The 4-benzyloxy-benzylamino derivatives have shown promise as potential therapeutic agents for retinal disorders, such as diabetic retinopathy and age-related macular degeneration, by ameliorating inflammation and vascular leakage in preclinical models.[7]

Signaling Pathway of a 4-Benzyloxy-benzylamino PPARα Agonist:

Figure 3: PPARα Agonist Signaling Pathway

Conclusion

4-Benzyloxy-biphenyl, a seemingly simple aromatic ether, has a rich, albeit not always explicitly documented, history rooted in the fundamentals of organic synthesis. Its journey from a potential product of classical etherification reactions to a key structural motif in modern materials and therapeutics highlights the enduring relevance of fundamental chemical structures. The continued exploration of its derivatives, particularly in the realm of medicinal chemistry, suggests that the story of 4-Benzyloxy-biphenyl is far from over, with new chapters of discovery and application yet to be written. This guide provides a solid foundation for researchers and professionals to understand and build upon the existing knowledge of this versatile molecule.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 84954-30-3 CAS MSDS (4-Benzyloxy-biphenyl) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 4-Benzyloxy-biphenyl | 84954-30-3 [chemicalbook.com]
• 5. or.niscpr.res.in [or.niscpr.res.in]
• 6. or.niscpr.res.in [or.niscpr.res.in]
• 7. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of 4-Benzyloxy-biphenyl: A Technical Guide

Introduction: 4-Benzyloxy-biphenyl (CAS No. 84954-30-3) is a bi-aryl ether with a molecular formula of C₁₉H₁₆O and a molecular weight of 260.33 g/mol .[1] Its structure, consisting of a biphenyl core linked to a benzyl group via an ether bond, makes it a valuable intermediate in organic synthesis, particularly in the development of liquid crystals and pharmaceutical compounds. Accurate structural elucidation and characterization are paramount for its application in research and development. This guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-Benzyloxy-biphenyl, complete with detailed experimental protocols and a logical workflow for spectroscopic analysis.

Data Presentation

The spectroscopic data for 4-Benzyloxy-biphenyl are summarized in the tables below. The NMR data has been experimentally determined, while the IR and MS data are predicted based on the known fragmentation patterns and vibrational modes of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for 4-Benzyloxy-biphenyl

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.54 - 7.02	m (multiplet)	14H	Aromatic Protons (Biphenyl & Benzyl Rings)
5.08	s (singlet)	2H	Benzylic Protons (-O-CH₂ -Ph)

Solvent: DMSO-d₆, Spectrometer Frequency: 500 MHz. Data sourced from.

Table 2: ¹³C NMR Spectroscopic Data for 4-Benzyloxy-biphenyl

Chemical Shift (δ) ppm	Assignment
158.42	Aromatic Carbon (Ar-C -O)
140.83	Aromatic Carbon
137.04	Aromatic Carbon
134.08	Aromatic Carbon
128.78	Aromatic Carbon
128.05	Aromatic Carbon
127.55	Aromatic Carbon
126.79	Aromatic Carbon
115.20	Aromatic Carbon
70.14	Benzylic Carbon (-O-CH₂ -Ph)

Solvent: DMSO-d₆, Spectrometer Frequency: 125 MHz. Data sourced from.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 4-Benzyloxy-biphenyl

Wavenumber (cm⁻¹)	Vibration Mode	Intensity
3100 - 3000	Aromatic C-H Stretch	Medium
2950 - 2850	Aliphatic C-H Stretch (Benzylic CH₂)	Medium-Weak
1600, 1500, 1450	Aromatic C=C Ring Stretch	Strong-Medium
1250 - 1200	Aryl Ether C-O Asymmetric Stretch	Strong
1050 - 1000	Aryl Ether C-O Symmetric Stretch	Medium
860 - 820	p-Disubstituted Benzene C-H Out-of-Plane Bend	Strong
770 - 730 & 710 - 690	Monosubstituted Benzene C-H Out-of-Plane Bend	Strong

Note: This data is predicted based on characteristic group frequencies for aromatic ethers and biphenyl compounds.

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation for 4-Benzyloxy-biphenyl

m/z	Ion	Predicted Fragmentation Pathway
260	[C₁₉H₁₆O]⁺	Molecular Ion (M⁺)
183	[C₁₂H₉O]⁺	Loss of Phenyl Radical (•C₇H₇)
169	[C₁₂H₉]⁺	Loss of Benzyloxy Radical (•OCH₂C₆H₅)
91	[C₇H₇]⁺	Tropylium Ion (Benzyl Cation) - Often the base peak

Note: This data is predicted based on the molecular structure and common fragmentation pathways for benzylic ethers.

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are generalized and may require optimization based on the specific instrumentation available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 4-Benzyloxy-biphenyl is dissolved in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The solution is transferred to a 5 mm NMR tube.

• Instrument Setup: ¹H and ¹³C NMR spectra are recorded on a 500 MHz (or higher) spectrometer.

• ¹H NMR Acquisition: The spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. The chemical shifts are referenced to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm).

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. The chemical shifts are referenced to the solvent peak of DMSO-d₆ (δ ~39.52 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol describes the Attenuated Total Reflectance (ATR) method, which is suitable for solid powder samples.

• Instrument Preparation: An FTIR spectrometer equipped with an ATR accessory (e.g., a diamond crystal) is used. A background spectrum of the clean, empty ATR crystal is collected to account for atmospheric and instrumental noise.

• Sample Application: A small amount of solid 4-Benzyloxy-biphenyl is placed directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition: Pressure is applied using a clamp to ensure firm contact between the sample and the crystal. The infrared spectrum is then recorded, typically in the range of 4000-400 cm⁻¹.

• Cleaning: After analysis, the sample is carefully removed, and the ATR crystal is cleaned with an appropriate solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: A stock solution of 4-Benzyloxy-biphenyl is prepared by dissolving ~1 mg of the sample in 1 mL of a suitable organic solvent like methanol or acetonitrile. This stock solution is then further diluted to a final concentration of approximately 1-10 µg/mL using the same solvent, often with the addition of 0.1% formic acid to promote protonation.

• Instrument Calibration: The mass spectrometer, typically a Time-of-Flight (TOF) or Orbitrap instrument, is calibrated using a standard calibration solution to ensure high mass accuracy.

• Data Acquisition: The prepared sample solution is introduced into the ESI source via direct infusion or through a liquid chromatography (LC) system. The analysis is performed in positive ion mode to detect the protonated molecule [M+H]⁺. A full scan spectrum is acquired over a relevant m/z range (e.g., 50-500).

• Tandem MS (MS/MS): To obtain fragmentation data, the precursor ion corresponding to the protonated molecule (m/z 261) is isolated and subjected to collision-induced dissociation (CID) to generate a product ion spectrum.

Visualization of Analytical Workflow

The logical flow for the spectroscopic characterization of a compound like 4-Benzyloxy-biphenyl is depicted below.

Caption: Workflow for the spectroscopic characterization of 4-Benzyloxy-biphenyl.

References

• 1. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-Benzyloxy-biphenyl from 4-Phenylphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of 4-benzyloxy-biphenyl, a valuable intermediate in medicinal chemistry and materials science. The primary method described is the Williamson ether synthesis, a robust and widely used reaction for forming ethers.[1] The protocols outlined below are designed for laboratory-scale synthesis and include information on reagents, reaction conditions, purification, and characterization.

Reaction Principle: The Williamson Ether Synthesis

The synthesis of 4-benzyloxy-biphenyl from 4-phenylphenol is achieved through a Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The process involves two key steps:

• Deprotonation : The acidic hydroxyl group of 4-phenylphenol is deprotonated by a base to form a more nucleophilic phenoxide ion.[3]

• Nucleophilic Substitution : The resulting phenoxide ion attacks the electrophilic benzylic carbon of a benzyl halide (e.g., benzyl chloride or benzyl bromide), displacing the halide leaving group to form the desired 4-benzyloxy-biphenyl ether.[1][3]

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of 4-Benzyloxy-biphenyl via Suzuki Coupling Reaction

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the synthesis of 4-Benzyloxy-biphenyl, a valuable intermediate in medicinal chemistry and materials science. The synthesis is achieved through the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of carbon-carbon bonds.[1]

Introduction

The biphenyl moiety is a privileged scaffold in numerous biologically active compounds. The Suzuki-Miyaura coupling reaction is a premier method for constructing such structures due to its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of its starting materials.[1] This reaction facilitates the coupling of an organoboron species (such as a boronic acid) with an organohalide, catalyzed by a palladium complex.

For the synthesis of 4-Benzyloxy-biphenyl, two primary retrosynthetic pathways are viable:

• Route A: The coupling of 4-benzyloxyphenylboronic acid with an aryl halide (e.g., bromobenzene or iodobenzene).

• Route B: The coupling of phenylboronic acid with a 4-benzyloxyaryl halide (e.g., 1-(benzyloxy)-4-bromobenzene or 1-(benzyloxy)-4-iodobenzene).

The choice between these routes often depends on the commercial availability, stability, and cost of the respective starting materials.[1] This protocol will focus on a generalized procedure applicable to both routes.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide, forming a Pd(II) complex.

• Transmetalation: In the presence of a base, the organoboron compound transfers its organic moiety to the palladium center.

• Reductive Elimination: The coupled product, 4-Benzyloxy-biphenyl, is formed, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.

Figure 1. The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This section provides a representative protocol for the synthesis of 4-Benzyloxy-biphenyl on a 1.0 mmol scale.

Materials:

• Aryl Halide (e.g., Bromobenzene or 1-(Benzyloxy)-4-bromobenzene) (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (e.g., 4-Benzyloxyphenylboronic acid or Phenylboronic acid) (1.2 mmol, 1.2 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂) (0.02-0.05 mmol, 2-5 mol%)

• Ligand (if using Pd(OAc)₂, e.g., PPh₃) (0.04-0.10 mmol, 4-10 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄) (2.0 mmol, 2.0 equiv)

• Solvent (e.g., Toluene, 1,4-Dioxane, or a mixture such as Toluene/Ethanol/Water)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Equipment:

• Round-bottom flask or Schlenk tube

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), base (2.0 equiv), and the palladium catalyst and ligand (if applicable).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is crucial to prevent the degradation of the palladium catalyst.[1]

• Solvent Addition: Under the inert atmosphere, add the degassed solvent to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x). Combine the organic extracts.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure 4-Benzyloxy-biphenyl.

Figure 2. Experimental workflow for the synthesis of 4-Benzyloxy-biphenyl.

Quantitative Data

The efficiency of the Suzuki coupling reaction is dependent on the specific substrates, catalyst system, and reaction conditions. The following table summarizes representative conditions and expected yields for the synthesis of biphenyl derivatives analogous to 4-Benzyloxy-biphenyl.

Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Bromobenzene	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2) / PPh₃ (4)	K₂CO₃	Toluene/H₂O	100	12	~95
4-Bromoanisole	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	6	>90
Iodobenzene	Phenylboronic acid	Pd/C (1)	K₂CO₃	EtOH/H₂O	80	1	~98
1-Bromo-4-(chloromethyl)benzene	Phenylboronic acid	Pd(OAc)₂ (0.2) / PCy₃·HBF₄ (0.4)	Cs₂CO₃	Toluene/H₂O	80	2	96[2]
Bromobenzene	Phenylboronic acid	PdFe₂O₄ (20 mg)	K₂CO₃	MeOH/H₂O	100	2	92[3]

Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, consider screening different palladium catalysts, ligands, bases, and solvents. The choice of these components can significantly impact the reaction efficiency. Increasing the reaction temperature or time may also improve the yield.

• Homocoupling: The formation of homocoupled byproducts (biphenyl from the boronic acid) can be minimized by ensuring an efficient transmetalation step. This can often be achieved by the careful selection of the base and solvent system.

• Deboronated Starting Material: Protodeboronation of the arylboronic acid can be a side reaction. Using a less protic solvent or a different base may mitigate this issue.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and reliable method for the synthesis of 4-Benzyloxy-biphenyl. By carefully selecting the appropriate starting materials, palladium catalyst, ligand, base, and solvent system, researchers can achieve high yields of the desired product. The provided protocol serves as a robust starting point for the synthesis and can be optimized to suit specific laboratory conditions and substrate combinations.

References

• 1. or.niscpr.res.in [or.niscpr.res.in]
• 2. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jsynthchem.com [jsynthchem.com]

The Versatility of 4-Benzyloxy-biphenyl in Synthetic Organic Chemistry: A Guide for Researchers

For Immediate Release

Shanghai, China – December 7, 2025 – 4-Benzyloxy-biphenyl stands as a pivotal intermediate in the landscape of organic synthesis, offering a versatile scaffold for the construction of a diverse array of complex molecules. Its unique structural features, combining a stable biphenyl core with a cleavable benzyl ether protecting group, make it an invaluable tool for researchers in medicinal chemistry, materials science, and drug development. This document provides detailed application notes and experimental protocols for the utilization of 4-benzyloxy-biphenyl and its derivatives in key synthetic transformations.

Core Applications in Organic Synthesis

4-Benzyloxy-biphenyl and its closely related derivatives are instrumental in a variety of synthetic applications, primarily serving as key building blocks for more complex molecular architectures. The primary applications include its role as a precursor in cross-coupling reactions, its use in the synthesis of liquid crystals, and as an intermediate in the preparation of biologically active compounds.

One of the most prominent applications of derivatives of 4-benzyloxy-biphenyl is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. For instance, 4-(benzyloxy)phenylboronic acid, a derivative, is crucial for synthesizing substituted biphenyl compounds, which are common motifs in pharmaceuticals.[1]

Furthermore, the biphenyl structure is a fundamental component of many liquid crystals. 4-Benzyloxyphenol, a related compound, is used in the synthesis of benzoate-based liquid crystals, demonstrating the importance of this chemical family in materials science.[2] The synthesis of 4-benzyloxy-biphenyl itself can be achieved through methods like the Williamson ether synthesis, which has been optimized using techniques such as phase-transfer catalysis and ultrasonication to improve yields and reaction times.[3][4]

The benzyloxy group also serves as a protecting group for the phenolic hydroxyl, which can be selectively cleaved under various conditions. This allows for late-stage functionalization of the biphenyl core, a critical strategy in the synthesis of complex natural products and active pharmaceutical ingredients (APIs).[5][6][7]

Key Synthetic Protocols and Quantitative Data

The following sections provide detailed experimental protocols for several key transformations involving 4-benzyloxy-biphenyl and its derivatives. The quantitative data associated with these reactions are summarized in the subsequent tables for ease of comparison.

Synthesis of 3-[4-(Benzyloxy)phenyl]aniline via Suzuki-Miyaura Coupling

This protocol details the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 3-bromoaniline and 4-(benzyloxy)phenylboronic acid to yield 3-[4-(benzyloxy)phenyl]aniline, an important intermediate for biologically active molecules.[1]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 3-bromoaniline (1.0 mmol), 4-(benzyloxy)phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Solvent Addition: Add a 4:1:1 mixture of toluene:ethanol:water (10 mL).

• Degassing: Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove dissolved oxygen.

• Catalyst Addition: Under the inert atmosphere, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Reaction: Heat the reaction mixture to reflux (approximately 85-95 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with brine (2 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 3-[4-(benzyloxy)phenyl]aniline.[1]

Table 1: Quantitative Data for Suzuki-Miyaura Coupling

Reactant 1	Reactant 2	Catalyst	Base	Solvent	Time (h)	Yield (%)
3-Bromoaniline	4-(Benzyloxy)phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene:Ethanol:Water (4:1:1)	12-24	Not specified in source, but generally high for this type of reaction.

Synthesis of 4-Benzyloxy-biphenyl via Williamson Ether Synthesis with Phase-Transfer Catalysis

This protocol describes the synthesis of 4-benzyloxy-biphenyl from 4-phenylphenol and benzyl chloride using a multi-site phase-transfer catalyst (MPTC) under ultrasonic conditions, which has been shown to improve reaction rates and yields.[3][4]

Experimental Protocol:

• Reaction Setup: In a 500 mL three-neck round-bottom flask, place chlorobenzene (30 mL), sodium hydroxide (15 g), and biphenyl (0.2 g, as an internal standard). The flask is placed in an ultrasonic bath.

• Reagent Addition: Add 4-phenylphenol (3 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the synthesized MPTC (0.5 g).

• Reaction Conditions: Agitate the reaction mixture at 600 rpm under the influence of ultrasonic power (40 kHz, 300 W) at 50 °C.

• Monitoring: The reaction progress can be monitored by analyzing aliquots of the organic phase over time.

• Workup and Analysis: After the reaction, the phases are separated. The organic phase is analyzed to determine the yield of 4-benzyloxy-biphenyl.[3]

Table 2: Kinetic Data for Williamson Ether Synthesis under Sonication

Time (min)	Conversion of Benzyl Chloride (%)	Yield of 4-Benzyloxy-biphenyl (%)
3	4.58	2.15
6	9.15	4.32
9	15.31	7.48
12	18.45	10.12
15	23.82	13.05
18	31.63	15.87
20	40.14	19.42
Reaction Conditions: 15g NaOH, 0.2g internal standard (biphenyl), 30 mL chlorobenzene, 600 rpm, 50°C; ultrasound conditions (40 kHz, 300 W).[3]

Oxidative Cleavage of the 4-O-Benzyl Ether

The benzyloxy group can be selectively removed in the presence of other functional groups. This protocol provides a general method for the oxidative cleavage of a 4-O-benzyl ether using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[5]

Experimental Protocol:

• Reaction Setup: Dissolve the 4-O-benzyl ether substrate (0.03 M) in a mixture of dichloromethane (CH₂Cl₂) and water (17:1).

• Reagent Addition: Cool the solution to 0 °C and add DDQ (2.3 equivalents).

• Reaction: After 30 minutes at 0 °C, warm the reaction mixture to room temperature and stir for a specified time (e.g., 1.5 to 3 hours), monitoring by TLC.

• Quenching and Workup: Dilute the reaction mixture with CH₂Cl₂ and quench the reaction.

• Purification: The crude product is then purified by chromatography to yield the deprotected alcohol.[5]

Table 3: Yields for Oxidative Cleavage of 4-O-Benzyl Ethers

Substrate	Time (h)	Product Yield (%)
S-Phenyl 2,4-di-O-benzyl-3-O-(2-naphthylmethyl)-α-L-thiorhamnopyranoside	3	63 (monool), 13 (diol)
S-Phenyl 2,4-di-O-benzyl-3-O-(4-methoxybenzyl)-α-L-thiorhamnopyranoside	1.5	78 (monool), 14 (diol)
Deprotection with 2.3 equivalents of DDQ.[5]

Visualizing Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key synthetic transformations discussed.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. or.niscpr.res.in [or.niscpr.res.in]
• 4. Synthesis of 4-(benzyloxy)biphenyl under a multi-site phase-transfer catalyst along with ultrasonication – A kinetic study | Indian Journal of Chemical Technology (IJCT) [or.niscpr.res.in]
• 5. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Total synthesis and development of bioactive natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Benzyloxy-biphenyl in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-benzyloxy-biphenyl as a versatile building block in the synthesis of various biologically active compounds. Detailed protocols for the synthesis of key derivatives and relevant biological assays are provided to facilitate research and development in drug discovery.

Introduction to 4-Benzyloxy-biphenyl in Medicinal Chemistry

4-Benzyloxy-biphenyl is a valuable scaffold in medicinal chemistry due to its rigid biphenyl core, which can be strategically modified to interact with various biological targets. The benzyloxy group provides a versatile handle for functionalization and can influence the pharmacokinetic properties of the resulting molecules. This biphenyl ether motif is found in a range of compounds investigated for their potential as anticancer agents, androgen receptor (AR) antagonists, and immune checkpoint inhibitors.

Synthetic Applications and Protocols

The 4-benzyloxy-biphenyl core can be synthesized through several methods, with a common approach being the etherification of 4-hydroxybiphenyl with benzyl bromide. A notable synthesis method utilizes a multi-site phase-transfer catalyst under ultrasonic conditions to achieve high yields efficiently.

General Synthesis of 4-Benzyloxy-biphenyl

A robust method for the synthesis of 4-benzyloxy-biphenyl involves the reaction of 4-phenylphenol with benzyl chloride in the presence of a multi-site phase-transfer catalyst and ultrasonic irradiation (40 kHz, 300W).[1] This approach offers advantages such as high yields, reduced reaction times, and milder conditions compared to traditional methods.[1]

Application in the Development of Anticancer Agents

Derivatives of 4-benzyloxy-biphenyl have shown significant promise as anticancer agents. By incorporating this scaffold, researchers have developed compounds with potent cytotoxic activity against various cancer cell lines.

Biphenylaminoquinoline Derivatives

A series of biphenylaminoquinoline derivatives incorporating the 4-benzyloxy-biphenyl moiety have been synthesized and evaluated for their anticancer properties.[2] These compounds have demonstrated significant cytotoxicity, particularly the [3,3']biphenylaminoquinoline derivative 7j , which exhibited potent activity against multiple cancer cell lines.[2][3]

Table 1: Cytotoxicity of Biphenylaminoquinoline Derivative 7j [2][3]

Cell Line	Cancer Type	IC₅₀ (µM)
SW480	Colorectal Cancer	1.05
DU145	Prostate Cancer	0.98
MDA-MB-231	Breast Cancer	0.38
MiaPaCa-2	Pancreatic Cancer	0.17

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent

• 96-well plates

• Multi-well spectrophotometer (plate reader)

Procedure for Adherent Cells:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., biphenylaminoquinoline derivatives) and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the treatment medium and add 50 µL of serum-free medium and 50 µL of MTT solution to each well.[3]

• Incubation: Incubate the plate at 37°C for 2-4 hours, allowing viable cells to reduce the MTT to formazan crystals.[3]

• Solubilization: Carefully remove the MTT solution and add 100-150 µL of a solubilizing solvent (e.g., DMSO) to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a plate reader.[3] The absorbance is directly proportional to the number of viable cells.

Workflow for MTT Assay:

Caption: Workflow of the MTT cytotoxicity assay.

Role in Developing Androgen Receptor (AR) Antagonists

4-Benzyloxy-biphenyl serves as a key building block for a novel class of N-(4-(benzyloxy)-phenyl)-sulfonamide derivatives that act as androgen receptor (AR) antagonists.[1] These compounds target the activation function 2 (AF2) domain of the AR, a novel binding site for antagonists.

N-(4-(benzyloxy)-phenyl)-sulfonamide Derivatives

Compound T1-12 from this series has demonstrated excellent AR antagonistic activity and has been shown to inhibit tumor growth in in-vivo models.[1]

Table 2: Activity of AR Antagonist T1-12 [1]

Assay	IC₅₀ (µM)
AR Antagonistic Activity	0.47
Peptide Displacement Activity	18.05

Experimental Protocol: Synthesis of N-[4-(benzyloxy)phenyl]pentanamide (A key intermediate)

This protocol describes the N-acylation of 4-(benzyloxy)aniline.

Materials:

• 4-(benzyloxy)aniline

• Pentanoyl chloride

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 4-(benzyloxy)aniline (1.0 eq.) in anhydrous DCM.[4]

• Add triethylamine (1.2 eq.) and cool the mixture to 0°C.[4]

• Slowly add pentanoyl chloride (1.1 eq.) dropwise.[4]

• Allow the reaction to warm to room temperature and stir for 2-4 hours.[4]

• Quench the reaction with saturated aqueous sodium bicarbonate solution.[4]

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.[4]

• Filter and concentrate under reduced pressure to obtain the crude product.

• Purify by recrystallization.

General Synthesis Workflow:

Caption: General workflow for the synthesis of an N-acylated derivative.

Experimental Protocol: Androgen Receptor Ligand Binding Assay

A common method to assess the binding of compounds to the AR is a competitive binding assay using a radiolabeled ligand.

Principle: The assay measures the ability of a test compound to compete with a known high-affinity radiolabeled androgen (e.g., [³H]-R1881) for binding to the AR. A decrease in radioactivity indicates that the test compound has displaced the radiolabeled ligand, signifying binding to the receptor.

General Procedure:

• Prepare a reaction mixture containing the androgen receptor protein, the radiolabeled ligand, and varying concentrations of the test compound.

• Incubate the mixture to allow binding to reach equilibrium.

• Separate the receptor-bound from the free radiolabeled ligand. This can be achieved through methods like filtration or scintillation proximity assay (SPA).

• Quantify the amount of bound radioactivity.

• Calculate the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand.

Application in PD-1/PD-L1 Immune Checkpoint Inhibition

The 4-benzyloxy-biphenyl scaffold is also utilized in the design of small-molecule inhibitors of the programmed cell death-1 (PD-1)/programmed cell death-ligand 1 (PD-L1) interaction. This interaction is a critical immune checkpoint that cancer cells often exploit to evade the immune system.

Biphenyl Derivatives as PD-1/PD-L1 Inhibitors

By optimizing a biphenyl core, which can be derived from 4-benzyloxy-biphenyl, researchers have developed potent PD-1/PD-L1 inhibitors. For example, compound A56 , a 2-arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) benzylamine derivative, has shown significant tumor growth inhibition in a mouse model.[5]

Signaling Pathway:

Caption: Inhibition of the PD-1/PD-L1 signaling pathway.

Conclusion

4-Benzyloxy-biphenyl is a privileged scaffold in drug discovery, providing a versatile platform for the development of novel therapeutics. Its utility has been demonstrated in the synthesis of potent anticancer agents, androgen receptor antagonists, and immune checkpoint inhibitors. The protocols and data presented herein serve as a valuable resource for researchers engaged in the design and synthesis of new drug candidates based on this promising building block.

References

• 1. or.niscpr.res.in [or.niscpr.res.in]
• 2. Synthesis and SAR investigation of biphenylaminoquinoline derivatives with benzyloxy substituents as promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MTT assay overview | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. Automated fast-flow synthesis of the immune checkpoint receptors PD-1 and PD-L1 - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 4-Benzyloxy-biphenyl in Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 4-Benzyloxy-biphenyl, a versatile intermediate in organic chemistry. This document details its synthesis, its primary role as a protected form of the valuable 4-hydroxybiphenyl scaffold, and its application in constructing more complex molecular architectures. Detailed experimental protocols, quantitative data, and workflow diagrams are provided to guide researchers in leveraging this compound for their synthetic targets, particularly in the fields of medicinal chemistry and materials science.

Synthesis of 4-Benzyloxy-biphenyl

4-Benzyloxy-biphenyl is commonly synthesized via a Williamson ether synthesis from 4-phenylphenol and benzyl chloride. The use of a phase-transfer catalyst in conjunction with ultrasonication has been shown to improve reaction rates and yields.[1]

Experimental Protocol: Ultrasound-Assisted Synthesis

This protocol describes the synthesis of 4-Benzyloxy-biphenyl using a multi-site phase-transfer catalyst (MPTC) and ultrasonic irradiation.[1]

Materials:

• 4-Phenylphenol

• Benzyl chloride

• Sodium hydroxide (NaOH)

• Chlorobenzene

• N¹,N²-dibenzyl-N¹,N¹,N²,N²-tetramethylethane-1,2-diaminium dibromide (MPTC)

• Biphenyl (internal standard)

Equipment:

• 500 mL three-neck round-bottom flask

• Ultrasonicator (40 kHz, 300W)

• Mechanical stirrer

• Reflux condenser

Procedure:

• To the 500 mL three-neck round-bottom flask, add chlorobenzene (30 mL), NaOH (15 g), and biphenyl (0.2 g) as an internal standard.

• Place the flask in the ultrasonicator.

• Add 4-phenylphenol (3.0 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the MPTC (0.5 g) to the flask.

• Stir the reaction mixture at 600 rpm under ultrasonic irradiation (40 kHz, 300W) at 50°C.

• Monitor the reaction progress by gas chromatography.

• Upon completion, stop the agitation and allow the phases to separate.

• The organic phase containing the product can be isolated for further purification.

Quantitative Data:

Reactant	Moles (mmol)	Catalyst	Conditions	Yield (%)	Reference
4-Phenylphenol	17.62	MPTC	50°C, 40 kHz Ultrasound	High	[1]
4-Phenylphenol	10	None (reflux)	Reflux in Hexane	Not specified	[2]

Deprotection (Cleavage) of the Benzyl Ether

The primary application of 4-Benzyloxy-biphenyl is as a stable, protected precursor to 4-hydroxybiphenyl. The benzyl group can be selectively removed under various conditions, offering flexibility in complex synthetic routes. Three common methods are detailed below.

Workflow for Deprotection Method Selection

Caption: Decision workflow for selecting a deprotection method.

Catalytic Transfer Hydrogenation

This method is highly efficient but is not suitable for substrates containing other reducible functional groups like alkenes, alkynes, or nitro groups.

Experimental Protocol:

• Dissolve the 4-Benzyloxy-biphenyl derivative (1.0 mmol) in methanol (20 mL).

• Carefully add 10% Palladium on carbon (Pd/C) (10 mol%).

• To this suspension, add ammonium formate (10 mmol) in one portion.

• Fit the flask with a reflux condenser and heat the mixture to reflux.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst.

• Wash the Celite pad with methanol and concentrate the filtrate under reduced pressure to yield the crude 4-hydroxybiphenyl derivative.

Lewis Acid-Mediated Debenzylation

This non-reductive method is ideal for substrates with reducible functional groups. The use of a cation scavenger like pentamethylbenzene is crucial to prevent side reactions.[3][4]

Experimental Protocol:

• Dissolve the 4-Benzyloxy-biphenyl derivative (1.0 mmol) and pentamethylbenzene (3.0 mmol) in anhydrous dichloromethane (20 mL) under an inert atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add a 1 M solution of boron trichloride (BCl₃) in dichloromethane (2.0 mL, 2.0 mmol) dropwise.

• Stir the mixture at -78°C and monitor by TLC. The reaction is typically complete in 1-4 hours.[5]

• Quench the reaction at -78°C by the slow addition of methanol (5 mL).

• Allow the mixture to warm to room temperature and neutralize with a saturated aqueous NaHCO₃ solution.

• Extract the product with dichloromethane (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Oxidative Debenzylation

This method provides an alternative for substrates that are sensitive to both reductive and strongly acidic conditions.

Experimental Protocol:

• Dissolve the 4-Benzyloxy-biphenyl derivative (0.1 mmol) in a mixture of dichloromethane (5 mL) and water (50 µL).

• Add 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) (1.2-1.5 equivalents).

• Stir the reaction at room temperature. For faster reactions, the flask can be irradiated with a visible light source (e.g., a green LED lamp).[5][6][7][8]

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Quantitative Data Summary for Debenzylation Methods:

Method	Reagents and Conditions	Typical Yield (%)	Key Considerations	References
Catalytic Transfer Hydrogenation	10% Pd/C, Ammonium Formate, Methanol, Reflux	70-95	Risk of reducing other functional groups.	[5]
Lewis Acid-Mediated Cleavage	BCl₃, Pentamethylbenzene, DCM, -78°C	80-95	Requires anhydrous conditions; tolerates reducible groups.	[3][4]
Oxidative Cleavage	DDQ, CH₂Cl₂/H₂O, Room Temperature	70-90	Good for substrates sensitive to reduction and strong acids.	[5][9]

Application in Suzuki-Miyaura Cross-Coupling

Functionalized 4-Benzyloxy-biphenyl derivatives are valuable substrates for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to generate more complex biaryl structures, which are prevalent in pharmaceuticals and liquid crystals.[10][11] The following is a general protocol that can be adapted for a halogenated 4-Benzyloxy-biphenyl derivative.

Experimental Protocol: Suzuki-Miyaura Coupling

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Materials:

• Halogenated 4-Benzyloxy-biphenyl derivative (e.g., 4-Benzyloxy-4'-bromobiphenyl) (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• Phosphine ligand (e.g., Tricyclohexylphosphine, XPhos) (4-10 mol%)[10]

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv.)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

Procedure:

• In a Schlenk flask, combine the halogenated 4-Benzyloxy-biphenyl (1.0 equiv.), the arylboronic acid (1.2 equiv.), K₃PO₄ (2.0 equiv.), Pd(OAc)₂ (0.02 equiv.), and the phosphine ligand (0.04 equiv.).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Under the inert atmosphere, add anhydrous 1,4-dioxane and degassed water (typically in a 10:1 ratio).

• Heat the reaction mixture to 80-100°C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once complete, cool the mixture to room temperature and dilute with ethyl acetate and water.

• Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data for a Representative Suzuki Coupling:

Aryl Halide	Boronic Acid	Catalyst/Ligand	Base	Solvent	Yield (%)	Reference
4-(Benzyloxy)-3-bromo-5-fluoroaniline	Phenylboronic acid	Pd(OAc)₂ / PCy₃	K₃PO₄	Dioxane/H₂O	High (not specified)	[10]

Role as a Pharmaceutical Intermediate

The 4-benzyloxy-biphenyl scaffold is present in various biologically active molecules and serves as a key intermediate in their synthesis. For example, it is a core component in the synthesis of bazedoxifene, a selective estrogen receptor modulator.[12] The synthesis often involves the Fischer indole synthesis using precursors like 4-benzyloxy propiophenone and 4-benzyloxy phenyl hydrazine.[12] This highlights the importance of 4-Benzyloxy-biphenyl derivatives in accessing complex pharmaceutical agents.[13][]

Disclaimer: The provided protocols are intended for research use only by qualified professionals. All experiments should be conducted in a well-ventilated fume hood with appropriate personal protective equipment. Material Safety Data Sheets (MSDS) for all chemicals should be consulted prior to use. Reaction conditions may require optimization for specific substrates.

References

• 1. or.niscpr.res.in [or.niscpr.res.in]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. orgsyn.org [orgsyn.org]
• 9. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. EP2426105A1 - Process for the preparation of 5-benzyloxy-2-(4-benzyloxyphenyl)-3-methyl-1h-indole - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Liquid Crystals Utilizing 4-Benzyloxy-biphenyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 4-benzyloxy-biphenyl derivatives as core structural motifs in the synthesis of calamitic (rod-shaped) liquid crystals. The presence of the benzyloxy group offers a versatile handle for introducing terminal functionalities and influencing the mesomorphic properties of the final materials. This document outlines detailed synthetic protocols for representative liquid crystals, presents key quantitative data for easy comparison, and includes visualizations to aid in experimental design and execution.

Introduction

Liquid crystals are a state of matter with properties intermediate between those of conventional liquids and solid crystals. Their unique ability to self-assemble into ordered structures that can be manipulated by external stimuli, such as electric fields, makes them indispensable in technologies like liquid crystal displays (LCDs). The molecular architecture of a liquid crystal, typically comprising a rigid core and flexible terminal chains, dictates its mesomorphic behavior, including the type of liquid crystalline phases (e.g., nematic, smectic) and the temperature ranges at which they occur.

The 4-benzyloxy-biphenyl unit is a valuable building block in the design of such materials. The biphenyl core provides the necessary rigidity, while the benzyloxy group can be strategically incorporated to influence molecular shape, polarity, and intermolecular interactions. This note focuses on the synthesis of ester-containing and Schiff base liquid crystals derived from 4-benzyloxy-biphenyl precursors.

Data Presentation

The following tables summarize key quantitative data for the synthesis of representative liquid crystals starting from 4-benzyloxy-biphenyl derivatives.

Table 1: Synthesis of 4-Benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate (BDBB) [1]

Step	Reactant 1	Reactant 2	Key Reagents	Solvent	Yield
1	4-(4-n-dodecyloxybenzoyloxy)benzoic acid	4-Benzyloxyphenol	DCC, DMAP	CH₂Cl₂	76%

Table 2: Characterization of 4-Benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate (BDBB) [1]

Property	Value
Molecular Formula	C₄₈H₅₄O₆
Appearance	Colorless crystals
Phase Transitions (°C)	Cr 118.5 SmC 178.2 N 205.4 Iso

Table 3: Synthesis of (E)-4-(alkyloxy)-N-(4-(benzyloxy)benzylidene)aniline (Schiff Base Liquid Crystals) [2]

Alkyl Chain (n)	Reactant 1	Reactant 2	Solvent	Yield	Melting Point (°C)
6	4-(benzyloxy)benzaldehyde	4-Hexyloxyaniline	Absolute Ethanol	93%	135
8	4-(benzyloxy)benzaldehyde	4-Octyloxyaniline	Absolute Ethanol	90%	128
16	4-(benzyloxy)benzaldehyde	4-Hexadecyloxyaniline	Absolute Ethanol	88%	119

Experimental Protocols

The following are detailed methodologies for the key experiments in the synthesis of the target liquid crystals.

Protocol 1: Synthesis of an Ester-Linked Liquid Crystal: 4-Benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate (BDBB)[1]

This protocol describes the esterification of 4-benzyloxyphenol with a substituted benzoic acid.

Materials:

• 4-(4-n-dodecyloxybenzoyloxy)benzoic acid

• 4-Benzyloxyphenol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (CH₂Cl₂), dry

• Silica gel for column chromatography

• Chloroform (CHCl₃)

Procedure:

• In a round-bottom flask, dissolve 4-(4-n-dodecyloxybenzoyloxy)benzoic acid (1.0 eq.) and 4-benzyloxyphenol (1.0 eq.) in dry dichloromethane under a nitrogen atmosphere.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 eq.) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) to the solution.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of silica gel and wash with dichloromethane to remove the dicyclohexylurea byproduct.

• Remove the volatile components from the filtrate in vacuo.

• Purify the crude product by column chromatography on silica gel, eluting with chloroform.

• Collect the fractions containing the desired product and evaporate the solvent to yield colorless crystals of BDBB.

Protocol 2: Synthesis of a Schiff Base Liquid Crystal: (E)-4-(alkyloxy)-N-(4-(benzyloxy)benzylidene)aniline[2]

This protocol outlines the condensation reaction between an aldehyde and an aniline to form an imine linkage.

Materials:

• 4-(Benzyloxy)benzaldehyde

• 4-Alkoxyaniline (e.g., 4-hexyloxyaniline, 4-octyloxyaniline, or 4-hexadecyloxyaniline)

• Absolute Ethanol

Procedure:

• To a stirred solution of 4-(benzyloxy)benzaldehyde (0.01 mol) in 10 mL of absolute ethanol, add the corresponding 4-alkoxyaniline (0.01 mol).

• Heat the reaction mixture to reflux for two hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Collect the crude product by filtration.

• Wash the collected solid with absolute ethanol.

• The product can be further purified by recrystallization from an appropriate solvent if necessary.

Visualizations

The following diagrams illustrate the synthetic pathways and experimental workflows described in the protocols.

Caption: Synthetic pathway for an ester-linked liquid crystal.

Caption: Synthetic pathway for a Schiff base liquid crystal.

Conclusion

The use of 4-benzyloxy-biphenyl derivatives provides a robust platform for the synthesis of a diverse range of liquid crystalline materials. The protocols detailed herein for the preparation of ester- and imine-linked liquid crystals are efficient and yield high-purity materials. The benzyloxy moiety not only serves as a key structural element but also allows for further functionalization, enabling the fine-tuning of mesomorphic and electro-optical properties for specific applications. Researchers can adapt these methodologies to create novel liquid crystals with tailored characteristics for advanced display technologies and other responsive material applications.

References

• 1. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties [mdpi.com]

Application Notes and Protocols: Derivatization of 4-Benzyloxy-biphenyl for Biological Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the derivatization of the 4-benzyloxy-biphenyl scaffold to generate compounds with diverse biological activities. Detailed protocols for the synthesis of key derivatives and their evaluation in relevant biological assays are presented to guide researchers in the exploration of this versatile chemical motif for therapeutic and agrochemical applications.

Introduction

The 4-benzyloxy-biphenyl scaffold is a privileged structure in medicinal chemistry and drug discovery. The biphenyl core provides a rigid framework that can be appropriately substituted to interact with various biological targets, while the benzyloxy group offers a versatile handle for synthetic modification, influencing the pharmacokinetic and pharmacodynamic properties of the molecule. This document outlines the derivatization of 4-benzyloxy-biphenyl to develop potent anticancer agents, Peroxisome Proliferator-Activated Receptor α (PPARα) agonists, Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway inhibitors, and herbicides.

General Synthesis of 4-Benzyloxy-biphenyl Derivatives

A common and effective method for synthesizing the core 4-benzyloxy-biphenyl structure is through a Williamson ether synthesis, followed by further functionalization.

Experimental Protocol: Synthesis of 4-Benzyloxy-biphenyl

This protocol describes the synthesis of the parent 4-benzyloxy-biphenyl scaffold.

Materials:

• 4-Phenylphenol

• Benzyl chloride

• Sodium hydroxide (NaOH)

• Chlorobenzene

• Multi-site phase-transfer catalyst (e.g., N1,N2-dibenzyl-N1,N1,N2,N2-tetramethylethane-1,2-diaminium dibromide)

• Biphenyl (internal standard)

• Ultrasonicator (40 kHz, 300W)

• Round-bottom flask (500 mL), three-necked

• Magnetic stirrer

• Gas chromatography (GC) apparatus

Procedure:

• In a 500 mL three-necked round-bottom flask, combine chlorobenzene (30 mL), NaOH (15 g), and biphenyl (0.2 g, internal standard).

• Place the flask in an ultrasonicator.

• Add 4-phenylphenol (3 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the multi-site phase-transfer catalyst (0.5 g) to the flask. Benzyl chloride is the limiting reagent.

• Agitate the reaction mixture at 600 rpm under sonication (40 kHz, 300W) at a constant temperature (e.g., 50°C).

• Monitor the reaction progress by taking samples at regular intervals and analyzing them by GC to determine the conversion of benzyl chloride.

• Upon completion of the reaction, stop the agitation and sonication. The two phases (aqueous and organic) will separate.

• Isolate the organic phase, wash with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 4-benzyloxy-biphenyl by recrystallization or column chromatography.

Application in Anticancer Drug Discovery

Derivatives of 4-benzyloxy-biphenyl have demonstrated significant potential as anticancer agents. By incorporating functionalities such as quinoline and carboxylic acid groups, potent inhibitors of cancer cell proliferation have been developed.

Biphenylaminoquinoline Derivatives with Benzyloxy Substituents

These compounds have shown potent cytotoxic activities against various cancer cell lines.[1]

Data Presentation:

Compound	SW480 IC₅₀ (µM)	DU145 IC₅₀ (µM)	MDA-MB-231 IC₅₀ (µM)	MiaPaCa-2 IC₅₀ (µM)
7j	1.05	0.98	0.38	0.17

Table 1: Cytotoxic activity of a [3,3']biphenylaminoquinoline derivative (7j) against various cancer cell lines.[1]

Experimental Protocol: Cytotoxicity Assay (MTT Assay)

This protocol is a general method for assessing the cytotoxic activity of compounds against cancer cell lines.

Materials:

• Cancer cell lines (e.g., SW480, DU145, MDA-MB-231, MiaPaCa-2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the complete cell culture medium. The final DMSO concentration should be less than 0.5%.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Visualization:

Caption: Workflow for synthesis and anticancer evaluation.

Application as PPARα Agonists for Retinal Disorders

4-Benzyloxy-benzylamino derivatives have been identified as potent and selective PPARα agonists, showing promise for the treatment of retinal disorders.

Data Presentation:

Compound	hPPARα Cellular Potency (nM)	Selectivity over other PPAR isoforms
4u	<50	>2,700-fold

Table 2: Cellular potency and selectivity of a 4-benzyloxy-benzylamino derivative (4u) as a hPPARα agonist.

Experimental Protocol: hPPARα Luciferase Cell Reporter Assay

This assay quantifies the agonist activity of compounds on human PPARα.

Materials:

• Non-human mammalian cells engineered to express human PPARα and a luciferase reporter gene linked to a PPARα-responsive promoter (e.g., from Indigo Biosciences).

• Cell culture medium and reagents.

• Test compounds dissolved in DMSO.

• 96-well assay plates.

• Luciferase detection reagent.

• Luminometer.

Procedure:

• Dispense 200 µL of the reporter cells into the wells of a 96-well assay plate.

• Pre-incubate the plate for 4-6 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Following the pre-incubation, discard the culture media.

• Add 200 µL/well of the prepared treatment media containing the test compounds at various concentrations.

• Incubate the plate for 22-24 hours.

• Discard the treatment media and add the luciferase detection reagent to each well.

• Quantify the luminescence using a plate-reading luminometer.

• Analyze the data to determine the EC₅₀ value (the concentration of the compound that elicits 50% of the maximal response).

Application as STAT3 Signaling Pathway Inhibitors

Benzyloxyphenyl-methylaminophenol derivatives have been identified as inhibitors of the IL-6/STAT3 signaling pathway, a critical target in cancer therapy.[2]

Data Presentation:

Compound	IL-6/STAT3 Pathway IC₅₀ (µM)	MDA-MB-468 Antiproliferative IC₅₀ (µM)
1	-	-
4a	7.71	9.61
4b	1.38	-

Table 3: Inhibitory activity of benzyloxyphenyl-methylaminophenol derivatives against the IL-6/STAT3 signaling pathway and cancer cell proliferation.[2]

Experimental Protocol: STAT3 Dual-Luciferase Reporter Assay

This assay measures the inhibition of STAT3-mediated gene transcription.

Materials:

• HEK293T cells.

• Luciferase reporter plasmid (containing a STAT3-responsive element) and a Renilla luciferase control plasmid.

• Lipofectamine 2000 or other transfection reagent.

• 96-well plates.

• Test compounds dissolved in DMSO.

• Interleukin-6 (IL-6) to activate the STAT3 pathway.

• Dual-Luciferase Reporter Assay System.

• Luminometer.

Procedure:

• Co-transfect HEK293T cells with the STAT3-luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• After transfection, seed the cells in 96-well plates and incubate overnight.

• Pre-treat the cells with various concentrations of the test compounds for a specified period.

• Stimulate the cells with IL-6 (e.g., 20 ng/mL) to activate the STAT3 pathway.

• After stimulation, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Calculate the percentage of inhibition of STAT3 activity relative to the IL-6-stimulated control and determine the IC₅₀ value.

Visualization:

References

• 1. Synthesis and SAR investigation of biphenylaminoquinoline derivatives with benzyloxy substituents as promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability [jstage.jst.go.jp]

Application Note: Analytical Methods for the Quantification of 4-Benzyloxy-biphenyl

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Benzyloxy-biphenyl (CAS No. 84954-30-3) is an aromatic ether that can serve as a key intermediate in organic synthesis, including the development of novel liquid crystals and potentially as a building block in pharmaceutical compounds.[1][2] Its molecular formula is C19H16O with a molecular weight of 260.33 g/mol .[3][4] Accurate and reliable quantification of 4-Benzyloxy-biphenyl is crucial for ensuring the purity of starting materials, monitoring reaction kinetics, performing quality control on final products, and conducting stability studies.

This application note provides detailed protocols for the quantitative analysis of 4-Benzyloxy-biphenyl using High-Performance Liquid Chromatography with UV detection (HPLC-UV), a robust and widely accessible method for routine analysis, and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers superior sensitivity and selectivity for trace-level quantification.

Quantitative Data Summary

The following table summarizes the recommended starting conditions for the HPLC-UV and LC-MS/MS analysis of 4-Benzyloxy-biphenyl. These parameters are based on established methods for similar biphenyl and aromatic ether compounds and should be optimized for specific instrumentation and sample matrices.[5][6][7]

Parameter	HPLC-UV Method	LC-MS/MS Method
LC System	Standard HPLC System (e.g., Agilent 1260)	UPLC/HPLC System coupled to a triple quadrupole MS
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	50% B to 90% B over 8 min	40% B to 95% B over 5 min
Flow Rate	1.0 mL/min[5][6]	0.4 mL/min
Column Temp.	30 °C[5][6]	40 °C
Injection Vol.	10 µL[5][6]	5 µL
Detector	UV-Vis Detector	Triple Quadrupole Mass Spectrometer
Detection λ	254 nm[5][6]	N/A
Ionization Mode	N/A	Electrospray Ionization (ESI), Positive[5]
MRM Transitions	N/A	Precursor (Q1): 261.1 [M+H]+, Product (Q3): (To be determined)
Capillary Voltage	N/A	3.5 kV[5]
Source Temp.	N/A	120 °C[5]

Experimental Workflow: HPLC-UV Analysis

Caption: General workflow for HPLC-UV quantification.

Detailed Protocol: HPLC-UV Method

This protocol provides a robust method for the quantification of 4-Benzyloxy-biphenyl suitable for quality control and purity assessment.[6]

1. Scope and Principle This method separates 4-Benzyloxy-biphenyl from impurities using reversed-phase high-performance liquid chromatography (RP-HPLC). Quantification is achieved by comparing the peak area of the analyte in a sample to a calibration curve generated from reference standards, with detection at 254 nm.

2. Instrumentation and Materials

• HPLC System: Equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[6]

• Chemicals: 4-Benzyloxy-biphenyl reference standard (>95% purity), Acetonitrile (HPLC grade), Formic Acid (LC-MS grade), and Ultrapure Water.[2]

• Labware: Volumetric flasks, pipettes, autosampler vials, 0.45 µm syringe filters.

3. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-1 min: 50% B

  • 1-8 min: 50% to 90% B

  • 8-10 min: 90% B

  • 10.1-15 min: 50% B (re-equilibration)[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 30 °C.[6]

• Detection Wavelength: 254 nm.[6]

• Injection Volume: 10 µL.[6]

4. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the 4-Benzyloxy-biphenyl reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.[6]

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with a 50:50 mixture of Mobile Phase A and B.[6]

• Sample Solution: Accurately weigh the sample material, dissolve it in acetonitrile to achieve an expected concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter into an autosampler vial before injection.[5]

5. Calibration and Analysis

• Inject the working standard solutions in ascending order of concentration to generate a calibration curve by plotting peak area against concentration. A linear regression should yield a correlation coefficient (r²) ≥ 0.999.

• Inject the prepared sample solutions.

• The concentration of 4-Benzyloxy-biphenyl in the samples is calculated using the linear regression equation derived from the calibration curve.

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for high-sensitivity LC-MS/MS analysis.

Detailed Protocol: LC-MS/MS Method

This protocol is intended for the trace-level quantification of 4-Benzyloxy-biphenyl in complex matrices, such as in biological or environmental samples. LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV.[7]

1. Scope and Principle The analyte is separated using RP-HPLC and subsequently ionized and detected by a tandem mass spectrometer. Quantification is performed in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity by monitoring a specific precursor-to-product ion transition.

2. Instrumentation and Materials

• LC-MS/MS System: A UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Chemicals: As per HPLC-UV method, but using LC-MS grade solvents and additives.

3. LC-MS/MS Conditions

• LC Conditions: Use chromatographic conditions similar to the HPLC-UV method but adapted for the smaller column dimensions and faster analysis time (e.g., flow rate of 0.4 mL/min).

• MS Parameters:

  • Ionization Mode: ESI Positive.[5]

  • MRM Transitions: The precursor ion ([M+H]+) for 4-Benzyloxy-biphenyl is m/z 261.1. Product ions for the MRM transition must be determined by infusing a standard solution into the mass spectrometer and performing a product ion scan.

  • Instrument Settings: Optimize collision energy, capillary voltage (e.g., 3.5 kV), and source/desolvation temperatures for the specific instrument to maximize signal intensity.[5]

4. Sample and Standard Preparation

• Prepare standards and samples as described in the HPLC-UV method, but dilute to a much lower concentration range appropriate for the sensitivity of the LC-MS/MS system (e.g., ng/mL levels).

• For complex matrices like plasma or wastewater, a sample clean-up step such as protein precipitation or solid-phase extraction (SPE) may be necessary to remove interferences.[7][8]

5. Data Analysis

• Generate a calibration curve using the prepared working standards.

• Integrate the peak area for the specific MRM transition of 4-Benzyloxy-biphenyl in both standards and samples.

• Calculate the concentration in the samples using the regression equation from the calibration curve.

References

• 1. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. endotherm-lsm.com [endotherm-lsm.com]
• 3. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 84954-30-3 CAS MSDS (4-Benzyloxy-biphenyl) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chimia.ch [chimia.ch]

Formulation of 4-Benzyloxy-biphenyl for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation of 4-Benzyloxy-biphenyl, a compound with predicted poor aqueous solubility, for in vivo preclinical research. Due to its lipophilic nature, indicated by a high XLogP3 value of 5.4, achieving adequate bioavailability for in vivo studies presents a significant challenge.[1] This guide outlines strategies to enhance the solubility and systemic exposure of 4-Benzyloxy-biphenyl, focusing on the development of a lipid-based formulation.

Physicochemical Properties of 4-Benzyloxy-biphenyl

A thorough understanding of the compound's physicochemical properties is the foundation of a successful formulation strategy.

Property	Value	Source
Molecular Formula	C19H16O	PubChem[1]
Molecular Weight	260.33 g/mol	ChemicalBook[2]
XLogP3	5.4	PubChem[1]
Appearance	White to off-white powder	Generic
Aqueous Solubility	Predicted to be very low	Inferred from high XLogP3

The high XLogP3 value strongly suggests that 4-Benzyloxy-biphenyl is a lipophilic compound with poor water solubility, likely falling into the Biopharmaceutics Classification System (BCS) Class II or IV.[3][4] Consequently, formulation strategies must focus on enhancing its dissolution rate and/or solubility.

Formulation Strategies for Poorly Soluble Compounds

Several approaches can be employed to formulate poorly water-soluble compounds like 4-Benzyloxy-biphenyl for in vivo administration.[5] These include:

• Solutions: Utilizing co-solvents, pH adjustments, or complexing agents to dissolve the compound.

• Suspensions: Dispersing the solid compound in a liquid vehicle, often with the aid of suspending and wetting agents.

• Lipid-Based Formulations: Dissolving or suspending the compound in oils, surfactants, or mixtures thereof to improve absorption.[6]

• Solid Dispersions: Dispersing the compound in a solid polymer matrix to enhance its dissolution rate.[7]

Given the high lipophilicity of 4-Benzyloxy-biphenyl, lipid-based formulations represent a promising approach to enhance its oral bioavailability.

Experimental Protocol: Development of a Lipid-Based Formulation

This protocol details the steps for developing a self-emulsifying drug delivery system (SEDDS), a type of lipid-based formulation, for the oral administration of 4-Benzyloxy-biphenyl.

Materials and Equipment

• 4-Benzyloxy-biphenyl

• Excipients (oils, surfactants, co-solvents - see Table 2)

• Glass vials

• Magnetic stirrer and stir bars

• Analytical balance

• Pipettes

• Water bath or heater

• pH meter

• Dynamic Light Scattering (DLS) instrument

Excipient Screening

The initial step is to determine the solubility of 4-Benzyloxy-biphenyl in a range of pharmaceutically acceptable excipients. This data will guide the selection of components for the formulation.

Table 1: Hypothetical Solubility of 4-Benzyloxy-biphenyl in Various Vehicles at 25°C

Vehicle Category	Excipient	Hypothetical Solubility (mg/mL)
Oils	Sesame Oil	12.5
Maisine® CC	22.1
Labrafac™ PG	15.8
Surfactants	Kolliphor® RH 40	110.2
Labrasol® ALF	145.7
Tween® 80	95.3
Co-solvents	Transcutol® HP	230.5
Propylene Glycol	80.1
Ethanol	62.4

Formulation Preparation

Based on the hypothetical solubility data, a lead formulation can be designed. A SEDDS formulation typically consists of an oil, a surfactant, and a co-solvent.

Table 2: Composition of a Hypothetical Lead SEDDS Formulation (F1)

Component	Excipient	Composition (% w/w)	Function
Oil	Labrafac™ PG	30	Oily Phase
Surfactant	Labrasol® ALF	40	Surfactant
Co-solvent	Transcutol® HP	30	Co-solvent

Procedure for F1 (SEDDS) Preparation:

• Weigh the required amounts of Labrafac™ PG, Labrasol® ALF, and Transcutol® HP into a glass vial.

• Mix the excipients thoroughly using a magnetic stirrer until a homogenous mixture is obtained.

• Gradually add the pre-weighed 4-Benzyloxy-biphenyl to the excipient mixture while stirring.

• Continue stirring at room temperature until the compound is completely dissolved. Gentle heating (up to 40°C) may be applied to facilitate dissolution.

• Visually inspect the formulation to ensure it is a clear, isotropic liquid.

Formulation Characterization

3.4.1. Emulsification Study:

• Add 1 mL of the F1 formulation to 250 mL of 0.1 N HCl (simulated gastric fluid) in a glass beaker with gentle stirring.

• Observe the formation of the emulsion and record the time for complete dispersion.

• Measure the droplet size and polydispersity index (PDI) of the resulting emulsion using a DLS instrument. An ideal SEDDS will form a microemulsion with a droplet size of less than 200 nm.

3.4.2. Thermodynamic Stability:

• Subject the F1 formulation to three freeze-thaw cycles (-20°C for 48 hours followed by 25°C for 48 hours).

• Centrifuge the formulation at 3,500 rpm for 30 minutes.

• Visually inspect for any signs of phase separation or drug precipitation.

In Vivo Study Protocol

This section outlines a general protocol for an in vivo pharmacokinetic study in rodents. All animal procedures should be performed in accordance with approved institutional animal care and use committee (IACUC) protocols.

Animal Dosing and Sampling

• Fast the animals overnight (with free access to water) prior to dosing.

• Administer the F1 formulation via oral gavage at the desired dose (e.g., 10 mg/kg).

• Collect blood samples (e.g., via tail vein) into heparinized tubes at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until bioanalysis.

Bioanalysis

• Develop and validate a sensitive and specific bioanalytical method (e.g., LC-MS/MS) for the quantification of 4-Benzyloxy-biphenyl in plasma.

• Extract 4-Benzyloxy-biphenyl from the plasma samples using a suitable technique (e.g., protein precipitation or liquid-liquid extraction).

• Analyze the extracted samples using the validated bioanalytical method.

Visualizations

Caption: Workflow for the formulation and in vivo evaluation of 4-Benzyloxy-biphenyl.

Caption: Hypothetical signaling pathway for 4-Benzyloxy-biphenyl targeting a nuclear receptor.

References

• 1. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 84954-30-3 CAS MSDS (4-Benzyloxy-biphenyl) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Enhancing solubility with novel excipients [manufacturingchemist.com]
• 5. benchchem.com [benchchem.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]

Application Notes and Protocols for Safe Handling of 4-Benzyloxy-biphenyl in a Laboratory Setting

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Benzyloxy-biphenyl (CAS No. 84954-30-3) was found. The following safety precautions and protocols are based on data from structurally related compounds, including other biphenyl and benzyl ether derivatives. It is imperative that users conduct their own risk assessment before handling this chemical.

Hazard Identification and Overview

4-Benzyloxy-biphenyl is a solid organic compound. Based on data from similar compounds, it is presumed to pose the following hazards:

• Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1]

• Skin Irritation: May cause skin irritation.[1]

• Eye Irritation: May cause serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory tract irritation.[1]

It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area to minimize exposure.

Quantitative Toxicological Data

The following table summarizes toxicological data for a related compound, Phenyl Ether-Biphenyl Eutectic. This data is provided as an estimate of potential toxicity.

Compound	Test	Species	Route	Value
Phenyl Ether-Biphenyl Eutectic	LD50	Rat	Oral	2460 mg/kg
Phenyl Ether-Biphenyl Eutectic	LD50	Mouse	Oral	3200 mg/kg
Phenyl Ether-Biphenyl Eutectic	LD50	Rabbit	Oral	4200 mg/kg
Phenyl Ether-Biphenyl Eutectic	Draize test	Rabbit	Eye	500 mg/24H (Mild)
Phenyl Ether-Biphenyl Eutectic	Draize test	Rabbit	Skin	500 mg/24H (Mild)

Data sourced from the Material Safety Data Sheet for Phenyl Ether-Biphenyl Eutectic.[2]

Experimental Protocols

Proper PPE is mandatory when handling 4-Benzyloxy-biphenyl.

• Eye Protection: Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[3]

• Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[2][4] For tasks with a higher risk of exposure, consider additional protection such as an apron or coveralls.

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood.[1] If dust is generated and engineering controls are insufficient, a NIOSH/MSHA-approved respirator for dusts should be worn.[2]

• Ventilation: All handling of 4-Benzyloxy-biphenyl should be conducted in a well-ventilated laboratory. Operations that may generate dust should be performed inside a chemical fume hood.[3]

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the work area.[2][3]

• Handling:

  • Avoid all personal contact, including inhalation of dust.[1]

  • Do not eat, drink, or smoke in the laboratory.[1]

  • Wash hands thoroughly with soap and water after handling.[1]

  • Keep containers tightly sealed when not in use.[1]

  • Avoid the formation of dust and aerosols.[5]

• Storage:

  • Store in a cool, dry, and well-ventilated area.[2]

  • Keep containers tightly closed.[1]

  • Store away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures

• Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform artificial respiration. Seek medical attention.[6]

• Skin Contact: Promptly wash the contaminated skin with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[6]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.[2]

• Minor Spills:

  • Wear appropriate PPE.

  • Carefully sweep up the spilled solid, avoiding dust generation.

  • Place the material into a suitable, labeled container for disposal.

  • Clean the spill area with soap and water.

• Major Spills:

  • Evacuate the area immediately.

  • Alert others and contact emergency services.

  • Ensure the area is well-ventilated.

  • Only trained personnel with appropriate PPE should attempt to clean up the spill.

Visual Protocols

Caption: Workflow for the safe handling of 4-Benzyloxy-biphenyl.

Caption: Decision-making workflow for a chemical spill.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]
• 5. echemi.com [echemi.com]
• 6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 7. safety.fsu.edu [safety.fsu.edu]

Technical Notes & Optimization

troubleshooting low yield in 4-Benzyloxy-biphenyl synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges, particularly low yield, during the synthesis of 4-Benzyloxy-biphenyl.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues in a question-and-answer format, categorized by the primary synthetic routes: Williamson Ether Synthesis and Suzuki-Miyaura Cross-Coupling.

Category 1: Williamson Ether Synthesis (4-Phenylphenol + Benzyl Halide)

Q1: My reaction yield for the Williamson ether synthesis of 4-Benzyloxy-biphenyl is consistently low. What are the potential causes and how can I improve it?

Low yields in this synthesis can stem from several factors related to reagents, reaction conditions, and competing side reactions.[1][2]

Possible Causes & Solutions:

• Incomplete Deprotonation: The phenoxide, formed by deprotonating 4-phenylphenol, is the active nucleophile. If deprotonation is incomplete, the reaction rate will be significantly lower.

  • Solution: Use a strong, fresh base (e.g., NaH, K₂CO₃, Cs₂CO₃). Ensure the base is finely powdered and dried before use, as moisture can reduce its effectiveness.[3]

• Poor Reagent Quality: Degradation or impurities in starting materials can inhibit the reaction.

  • Solution: Use high-purity 4-phenylphenol and freshly distilled or newly purchased benzyl halide. Ensure solvents are anhydrous, as water can quench the phenoxide and react with the benzyl halide.[4][5]

• Suboptimal Reaction Conditions: Temperature and reaction time are critical.

  • Solution: Systematically optimize the temperature. While higher temperatures can increase the rate, excessive heat may promote side reactions like elimination.[4] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[5] The use of ultrasonication (40 kHz, 300W) has been shown to improve reaction rates and yield.[6]

• Competing Elimination Reaction (E2): The SN2 reaction required for ether formation competes with the E2 elimination pathway.[2]

  • Solution: This is minimized by using an unhindered primary halide like benzyl chloride or bromide. Avoid high temperatures which favor elimination.[2]

• Phase-Transfer Catalyst (PTC) Issues: In a biphasic system (e.g., aqueous NaOH and an organic solvent), the efficiency of the PTC is crucial.

  • Solution: Ensure the PTC is active and used in the correct quantity. The reaction rate increases with the amount of PTC.[6]

Q2: My TLC analysis shows multiple spots, indicating the formation of side products. What could they be?

Besides unreacted starting materials, several side products can form:

• 1,4-Bis(benzyloxy)benzene: This can be a significant byproduct if the synthesis starts from hydroquinone instead of 4-phenylphenol and the stoichiometry is not carefully controlled.[7]

• Bibenzyl: Formed from the self-coupling of the benzyl halide.

• Elimination Products: Though less common with benzyl halides, small amounts of stilbene-type products can form under harsh conditions.

Category 2: Suzuki-Miyaura Cross-Coupling

Q1: I'm attempting a Suzuki-Miyaura coupling to form 4-Benzyloxy-biphenyl and getting a low yield. What should I check?

The Suzuki-Miyaura coupling is a powerful method for forming the biphenyl C-C bond, but its success hinges on the integrity of the catalytic cycle.[8][9]

Possible Causes & Solutions:

• Catalyst Inactivity/Decomposition: The palladium catalyst is the heart of the reaction and is sensitive to its environment.

  • Solution: Ensure the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).[10] Thoroughly degas all solvents and the reaction mixture to remove oxygen, which can deactivate the Pd(0) catalyst.[11] Screen different palladium sources (e.g., Pd(PPh₃)₄, Pd(OAc)₂) and phosphine ligands, as the ligand is critical for stabilizing the catalyst.[11]

• Ineffective Base or Solvent System: The base is crucial for the transmetalation step.

  • Solution: The choice of base is critical and often needs empirical optimization. Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[11][12] The solvent system (e.g., THF/H₂O, Toluene) also significantly impacts reaction efficiency.[12]

• Issues with Boronic Acid/Ester: The stability of the organoboron reagent is key.

  • Solution: Boronic acids can degrade via protodeboronation, especially at high temperatures or in the presence of excess water. Use freshly opened or properly stored boronic acids/esters.

• Suboptimal Temperature:

  • Solution: Excessively high temperatures can increase the rate of side reactions and catalyst degradation.[11] Monitor the reaction by TLC or LC-MS to find the minimum temperature required for a reasonable reaction rate.

Q2: My crude product is contaminated with significant amounts of homocoupled byproducts. How can I prevent this?

Homocoupling of the starting materials is a primary competing side reaction in Suzuki-Miyaura couplings.[11]

• 4,4'-Biphenyldiol or related compounds: From the self-coupling of two molecules of the phenylboronic acid derivative.

• Bibenzyl derivatives: From the self-coupling of two molecules of the benzyl halide/triflate.

Mitigation Strategies:

• Optimize Catalyst and Ligand: A highly efficient and stable catalyst/ligand system will favor the desired cross-coupling pathway over homocoupling.[11]

• Control Stoichiometry: Using a slight excess (e.g., 1.1 equivalents) of the boronic acid reagent can sometimes help consume the aryl halide before it homocouples.

• Ensure Anaerobic Conditions: Rigorous degassing is critical, as oxygen can promote oxidative side reactions that lead to homocoupling.[11]

Quantitative Data Summary

The following tables summarize key quantitative data from literature to guide optimization.

Table 1: Effect of Reagent Stoichiometry on 4-Benzyloxy-biphenyl Yield (Williamson Synthesis with Sonication)

Time (min)	Benzyl Chloride (mL)	Yield (%)
12	0.25	10.12
15	0.50	13.05
18	0.75	15.87
20	1.00	19.42
Data adapted from a study on sonicated phase-transfer catalysis synthesis. Conditions: 4-phenylphenol, NaOH, MPTC catalyst, Chlorobenzene, 50°C, 40 kHz ultrasound.[6]

Table 2: Optimization of Suzuki-Miyaura Coupling Conditions for Diphenylmethane Synthesis

Catalyst (2 mol%)	Ligand (4 mol%)	Base (3 equiv)	Solvent	Yield (%)
PdCl₂(dppf)·CH₂Cl₂	-	Cs₂CO₃	THF/H₂O (10:1)	95
Pd(OAc)₂	SPhos	Cs₂CO₃	Toluene/H₂O (10:1)	85
Pd(OAc)₂	XPhos	Cs₂CO₃	Toluene/H₂O (10:1)	88
PdCl₂(dppf)·CH₂Cl₂	-	K₃PO₄	THF/H₂O (10:1)	70
Data represents a general model for Suzuki coupling of benzyl halides with potassium aryltrifluoroborates.[12]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis via Phase-Transfer Catalysis with Sonication

This protocol is based on a reported method for the synthesis of 4-(benzyloxy)biphenyl from 4-phenylphenol and benzyl chloride.[6]

• Setup: To a 500 mL three-neck round-bottom flask, add chlorobenzene (30 mL), sodium hydroxide (15 g), and biphenyl (0.2 g, as an internal standard for kinetic studies). Place the flask in an ultrasonic bath.

• Reagent Addition: Add 4-phenylphenol (3.0 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the multi-site phase-transfer catalyst (MPTC, 0.5 g).

• Reaction: While agitating the mixture at 600 rpm, apply ultrasonic power (40 kHz, 300 W). Maintain the reaction temperature as optimized (e.g., 50°C).

• Monitoring: Monitor the reaction progress by withdrawing aliquots over time and analyzing via Gas Chromatography (GC).

• Workup: Once the reaction is complete, cool the mixture, arrest agitation, and allow the phases to separate. Separate the organic layer, wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This is a general procedure for the palladium-catalyzed coupling of a benzyl halide with an arylboron compound.[12]

• Setup: In a sealable reaction tube, combine the arylboron reagent (e.g., 4-benzyloxyphenylboronic acid, 0.5 mmol), the aryl halide (e.g., bromobenzene, 0.5 mmol), cesium carbonate (Cs₂CO₃, 1.5 mmol), and the palladium catalyst (e.g., PdCl₂(dppf)·CH₂Cl₂, 0.01 mmol).

• Inert Atmosphere: Evacuate the tube and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Solvent Addition: Add degassed solvent (e.g., 5 mL of a 10:1 mixture of THF/H₂O) via syringe.

• Reaction: Seal the tube and heat the reaction mixture to the optimized temperature (e.g., 77-90 °C) with vigorous stirring for 12-24 hours.[11][12]

• Monitoring: Monitor the reaction's completion by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).[12][13]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel.[13]

Visualizations

Caption: General workflow for 4-Benzyloxy-biphenyl synthesis via the Williamson ether reaction.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.[9]

Caption: A decision tree to guide troubleshooting efforts for low product yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. or.niscpr.res.in [or.niscpr.res.in]
• 7. JPH085832B2 - Method for producing 4-benzyloxyphenol - Google Patents [patents.google.com]
• 8. gala.gre.ac.uk [gala.gre.ac.uk]
• 9. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude 4-Benzyloxy-biphenyl by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying crude 4-Benzyloxy-biphenyl via recrystallization. This document offers detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 4-Benzyloxy-biphenyl?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room temperature. For 4-Benzyloxy-biphenyl, a moderately polar compound, ethanol is a good starting point. Mixed solvent systems, such as ethanol/water or ethyl acetate/hexane, can also be highly effective. The choice of solvent may need to be optimized based on the impurities present in the crude material.

Q2: My crude 4-Benzyloxy-biphenyl is an oil and won't solidify. How can I purify it by recrystallization?

A2: If your crude product is an oil, it may be due to the presence of impurities that depress the melting point. First, try to remove any residual solvent under high vacuum. If it remains an oil, you can attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 4-Benzyloxy-biphenyl. If these methods fail, column chromatography may be necessary to remove the impurities before attempting recrystallization.

Q3: What are the most common impurities in crude 4-Benzyloxy-biphenyl?

A3: Common impurities often include unreacted starting materials from the synthesis, such as 4-phenylphenol and benzyl chloride.[1] Byproducts from side reactions may also be present. The nature of the impurities will depend on the specific synthetic route used.

Q4: I have a low recovery of purified product after recrystallization. What can I do to improve the yield?

A4: Low recovery can be due to several factors. Ensure you are using the minimum amount of hot solvent necessary to dissolve the crude product. Using too much solvent will result in a significant portion of your product remaining in the mother liquor upon cooling. Also, ensure that the solution is sufficiently cooled to maximize crystal formation. Cooling in an ice bath after the solution has reached room temperature can improve yield. Finally, consider collecting a second crop of crystals by concentrating the mother liquor, though this crop may be less pure.

Troubleshooting Guide

This guide addresses specific issues that may arise during the recrystallization of 4-Benzyloxy-biphenyl.

Problem	Possible Cause(s)	Solution(s)
The compound does not dissolve in the hot solvent.	1. Insufficient solvent. 2. The chosen solvent is inappropriate. 3. The presence of insoluble impurities.	1. Add more hot solvent in small increments until the compound dissolves. 2. Test the solubility of a small amount of crude material in different solvents to find a more suitable one. 3. If a small amount of solid remains undissolved, perform a hot filtration to remove it before allowing the solution to cool.
The compound "oils out" instead of forming crystals.	1. The solution is cooling too rapidly. 2. The boiling point of the solvent is higher than the melting point of the compound. 3. The compound is highly impure.	1. Reheat the solution to redissolve the oil, then allow it to cool more slowly. Insulating the flask can help. 2. Add a co-solvent in which the compound is less soluble to lower the saturation temperature. 3. Consider a preliminary purification step like column chromatography.
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is supersaturated.	1. Evaporate some of the solvent to concentrate the solution and then try cooling again. 2. Induce crystallization by scratching the inner surface of the flask with a glass rod or by adding a seed crystal.
The resulting crystals are colored.	1. Colored impurities are co-crystallizing with the product.	1. Redissolve the crystals in the minimum amount of hot solvent and add a small amount of activated charcoal. Heat the solution for a few minutes, then perform a hot filtration to remove the charcoal before cooling.

Experimental Protocol: Recrystallization of 4-Benzyloxy-biphenyl

This protocol provides a general procedure for the recrystallization of crude 4-Benzyloxy-biphenyl. The choice of solvent and specific volumes may need to be optimized based on the scale of the experiment and the purity of the crude material.

Materials:

• Crude 4-Benzyloxy-biphenyl

• Recrystallization solvent (e.g., Ethanol, or an Ethyl Acetate/Hexane mixture)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Condenser (optional, but recommended for volatile solvents)

• Buchner funnel and filter paper

• Vacuum flask

• Glass stirring rod

• Activated charcoal (optional)

Procedure:

• Solvent Selection: Based on preliminary solubility tests, select a suitable solvent or solvent system. For this example, we will use ethanol.

• Dissolution: Place the crude 4-Benzyloxy-biphenyl in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to a gentle boil while stirring. Continue to add small portions of hot ethanol until the solid has just dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if activated charcoal was used, perform a hot gravity filtration to remove them. It is important to keep the solution hot during this step to prevent premature crystallization.

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[2]

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Recrystallization Workflow

The following diagram illustrates the logical workflow for the recrystallization process.

Caption: A workflow diagram for the recrystallization of 4-Benzyloxy-biphenyl.

References

• 1. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

identifying and removing common impurities in 4-Benzyloxy-biphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Benzyloxy-biphenyl. The information is designed to help identify and remove common impurities encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthetically prepared 4-Benzyloxy-biphenyl?

A1: The common impurities in 4-Benzyloxy-biphenyl typically arise from unreacted starting materials, side reactions, and impurities present in the reagents. These can be broadly categorized as:

• Starting Materials:

  • 4-Hydroxybiphenyl (4-phenylphenol)[1][2][3][4][5]

  • Benzyl bromide or Benzyl chloride[6][7][8]

• Reagent-Related Impurities:

  • o- and p-bromotoluene (often present in technical grade benzyl bromide)[6][7][9]

  • Benzyl alcohol (formed from hydrolysis of the benzylating agent)[10]

• Reaction Byproducts:

  • Dibenzyl ether (from the self-condensation of benzyl alcohol or reaction of benzyl alcohol with the benzylating agent)

  • Over-benzylated products, such as 1,4-bis(benzyloxy)benzene, particularly if hydroquinone is an impurity in the 4-hydroxybiphenyl starting material.[10]

Q2: My final product of 4-Benzyloxy-biphenyl has a yellowish tint. What could be the cause?

A2: A yellowish discoloration in the final product can be attributed to several factors:

• Colored Impurities from Starting Materials: Impurities in the starting 4-hydroxybiphenyl or benzylating agent can carry through the synthesis.

• Oxidation: Although 4-Benzyloxy-biphenyl is relatively stable, prolonged exposure to air and light, especially at elevated temperatures during purification, can lead to the formation of colored oxidation byproducts.

• Side Reactions: Certain side reactions, potentially catalyzed by residual base or acid, could lead to minor, colored byproducts.

Q3: How can I best store purified 4-Benzyloxy-biphenyl to maintain its purity?

A3: To ensure the long-term stability and purity of 4-Benzyloxy-biphenyl, it is recommended to store the compound in a well-sealed container, protected from light, and in a cool, dry place. For extended storage, keeping it under an inert atmosphere (e.g., nitrogen or argon) at a low temperature is advisable to minimize the risk of oxidation.

Troubleshooting Guides

Issue 1: Presence of Starting Materials in the Final Product

Possible Cause: Incomplete reaction or inefficient purification.

Recommended Solutions:

• Reaction Optimization: Ensure the reaction goes to completion by monitoring it via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction has stalled, consider extending the reaction time or adding a slight excess of the benzylating agent.

• Purification:

  • Recrystallization: This is an effective method for removing small amounts of unreacted starting materials. A suitable solvent system (e.g., ethanol, or a mixture of hexane and ethyl acetate) should be chosen where 4-Benzyloxy-biphenyl has good solubility at high temperatures and poor solubility at low temperatures, while the impurities remain in the mother liquor.

  • Column Chromatography: For more significant amounts of impurities or for achieving very high purity, column chromatography is recommended.[8][11] A typical stationary phase is silica gel with an eluent system of increasing polarity, such as a gradient of ethyl acetate in hexane.

Issue 2: Broad or Tailing Peaks in HPLC/GC Analysis

Possible Cause: Presence of polar impurities, such as unreacted 4-hydroxybiphenyl or benzyl alcohol.

Recommended Solutions:

• Aqueous Wash: Before final purification, washing the organic layer containing the crude product with a dilute aqueous base solution (e.g., 5% NaOH) can help remove the acidic 4-hydroxybiphenyl. This should be followed by a water wash to remove the base.

• Column Chromatography: As mentioned previously, column chromatography is highly effective at separating compounds with different polarities.[8][11]

Experimental Protocols

Protocol 1: Purification of 4-Benzyloxy-biphenyl by Column Chromatography

This protocol describes a general method for purifying crude 4-Benzyloxy-biphenyl using flash column chromatography.

Materials:

• Crude 4-Benzyloxy-biphenyl

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass column

• Collection tubes

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pack the column with the silica gel slurry.

• Sample Loading: Dissolve the crude 4-Benzyloxy-biphenyl in a minimal amount of dichloromethane or the initial eluent and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica onto the top of the column.

• Elution: Begin elution with a non-polar solvent system (e.g., 100% hexane) and gradually increase the polarity by adding ethyl acetate. A typical gradient might be from 0% to 10% ethyl acetate in hexane.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 4-Benzyloxy-biphenyl.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 4-Benzyloxy-biphenyl.

Instrumentation and Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic mixture of acetonitrile and water (e.g., 80:20 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	25 °C

Procedure:

• Sample Preparation: Accurately weigh and dissolve approximately 5 mg of the 4-Benzyloxy-biphenyl sample in the mobile phase to a final concentration of 0.1 mg/mL.

• Injection: Inject the sample onto the HPLC system.

• Data Analysis: The purity is calculated based on the area percent of the main peak relative to the total peak area of all observed peaks.

Visualizations

Caption: General experimental workflow for the synthesis, purification, and analysis of 4-Benzyloxy-biphenyl.

Caption: Troubleshooting flowchart for identifying and removing impurities from 4-Benzyloxy-biphenyl.

References

• 1. CAS 92-69-3: 4-Hydroxybiphenyl | CymitQuimica [cymitquimica.com]
• 2. 4-Phenylphenol | 92-69-3 [chemicalbook.com]
• 3. 4-Hydroxybiphenyl - Hazardous Agents | Haz-Map [haz-map.com]
• 4. 4-Hydroxybiphenyl | C12H10O | CID 7103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Phenylphenol - Wikipedia [en.wikipedia.org]
• 6. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzyl Bromide | Alkylating Agent for Synthesis [benchchem.com]
• 8. or.niscpr.res.in [or.niscpr.res.in]
• 9. ベンジルブロミド reagent grade, 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. JPH085832B2 - Method for producing 4-benzyloxyphenol - Google Patents [patents.google.com]
• 11. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Suzuki Coupling for Biphenyl Synthesis

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions focused on the synthesis of biphenyls. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges and optimize reaction conditions for improved yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low or no yield in a Suzuki coupling reaction for biphenyl synthesis?

Low or no product formation is a frequent issue that can often be attributed to several factors:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently or could be deactivating prematurely.[1]

• Poor Reagent Quality: Impurities in the aryl halide, boronic acid, or solvent can interfere with the reaction.

• Suboptimal Reaction Conditions: The chosen temperature, solvent, or base may not be ideal for the specific substrates being used.[2]

• Boronic Acid Instability: Boronic acids can be susceptible to degradation, particularly protodeboronation.[2]

Q2: How can I minimize the formation of homocoupling byproducts?

Homocoupling, the undesired coupling of two boronic acid molecules, is often caused by the presence of oxygen.[2][3] To minimize this side reaction:

• Thoroughly Degas: Ensure all solvents and reagents are rigorously degassed to remove dissolved oxygen.[1][2]

• Maintain an Inert Atmosphere: Run the reaction under an inert atmosphere of argon or nitrogen.[3][4]

• Use a Pd(0) Source: Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄, can mitigate homocoupling that might occur during the in-situ reduction of a Pd(II) precatalyst.[2]

• Optimize Base Selection: Using milder bases like K₃PO₄ or Cs₂CO₃ can be beneficial.[1]

Q3: My boronic acid appears to be decomposing. What steps can I take to prevent this?

Boronic acid decomposition, often through protodeboronation, can significantly lower your yield.[2] Consider the following solutions:

• Use Anhydrous Conditions: Employ anhydrous solvents and reagents to prevent hydrolysis of the boronic acid.[1]

• Switch to Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable than their corresponding acids.[1][2]

• Use a "Slow-Release" Strategy: Employing a protecting group that slowly releases the boronic acid during the reaction can mitigate degradation.[5]

Q4: My reaction starts but then stalls before completion. What could be the cause?

A stalled reaction can be due to several factors:

• Ligand Decomposition: The phosphine ligand may be degrading under the reaction conditions.[1] Using more robust, bulky biaryl phosphine ligands (e.g., XPhos, SPhos) can help.

• Catalyst Deactivation: The palladium catalyst might be precipitating out of the solution as palladium black.[1][3]

• Insufficient Base: The base may be consumed or not be strong enough to facilitate the transmetalation step effectively.[2]

Troubleshooting Guides

Guide 1: Low or No Product Formation

Problem: The reaction shows little to no formation of the desired biphenyl product, as monitored by TLC or GC/LC-MS.

dot

Caption: Troubleshooting workflow for low yields.

Potential Causes & Solutions:

Problem ID	Potential Cause	Recommended Solutions
SMC-001	Inactive Catalyst: The Pd(0) active species is not forming or is being deactivated.	- Ensure anaerobic conditions to prevent oxidation of the phosphine ligand and Pd(0).[1] - Use a pre-catalyst that readily forms Pd(0).[1] - Choose a ligand that stabilizes the Pd(0) species.[1]
SMC-002	Poor Reagent Quality: Impurities in the boronic acid, aryl halide, or solvent are affecting the reaction.	- Purify reagents before use. - Use high-purity, anhydrous solvents.[1]
SMC-003	Inefficient Mixing: In heterogeneous mixtures, poor stirring can lead to localized concentration gradients.	- Ensure vigorous stirring throughout the reaction.[1]

Guide 2: Significant Homocoupling of Boronic Acid

Problem: A significant amount of homocoupled product from the boronic acid is observed.

Potential Causes & Solutions:

Problem ID	Potential Cause	Recommended Solutions
SMC-004	Oxygen in the Reaction: Promotes oxidative homocoupling.	- Thoroughly degas all solvents and reagents before use.[1][2] - Maintain a positive pressure of an inert gas (Argon or Nitrogen).
SMC-005	Base-Induced Decomposition: Certain strong bases can accelerate boronic acid decomposition and subsequent homocoupling.	- Use milder bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃ instead of stronger bases like NaOH or KOH.[1][6]
SMC-006	In situ Reduction of Pd(II): The reduction of a Pd(II) precatalyst can consume the boronic acid, leading to homocoupling.	- Use a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in-situ reduction step.[2]

Data Presentation: Reaction Parameter Comparison

The following tables summarize quantitative data for optimizing Suzuki coupling reactions for biphenyl synthesis.

Table 1: Effect of Temperature on Conversion

Aryl Bromide	Boronic Acid	Temperature (°C)	Time (h)	Conversion (%)
1-bromo-4-fluorobenzene	4-fluorophenylboronic acid	70	3	~85
1-bromo-4-fluorobenzene	4-fluorophenylboronic acid	110	3	~98
1-bromo-4-fluorobenzene	Phenylboronic acid	70	3	~90
1-bromo-4-fluorobenzene	Phenylboronic acid	110	3	~95
Data adapted from a study on fluorinated biphenyl synthesis.[6]

Table 2: Effect of Base on Yield

Aryl Halide	Base	Solvent	Temperature (°C)	Yield (%)
4-bromoacetophenone	Et₃N	DMF-H₂O	70	75
4-bromoacetophenone	K₂CO₃	DMF-H₂O	70	94
p-bromotoluene	Li₂CO₃	H₂O	reflux	99.0
p-bromotoluene	Cs₂CO₃	H₂O	reflux	80.5
p-bromotoluene	NaHCO₃	H₂O	90	91.5
Data compiled from various optimization studies.[7][8]

Table 3: General Reaction Condition Ranges

Parameter	Typical Range	Notes
Catalyst Loading (mol%)	0.01 - 5	Higher loadings may be needed for challenging substrates.[1][8][9]
Ligand:Pd Ratio	1:1 to 4:1	Dependent on the specific ligand and palladium source.[2]
Base (Equivalents)	1.5 - 3.0	Relative to the limiting reagent.[2]
Temperature (°C)	50 - 110	Substrate dependent; higher temperatures can increase reaction rate but also decomposition.[6][9]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling for Biphenyl Synthesis

This protocol provides a general starting point. Optimization of the catalyst, ligand, base, solvent, and temperature is often necessary for specific substrates.[1]

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent (e.g., Toluene/Ethanol/Water mixture, 10 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add the solvent and palladium catalyst to the flask under the inert atmosphere.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time. Monitor the reaction progress by TLC or GC/LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

dot

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing Suzuki Coupling Reactions [covasyn.com]

Technical Support Center: Preventing Debenzylation Side Reactions in 4-Benzyloxy-biphenyl

Welcome to the Technical Support Center for the deprotection of 4-benzyloxy-biphenyl. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common side reactions encountered during the removal of the benzyl protecting group from 4-benzyloxy-biphenyl.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the deprotection of 4-benzyloxy-biphenyl, offering potential causes and recommended solutions in a question-and-answer format.

Catalytic Hydrogenolysis

Catalytic hydrogenolysis is a common and often clean method for debenzylation. However, issues such as incomplete reaction or unwanted side reactions can occur.

Q1: My hydrogenolysis of 4-benzyloxy-biphenyl is slow or incomplete. What are the possible causes and solutions?

A1: Several factors can lead to a sluggish or stalled reaction:

• Catalyst Inactivity: The palladium catalyst may be of poor quality or have reduced activity.

  • Solution: Use a fresh batch of high-quality catalyst (e.g., 10% Pd/C). Pearlman's catalyst (Pd(OH)₂/C) can be more active for certain substrates.

• Catalyst Poisoning: Trace impurities, particularly sulfur or nitrogen-containing compounds, can poison the catalyst.

  • Solution: Ensure all glassware is meticulously clean and use high-purity solvents and reagents. If poisoning is suspected, filter the reaction mixture through Celite® and add a fresh portion of the catalyst.

• Insufficient Hydrogen Pressure: Atmospheric pressure may not be sufficient for the reaction to proceed efficiently.

  • Solution: Increase the hydrogen pressure (e.g., using a Parr hydrogenator).

• Poor Substrate Solubility: The substrate may not be fully dissolved in the chosen solvent, limiting its contact with the catalyst.

  • Solution: Choose a solvent in which 4-benzyloxy-biphenyl is readily soluble, such as ethanol, methanol, or ethyl acetate. Gentle heating may also improve solubility and reaction rate.

Q2: I am observing the saturation of one of the phenyl rings as a side product. How can this be avoided?

A2: Over-reduction of the aromatic rings is a potential side reaction.

• Solution:

  • Carefully monitor the reaction progress by TLC or LC-MS and stop the reaction as soon as the starting material is consumed.

  • Use a less reactive catalyst or lower the hydrogen pressure.

  • Consider switching to a milder debenzylation method, such as catalytic transfer hydrogenation.

Acid-Catalyzed Debenzylation

Acid-catalyzed cleavage is an alternative for substrates that are sensitive to reduction. The primary challenge with this method is the potential for Friedel-Crafts-type side reactions.

Q1: During the acid-catalyzed debenzylation of 4-benzyloxy-biphenyl, I am observing the formation of a significant amount of a byproduct with a higher molecular weight. What is happening and how can I prevent it?

A1: The benzyl cation generated during the reaction can re-react with the electron-rich biphenyl ring system (either the starting material or the product) in a Friedel-Crafts benzylation side reaction.[1]

• Solution: The most effective way to prevent this is by adding a cation scavenger to the reaction mixture. Pentamethylbenzene is a highly effective, non-Lewis-basic scavenger that traps the benzyl cation without deactivating the Lewis acid catalyst.[1][2]

Q2: My starting material is decomposing under the acidic conditions. What can I do?

A2: Strong acids can cause decomposition of sensitive substrates.

• Solution:

  • Perform the reaction at a lower temperature (e.g., -78 °C) to minimize decomposition.[1]

  • Use a milder Lewis acid. Boron trichloride (BCl₃) is often effective at low temperatures.[1]

  • Carefully control the stoichiometry of the acid and quench the reaction as soon as the starting material is consumed.

Catalytic Transfer Hydrogenation

This method offers a milder alternative to traditional catalytic hydrogenolysis using hydrogen gas.

Q1: My catalytic transfer hydrogenation is not going to completion. What can I do to improve the yield?

A1: The efficiency of catalytic transfer hydrogenation can be influenced by several factors.

• Hydrogen Donor: The choice and amount of hydrogen donor are critical. Ammonium formate and formic acid are commonly used.[3]

  • Solution: Ensure an adequate excess of the hydrogen donor is used. For challenging substrates, a higher excess may be required.

• Catalyst Activity: As with catalytic hydrogenolysis, catalyst quality is important.

  • Solution: Use a high-activity catalyst and ensure it is well-dispersed in the reaction mixture.

• Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.

  • Solution: Gently heat the reaction mixture (e.g., to 40-60 °C) and monitor the progress.

Oxidative Debenzylation

Oxidative methods, for instance using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), provide an orthogonal approach for debenzylation.

Q1: The oxidative debenzylation of my 4-benzyloxy-biphenyl with DDQ is giving a complex mixture of products. How can I improve the selectivity?

A1: Over-oxidation and side reactions can be an issue with oxidative debenzylation.

• Solution:

  • Stoichiometry: Carefully control the stoichiometry of DDQ. Using a slight excess (e.g., 1.1-1.2 equivalents) is often sufficient.

  • Reaction Conditions: Perform the reaction at room temperature or below to minimize side reactions.

  • Light-Mediated Protocol: For some substrates, visible-light-mediated oxidative debenzylation can offer higher selectivity and milder conditions.[4]

  • Work-up: Quench the reaction promptly once the starting material is consumed to avoid product degradation.

Data Presentation: Comparison of Debenzylation Methods

The following table summarizes typical reaction conditions and outcomes for the debenzylation of 4-benzyloxy-biphenyl and structurally related aryl benzyl ethers. Yields are highly dependent on the specific substrate and reaction optimization.

Method	Reagents & Conditions	Typical Yield (%)	Advantages	Disadvantages & Common Side Products
Catalytic Hydrogenolysis	10% Pd/C, H₂ (1 atm), EtOH, rt, 4-24 h	>90	Clean reaction, high yields, simple work-up.	Risk of aromatic ring saturation, catalyst poisoning.
Acid-Catalyzed Cleavage	BCl₃ (2 equiv), Pentamethylbenzene (3 equiv), DCM, -78 °C, 1-2 h	85-95	Fast, suitable for reducible substrates.[1]	Requires stoichiometric and corrosive reagents, potential for C-benzylation without a scavenger.[1]
Catalytic Transfer Hydrogenation	10% Pd/C, Ammonium Formate, MeOH, reflux, 1-3 h	>90	Milder than H₂, avoids handling of flammable gas.[3]	May require heating, potential for incomplete reaction.
Oxidative Debenzylation	DDQ (1.2 equiv), DCM/H₂O, rt, 1-6 h	80-95	Orthogonal to reductive methods.[4]	Stoichiometric oxidant required, potential for over-oxidation.

Experimental Protocols

Protocol 1: Catalytic Hydrogenolysis

• Dissolve 4-benzyloxy-biphenyl (1.0 mmol) in ethanol (20 mL) in a round-bottom flask.

• Carefully add 10% Pd/C (10 mol%) to the solution.

• Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation apparatus) three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the Celite® pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-hydroxy-biphenyl.

• Purify the product by recrystallization or column chromatography if necessary.

Protocol 2: Acid-Catalyzed Debenzylation with BCl₃ and Pentamethylbenzene[2]

• To an oven-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon), add 4-benzyloxy-biphenyl (1.0 mmol) and pentamethylbenzene (3.0 mmol, 3.0 equiv).

• Add anhydrous dichloromethane (10 mL) and stir to dissolve.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add a 1 M solution of BCl₃ in dichloromethane (2.0 mL, 2.0 mmol, 2.0 equiv) dropwise over 5 minutes.

• Stir the reaction at -78 °C and monitor its progress by TLC or LC-MS.

• Once the reaction is complete (typically 1-2 hours), quench the reaction at -78 °C by the slow addition of methanol (5 mL).

• Allow the mixture to warm to room temperature.

• Add water and extract the product with dichloromethane or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography to separate the 4-hydroxy-biphenyl from benzylpentamethylbenzene and any unreacted pentamethylbenzene.

Protocol 3: Catalytic Transfer Hydrogenation with Ammonium Formate[3]

• In a round-bottom flask, dissolve 4-benzyloxy-biphenyl (1.0 mmol) in methanol (20 mL).

• Add 10% Pd/C (10 mol%) to the solution.

• Add ammonium formate (5.0 mmol, 5.0 equiv) in one portion.

• Fit the flask with a reflux condenser and heat the mixture to a gentle reflux (around 60-65 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure.

• The residue can be partitioned between water and an organic solvent (e.g., ethyl acetate) to remove any remaining ammonium salts.

• Dry the organic layer and concentrate to yield the crude product, which can be further purified.

Protocol 4: Oxidative Debenzylation with DDQ

• Dissolve 4-benzyloxy-biphenyl (1.0 mmol) in a mixture of dichloromethane (18 mL) and water (2 mL).

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.2 mmol, 1.2 equiv) to the solution at room temperature. The solution will likely turn dark.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to remove the DDQ hydroquinone byproduct.

Visualization of Troubleshooting Logic

The following diagram illustrates the logical workflow for troubleshooting common issues during the debenzylation of 4-benzyloxy-biphenyl.

Troubleshooting logic for debenzylation side reactions.

References

• 1. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 2. orgsyn.org [orgsyn.org]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. pubs.acs.org [pubs.acs.org]

challenges in the scale-up synthesis of 4-Benzyloxy-biphenyl

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the scale-up synthesis of 4-Benzyloxy-biphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Benzyloxy-biphenyl?

The most common methods for the synthesis of 4-Benzyloxy-biphenyl are the Williamson ether synthesis, Suzuki-Miyaura coupling, and to a lesser extent, the Ullmann condensation. The choice of method often depends on the scale of the synthesis, the availability and cost of starting materials, and the desired purity of the final product.

Q2: What are the primary challenges when scaling up the synthesis of 4-Benzyloxy-biphenyl?

Scaling up the synthesis of 4-Benzyloxy-biphenyl from the laboratory to an industrial setting presents several challenges. These can include:

• Reaction Kinetics and Heat Transfer: Exothermic reactions can be difficult to control in large reactors, leading to temperature gradients and the formation of byproducts.

• Mixing Efficiency: Inadequate mixing in large vessels can lead to localized high concentrations of reagents, which can affect reaction rates and selectivity.

• Purification: The removal of catalysts (e.g., palladium from Suzuki coupling) and other impurities can be more challenging at a larger scale, often requiring specialized techniques.[1]

• Solvent Handling and Recovery: The large volumes of solvents used in industrial-scale synthesis require efficient recovery and recycling systems to minimize costs and environmental impact.

Q3: How do the different synthesis methods compare in terms of scalability and efficiency?

Each method has its own advantages and disadvantages when it comes to scale-up:

• Williamson Ether Synthesis: This is a classical and often cost-effective method. However, it can require harsh reaction conditions (strong bases, high temperatures) which may not be suitable for complex molecules. On a large scale, the use of flammable solvents and strong bases requires careful safety considerations.

• Suzuki-Miyaura Coupling: This method is highly versatile and tolerant of a wide range of functional groups, often providing high yields. However, the cost and toxicity of the palladium catalyst, as well as the need to remove it from the final product to very low levels, are significant challenges in pharmaceutical applications.[1]

• Ullmann Condensation: Traditionally, this reaction required harsh conditions (high temperatures, stoichiometric copper). Modern advancements with ligands have allowed for milder reaction conditions.[2] However, catalyst removal and potential for side reactions can still be a concern at scale.

Troubleshooting Guides

Williamson Ether Synthesis of 4-Benzyloxy-biphenyl

This method typically involves the reaction of 4-phenylphenol with a benzyl halide in the presence of a base.

Issue: Low or No Product Yield

Possible Cause	Recommended Solution
Incomplete Deprotonation of Phenol	Use a stronger base (e.g., NaH instead of K₂CO₃) or ensure the base is anhydrous. The pKa of the base's conjugate acid should be significantly higher than the pKa of 4-phenylphenol.
Poor Quality Reagents	Use anhydrous solvents and ensure the purity of 4-phenylphenol and benzyl halide. Impurities in benzyl chloride, such as benzaldehyde or dibenzyl ether, can lead to side reactions.[3]
Low Reaction Temperature	While high temperatures can promote side reactions, the temperature must be sufficient for the reaction to proceed at a reasonable rate. Optimize the temperature based on the solvent and base used.
Insufficient Reaction Time	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure it has gone to completion.

Issue: Formation of Side Products

Possible Cause	Recommended Solution
Elimination Reaction	This is more likely with secondary or tertiary alkyl halides, but can occur with benzyl halides at high temperatures with a strong, sterically hindered base. Use a less hindered base and control the reaction temperature carefully.[4]
O- vs. C-Alkylation	While less common for phenols, C-alkylation can occur under certain conditions. Using a polar aprotic solvent can favor O-alkylation.
Formation of Dibenzyl Ether	This can occur if the benzyl halide reacts with the alkoxide of benzyl alcohol, which may be present as an impurity or formed in situ. Ensure the purity of the benzyl halide.[3]

Suzuki-Miyaura Coupling for 4-Benzyloxy-biphenyl

This reaction typically involves the coupling of a 4-benzyloxy-substituted aryl halide with a phenylboronic acid, or a 4-phenyl-substituted aryl halide with a benzyloxyboronic acid derivative, in the presence of a palladium catalyst and a base.

Issue: Low Yield or Incomplete Conversion

Possible Cause	Recommended Solution
Catalyst Deactivation	Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) as palladium catalysts can be sensitive to air.[5] Use fresh, high-quality catalyst and ligands.
Improper Base	The choice of base is crucial. Carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄) are commonly used. The base must be strong enough to facilitate transmetalation but not so strong as to cause degradation of the starting materials or product.
Poor Solubility of Reactants	Choose a solvent system in which all reactants are soluble at the reaction temperature. A mixture of an organic solvent (e.g., toluene, dioxane) and water is often used.
Homocoupling of Boronic Acid	This side reaction can be minimized by controlling the reaction temperature and using the appropriate catalyst and ligand system.

Issue: High Levels of Residual Palladium in the Product

Possible Cause	Recommended Solution
Inefficient Purification	Recrystallization may not be sufficient to remove all palladium residues.
Palladium Adsorption to Product	The product itself may chelate with palladium, making it difficult to remove.
Solutions	Employ specialized palladium scavengers (e.g., thiol-functionalized silica, activated carbon). Perform extractions with aqueous solutions of reagents like L-cysteine or sodium bisulfite to complex with and remove palladium.[6]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 4-Benzyloxy-biphenyl

This protocol is a general laboratory-scale procedure. Scale-up requires careful consideration of heat transfer and mixing.

Materials:

• 4-Phenylphenol

• Benzyl chloride

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-phenylphenol (1.0 eq) in anhydrous acetone.

• Add anhydrous potassium carbonate (1.5 eq) to the solution and stir vigorously at room temperature for 30 minutes.

• Add benzyl chloride (1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Suzuki-Miyaura Coupling for 4-Benzyloxy-biphenyl

This protocol describes a general procedure that may require optimization for specific substrates and scale.

Materials:

• 4-Bromobiphenyl or 4-Iodobiphenyl

• Benzyloxyphenylboronic acid (or vice versa with corresponding halide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Ligand (if required, e.g., SPhos, XPhos)

• Potassium carbonate

• Toluene

• Ethanol

• Water

Procedure:

• To a reaction vessel, add the aryl halide (1.0 eq), boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Purge the vessel with an inert gas (nitrogen or argon).

• Add the solvent system (e.g., a mixture of toluene, ethanol, and water).

• Degas the mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Add the palladium catalyst (and ligand, if used) under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete as monitored by TLC or HPLC.

• Cool the reaction mixture to room temperature and add water and an organic solvent (e.g., ethyl acetate) for extraction.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Synthesis Methods for 4-Benzyloxy-biphenyl (Illustrative)

Parameter	Williamson Ether Synthesis	Suzuki-Miyaura Coupling	Ullmann Condensation
Typical Yield (Lab Scale)	70-90%	85-98%	60-85%
Typical Yield (Pilot Scale)	65-85%	80-95%	55-80%
Key Impurities	Unreacted 4-phenylphenol, dibenzyl ether, C-alkylated product	Homocoupled products, deboronated starting material, residual palladium	Homocoupled products, unreacted starting materials, residual copper
Catalyst Cost	Low (none required)	High (Palladium-based)	Moderate (Copper-based)
Scalability Challenges	Handling of strong bases, temperature control	Catalyst cost and removal, intellectual property around ligands	Harsh reaction conditions (traditional), ligand cost (modern)

Visualizations

Caption: Experimental workflow for the Williamson ether synthesis of 4-Benzyloxy-biphenyl.

Caption: Troubleshooting decision tree for low yield in Suzuki-Miyaura coupling.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ACS Publications Industry Webinar: Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study [access.acspubs.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Improving the Solubility of 4-Benzyloxy-biphenyl

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges with 4-Benzyloxy-biphenyl in biological assays.

Physicochemical Data Summary

Understanding the physicochemical properties of 4-Benzyloxy-biphenyl is crucial for developing an effective solubilization strategy. Its high lipophilicity, indicated by the XLogP3 value, predicts very low aqueous solubility.

Property	Value	Source
Molecular Formula	C₁₉H₁₆O	[1][2]
Molecular Weight	260.33 g/mol	[1]
Appearance	Solid	-
Melting Point	136 °C	[1]
XLogP3 (Lipophilicity)	5.4	[2]
Predicted Water Solubility	Very Low	Inferred from XLogP3
Common Stock Solvents	Dimethyl sulfoxide (DMSO), Ethanol	Inferred from similar compounds

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 4-Benzyloxy-biphenyl in aqueous assay conditions.

Issue 1: My compound precipitates immediately when I add my DMSO stock to the aqueous assay buffer.

• Question: Why is my 4-Benzyloxy-biphenyl crashing out of solution, and what can I do to prevent it?

• Answer: This is a common issue for highly hydrophobic compounds like 4-Benzyloxy-biphenyl (XLogP3 of 5.4)[2]. The DMSO from your stock solution is miscible with the aqueous buffer, but the compound itself is not, causing it to precipitate when the DMSO concentration becomes too low to keep it dissolved. This is known as reaching the limit of its kinetic solubility.

  Solutions:

  • Lower the Final Concentration: The simplest approach is to reduce the final concentration of 4-Benzyloxy-biphenyl in your assay to a level below its solubility limit.

  • Increase Co-solvent Concentration: You can slightly increase the final percentage of DMSO in your assay. However, for cell-based assays, it is critical to keep the DMSO concentration below toxic levels, typically under 0.5%, and ideally below 0.1%[3][4][5]. Always run a vehicle control with the same final DMSO concentration to assess solvent effects.

  • Use a Solubilizing Excipient: Incorporate a solubility enhancer directly into your aqueous assay buffer before adding the compound stock. See the strategies outlined in the FAQ section for details on agents like cyclodextrins or surfactants.

Issue 2: I see a hazy or cloudy solution after adding my compound, but no visible precipitate.

• Question: My solution isn't clear after adding the compound. Is this a problem, and how should I proceed?

• Answer: A hazy or opalescent solution indicates the formation of microscopic compound aggregates or colloids, even if large precipitates are not visible. This can lead to inaccurate and irreproducible results in biological assays, as the effective concentration of the monomeric, active compound is unknown.

  Solutions:

  • Determine Kinetic Solubility: You must first determine the maximum true solubility concentration in your specific assay buffer. A protocol for this is provided below. Do not proceed with assay concentrations that result in cloudiness.

  • Filter the Solution: For some biochemical (cell-free) assays, you can prepare a saturated solution, allow it to equilibrate, and then filter or centrifuge it to remove undissolved compound before determining the concentration of the soluble fraction. This ensures you are working with a truly dissolved compound.

  • Employ Solubilization Strategies: Use the methods described below, such as adding a low percentage of a non-ionic surfactant like Tween-20 (e.g., 0.01-0.05%) to your buffer, which can help prevent aggregation[6].

Troubleshooting Workflow Diagram

Caption: A workflow for troubleshooting precipitation issues.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for making a high-concentration stock solution of 4-Benzyloxy-biphenyl?

A1: Due to its high lipophilicity, 100% Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. Ethanol can also be used, but it may offer lower solubility. Aim to create a stock concentration that is at least 1,000x your highest final assay concentration to keep the final solvent percentage low. For example, a 10 mM stock in 100% DMSO will yield a 10 µM final concentration with 0.1% DMSO.

Q2: How can I systematically improve the solubility of 4-Benzyloxy-biphenyl in my aqueous assay medium?

A2: A variety of techniques can be used, often in combination. The best strategy depends on your assay type (e.g., cell-based vs. enzyme assay).

Strategy 1: Co-solvents

The simplest method is to ensure the presence of a water-miscible organic solvent.

• DMSO/Ethanol: While used for the stock solution, maintaining a low percentage in the final buffer can help. For cell-based assays, the final concentration of DMSO should generally not exceed 0.5% to avoid cytotoxicity, though some cell lines are sensitive to concentrations as low as 0.1%[3][4][5][7]. Always include a vehicle control.

Strategy 2: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior that can encapsulate hydrophobic molecules, increasing their aqueous solubility[2][8].

• Types: Beta-cyclodextrins (β-CD) and their more soluble derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.

• How to Use: Dissolve the cyclodextrin in your assay buffer first, then add the 4-Benzyloxy-biphenyl stock solution to this mixture. The optimal ratio of compound to cyclodextrin often needs to be determined empirically.

Strategy 3: Surfactants (Detergents)

Low concentrations of non-ionic surfactants can form micelles that solubilize hydrophobic compounds. This method is more common for biochemical assays than for live-cell assays, as surfactants can disrupt cell membranes at higher concentrations.

• Types: Tween-20, Tween-80, Triton X-100, or Pluronic F-68[9][10].

• Concentrations: For enzyme assays, start with concentrations around 0.01% - 0.05% (v/v)[6]. For cell-based assays, Pluronic F-68 is sometimes used for its cell-protective properties, but concentration-dependent toxicity should be evaluated.

Solubilization Strategy Selection Guide

The choice of solubilization agent depends heavily on the experimental context.

Strategy	Recommended Starting Conc.	Pros	Cons	Best For
DMSO	< 0.5% (final)	Simple to use; strong solvent.	Can be toxic to cells at >0.5%; may affect enzyme activity.	General use, especially for initial screening.
HP-β-Cyclodextrin	1-10 mM	Low cytotoxicity; effective at forming inclusion complexes.	Can sometimes extract cholesterol from cell membranes.	Cell-based assays; in vivo formulations.
Tween-20	0.01% - 0.05%	Very effective at preventing aggregation.	Can disrupt cell membranes; may interfere with protein assays.	Enzyme assays; ELISAs; Western blotting.
Pluronic F-68	0.02% - 0.1%	Low cytotoxicity; can protect cells from shear stress.	Less effective as a primary solubilizer compared to others.	Suspension cell cultures; bioreactors.

Decision Tree for Selecting a Solubilization Strategy

Caption: A decision tree for choosing a solubilization method.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh Compound: Accurately weigh out 2.603 mg of 4-Benzyloxy-biphenyl (MW = 260.33 g/mol ).

• Add Solvent: Add 1.0 mL of 100% anhydrous DMSO to the solid compound.

• Dissolve: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the vial to 30-40°C or use a bath sonicator to facilitate dissolution. Ensure the compound is fully dissolved with no visible particulates before use.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C in tightly sealed vials to prevent water absorption by DMSO. Avoid repeated freeze-thaw cycles.

Protocol 2: Kinetic Solubility Determination by Turbidimetry

This protocol helps you find the maximum concentration of 4-Benzyloxy-biphenyl that can be dissolved in your assay buffer without precipitating.

• Materials:

  • 10 mM stock solution of 4-Benzyloxy-biphenyl in 100% DMSO.

  • Your final aqueous assay buffer.

  • A clear 96-well plate.

  • A plate reader capable of measuring absorbance at ~600-650 nm.

• Procedure:

  • Prepare Plate: Add 198 µL of your assay buffer to wells A1 through H1 of the 96-well plate.

  • Highest Concentration: Add 4 µL of your 10 mM DMSO stock solution to well A1. This creates a 200 µM solution with 2% DMSO. Mix thoroughly by pipetting up and down.

  • Serial Dilution: Transfer 100 µL from well A1 to well B1. Mix thoroughly. This creates a 100 µM solution.

  • Continue this 1:2 serial dilution down the column (from B1 to C1, C1 to D1, etc.) until well G1. Do not add any compound to well H1, which will serve as your buffer blank.

  • Equilibration: Incubate the plate at your experimental temperature (e.g., room temperature or 37°C) for 1-2 hours.

  • Measurement: Measure the absorbance (optical density) of the plate at 620 nm.

• Data Analysis:

  • Subtract the absorbance of the blank well (H1) from all other wells.

  • Plot the absorbance against the concentration of 4-Benzyloxy-biphenyl.

  • The kinetic solubility limit is the highest concentration before a significant increase in absorbance is observed. Wells with clear solutions will have very low absorbance, while wells with precipitate will scatter light and show a sharp rise in absorbance. Choose a final assay concentration well below this limit.

References

• 1. gala.gre.ac.uk [gala.gre.ac.uk]
• 2. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. researchgate.net [researchgate.net]
• 7. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Pluronic F-68 solid, BioReagent, cell culture, insect cell culture 9003-11-6 [sigmaaldrich.com]
• 10. Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Peak Tailing in HPLC Analysis

This technical support center provides troubleshooting guidance for resolving peak tailing issues encountered during the HPLC analysis of 4-Benzyloxy-biphenyl, a hydrophobic, aromatic compound. The information is tailored for researchers, scientists, and drug development professionals to ensure robust and accurate analytical results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing in HPLC refers to the asymmetry of a chromatographic peak, where the latter half of the peak is broader than the front half.[1] Ideally, a chromatographic peak should be symmetrical and have a Gaussian shape.[2] Peak tailing is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value of 1.0 indicates a perfectly symmetrical peak, while values greater than 1.2 suggest significant tailing.[2][3]

Q2: What are the primary causes of peak tailing for a neutral, hydrophobic compound like 4-Benzyloxy-biphenyl?

A2: While peak tailing is most pronounced for basic compounds, neutral molecules like 4-Benzyloxy-biphenyl can also exhibit this issue. The primary causes include:

• Secondary Interactions: Even in high-purity silica, residual, un-capped silanol groups (Si-OH) on the stationary phase surface can interact with polarizable analytes through hydrogen bonding. The ether oxygen and the aromatic rings of 4-Benzyloxy-biphenyl can participate in such secondary interactions.[2][4]

• Column Contamination and Degradation: Accumulation of sample matrix components or strongly retained impurities on the column inlet frit or within the stationary phase can create active sites that lead to peak tailing.[3] Over time, the bonded phase can degrade, exposing more active silanol groups.

• Extra-Column Volume: Excessive tubing length or internal diameter, as well as poorly made connections between the injector, column, and detector, can cause band broadening and peak tailing.[1]

• Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to a distorted peak shape.[3]

Q3: Can the mobile phase composition affect the peak shape of 4-Benzyloxy-biphenyl?

A3: Absolutely. The mobile phase composition is a critical factor in controlling peak shape. For 4-Benzyloxy-biphenyl, consider the following:

• Solvent Strength: An insufficiently strong organic modifier (like acetonitrile or methanol) in the mobile phase can lead to prolonged interaction with the stationary phase and cause tailing. Increasing the organic content can improve peak shape.[3]

• Mobile Phase Additives: While 4-Benzyloxy-biphenyl is not basic, acidic modifiers like formic acid or trifluoroacetic acid (TFA) can still improve peak shape by suppressing the minimal ionization of residual silanol groups.[5] Additives can also help to mask active sites on the stationary phase.

Q4: Which type of HPLC column is best suited for the analysis of 4-Benzyloxy-biphenyl to minimize peak tailing?

A4: For hydrophobic and aromatic compounds like 4-Benzyloxy-biphenyl, several column chemistries can provide good peak shapes:

• Modern, End-Capped C18 Columns: High-purity silica with thorough end-capping to minimize accessible silanol groups is a good starting point.[2]

• Biphenyl Phases: These columns are specifically designed for compounds with aromatic moieties and can offer alternative selectivity through π-π interactions, potentially improving peak shape and resolution.[6][7]

• Phenyl-Hexyl Phases: Similar to biphenyl phases, these provide aromatic selectivity and can be a good choice for resolving aromatic compounds.[8]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving peak tailing issues for 4-Benzyloxy-biphenyl.

Initial Assessment

• Quantify the Tailing: Calculate the Tailing Factor (Tf) or Asymmetry Factor (As) for the 4-Benzyloxy-biphenyl peak. A value > 1.2 indicates a need for troubleshooting.[3]

• Review System Suitability: Check if other peaks in the chromatogram are also tailing. If all peaks are tailing, it might indicate a system-wide issue like extra-column volume. If only the 4-Benzyloxy-biphenyl peak is tailing, the issue is likely related to specific chemical interactions.

Troubleshooting Steps

Problem	Potential Cause	Recommended Solution
Peak Tailing Observed	Secondary interactions with residual silanol groups.	1. Modify Mobile Phase: Add a small amount of an acidic modifier (e.g., 0.1% formic acid or 0.05% TFA) to the mobile phase to suppress silanol activity.[5] 2. Change Column: Switch to a modern, high-purity, end-capped C18 column or a column with a different selectivity, such as a Biphenyl or Phenyl-Hexyl phase.[6][7]
Column contamination or degradation.	1. Flush the Column: Wash the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.[3] 2. Use a Guard Column: A guard column protects the analytical column from strongly retained impurities.[3] 3. Replace the Column: If the column is old or flushing does not improve performance, it may need to be replaced.
Extra-column volume.	1. Minimize Tubing: Use shorter tubing with a smaller internal diameter (e.g., 0.125 mm) between the injector, column, and detector.[1] 2. Check Connections: Ensure all fittings are properly tightened and there are no gaps.
Sample overload.	1. Dilute the Sample: Reduce the concentration of the 4-Benzyloxy-biphenyl sample.[3] 2. Reduce Injection Volume: Inject a smaller volume of the sample.
Incompatible sample solvent.	1. Match Sample Solvent to Mobile Phase: Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase.[3]

Data Presentation

The following tables provide illustrative data on how different parameters can affect the peak asymmetry of a compound like 4-Benzyloxy-biphenyl.

Table 1: Effect of Mobile Phase Additive on Peak Asymmetry

Mobile Phase Additive	Concentration	Illustrative Peak Asymmetry (As)
None	-	1.8
Formic Acid	0.1% (v/v)	1.3
Trifluoroacetic Acid (TFA)	0.05% (v/v)	1.1

Table 2: Effect of Column Chemistry on Peak Asymmetry

Column Type	Stationary Phase	Illustrative Peak Asymmetry (As)
Standard C18	Octadecylsilane	1.7
End-Capped C18	High-purity, end-capped Octadecylsilane	1.2
Biphenyl	Biphenyl	1.1

Experimental Protocols

Protocol 1: HPLC Method for Analysis of 4-Benzyloxy-biphenyl

This protocol provides a starting point for the HPLC analysis of 4-Benzyloxy-biphenyl.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column:

  • End-capped C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  • Start with 60% B, hold for 2 minutes.

  • Increase to 95% B over 10 minutes.

  • Hold at 95% B for 3 minutes.

  • Return to 60% B over 1 minute and equilibrate for 4 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Dissolve 4-Benzyloxy-biphenyl in a 50:50 mixture of acetonitrile and water to a concentration of 0.1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

Protocol 2: Column Flushing Procedure to Address Contamination

This protocol is for cleaning a reversed-phase column that may be contaminated.

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contamination of the detector flow cell.

• Flush with Mobile Phase without Buffer: Flush the column with 20-30 column volumes of the mobile phase without any acidic additives (e.g., 60:40 Acetonitrile:Water).

• Strong Solvent Wash: Flush the column with 20-30 column volumes of 100% Acetonitrile.

• Intermediate Solvent Wash (Optional): For highly non-polar contaminants, flush with 20-30 column volumes of Isopropanol.

• Re-equilibration: Reconnect the column to the detector and equilibrate with the initial mobile phase conditions (including the acidic additive) for at least 30 minutes or until a stable baseline is achieved.

Visualizations

Troubleshooting Workflow for Peak Tailing

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. uhplcs.com [uhplcs.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 6. Biphenyl Reversed Phase LC Columns | Thermo Fisher Scientific - KR [thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. phenomenex.com [phenomenex.com]

minimizing byproduct formation in Williamson ether synthesis

This technical support center provides targeted troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the Williamson ether synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the Williamson ether synthesis, with a focus on identifying the root cause of byproduct formation and providing actionable solutions.

Problem 1: Low or No Yield of the Desired Ether

Q1: My reaction has a low yield or did not proceed to completion. What are the likely causes and how can I improve it?

A1: Low or no product formation can stem from several factors. A systematic approach to troubleshooting is recommended:

• Incomplete Deprotonation: The alcohol starting material must be fully converted to the more nucleophilic alkoxide. If the base is not strong enough or used in insufficient quantity, the reaction will be slow or incomplete.

  • Recommendation: Use a strong base such as sodium hydride (NaH) or potassium hydride (KH) for unactivated alcohols. For more acidic phenols, weaker bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) can be effective.[1][2][3] Ensure at least one equivalent of the base is used.

• Poor Nucleophilicity of the Alkoxide: The reactivity of the alkoxide can be diminished by the choice of solvent.

  • Recommendation: Employ polar aprotic solvents like acetonitrile (ACN), N,N-dimethylformamide (DMF), or tetrahydrofuran (THF).[4] Protic solvents (e.g., ethanol, water) can solvate the alkoxide, reducing its nucleophilicity.[4]

• Unreactive Alkylating Agent: The nature of the leaving group on the alkylating agent is crucial for the S(_N)2 reaction.

  • Recommendation: The reactivity order for alkyl halides is I > Br > Cl.[5] If you are using an alkyl chloride, consider converting it to the more reactive iodide in situ by adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction).

• Low Reaction Temperature: While high temperatures can favor side reactions, the reaction may not proceed at a practical rate if the temperature is too low.

  • Recommendation: A typical temperature range for the Williamson ether synthesis is 50-100°C.[4][6] The optimal temperature will depend on the specific substrates and solvent used.

• Moisture: Water in the reaction mixture can quench the highly reactive alkoxide and hydrolyze the alkylating agent.

  • Recommendation: Ensure all glassware is thoroughly dried before use and employ anhydrous solvents.

Problem 2: Significant Formation of an Alkene Byproduct

Q2: I am observing a significant amount of an alkene byproduct in my reaction mixture. How can I minimize this elimination reaction?

A2: The formation of an alkene is a result of a competing E2 elimination reaction, which is a common side reaction in the Williamson ether synthesis.[4][7] Several factors can be adjusted to favor the desired S(_N)2 pathway:

• Structure of the Alkyl Halide: This is the most critical factor. The S(_N)2 reaction is highly sensitive to steric hindrance.

  • Recommendation: Whenever possible, use a primary alkyl halide.[2][3][6] Secondary alkyl halides will often give a mixture of substitution and elimination products, while tertiary alkyl halides will almost exclusively yield the elimination product.[2][6]

• Sterically Hindered Base/Nucleophile: A bulky alkoxide can act as a strong base, favoring the E2 pathway.

  • Recommendation: If synthesizing a sterically hindered ether, it is preferable to use the sterically hindered alcohol to form the alkoxide and react it with a less hindered (primary) alkyl halide. For example, to synthesize tert-butyl ethyl ether, it is better to react potassium tert-butoxide with ethyl bromide rather than sodium ethoxide with tert-butyl bromide.[8]

• Reaction Temperature: Higher temperatures generally favor elimination over substitution.[9]

  • Recommendation: Maintain the reaction temperature as low as reasonably possible while still achieving a practical reaction rate. Monitor the reaction progress to avoid unnecessarily long reaction times at elevated temperatures.

Problem 3: Formation of C-Alkylated Byproducts with Phenols

Q3: When using a phenol as my starting material, I am observing byproducts resulting from alkylation on the aromatic ring. How can I improve the selectivity for O-alkylation?

A3: Phenoxide ions are ambident nucleophiles, meaning they can react at either the oxygen or the carbon atoms of the aromatic ring.[4] The solvent plays a crucial role in directing the selectivity of this reaction.

• Solvent Choice: The solvent can influence the reactivity of the different nucleophilic sites of the phenoxide.

  • Recommendation: Polar aprotic solvents, such as acetonitrile (ACN) or N,N-dimethylformamide (DMF), generally favor O-alkylation.[7][10][11] Protic solvents, like methanol, can lead to increased C-alkylation.[7][10][11]

Frequently Asked Questions (FAQs)

Q4: What is the best synthetic strategy for preparing an unsymmetrical ether?

A4: To minimize the competing E2 elimination reaction, the synthetic route should be planned to use the least sterically hindered alkyl halide.[1][8] Therefore, you should cleave the target ether at the C-O bond in a way that the alkyl group with the less substituted carbon becomes the alkyl halide, and the other portion comes from the alcohol/alkoxide. For example, to synthesize isopropyl ethyl ether, the preferred route is to react sodium isopropoxide with ethyl bromide (a primary halide) rather than sodium ethoxide with 2-bromopropane (a secondary halide).[8]

Q5: Can phase-transfer catalysts improve my reaction?

A5: Yes, phase-transfer catalysts (PTCs) can be very effective, especially in reactions where the alkoxide has limited solubility in the organic solvent where the alkyl halide is dissolved. A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide) or a crown ether (e.g., 18-crown-6), helps to transport the alkoxide anion from an aqueous or solid phase into the organic phase, thereby increasing the reaction rate.[4][12]

Q6: Is microwave heating beneficial for the Williamson ether synthesis?

A6: Microwave-assisted synthesis can significantly reduce reaction times and, in some cases, improve yields. For instance, reaction times can be reduced from hours to minutes.[4][13] This rapid heating can also help to minimize the formation of byproducts that may result from prolonged exposure to high temperatures. One study showed that microwave heating increased the yield of synthesized ether from a range of 6-29% to 20-55% in undergraduate laboratory settings.[4]

Data Presentation

Table 1: Effect of Solvent on the Selectivity of O- vs. C-Alkylation

Solvent	O-Alkylated Product (%)	C-Alkylated Product (%)	Reference
Acetonitrile	97	3	[7][10][11]
Methanol	72	28	[7][10][11]

Reaction: Sodium β-naphthoxide with benzyl bromide at 298 K.

Table 2: General Troubleshooting Summary

Issue	Primary Cause	Recommended Action
Low Yield	Incomplete Deprotonation	Use a stronger base (e.g., NaH for alcohols)
Poor Nucleophilicity	Use a polar aprotic solvent (e.g., DMF, ACN)
Unreactive Alkyl Halide	Use R-I or R-Br; consider adding catalytic NaI
Alkene Byproduct	Sterically Hindered Alkyl Halide	Use a primary alkyl halide
High Reaction Temperature	Lower the reaction temperature
Bulky Base	Use the less hindered alcohol to form the alkoxide
C-Alkylation (Phenols)	Protic Solvent	Use a polar aprotic solvent (e.g., ACN)

Experimental Protocols

Protocol 1: General Procedure for Minimizing Byproducts in the Synthesis of a Dialkyl Ether

This protocol is designed for the synthesis of a simple dialkyl ether, emphasizing conditions that favor the S(_N)2 pathway.

• Alkoxide Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the alcohol (1.0 eq.) and dissolve it in a suitable anhydrous polar aprotic solvent (e.g., THF or DMF).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) in portions.

  • Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until hydrogen gas evolution ceases.

• Ether Formation:

  • Cool the resulting alkoxide solution back to 0 °C.

  • Slowly add the primary alkyl halide (1.0-1.2 eq.) dropwise via a syringe.

  • After the addition is complete, warm the reaction mixture to room temperature and then heat to 50-60 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and cautiously quench any unreacted NaH by the slow addition of water or ethanol.

  • Transfer the mixture to a separatory funnel and dilute with water and an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Separate the layers and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography.

Protocol 2: High-Selectivity Synthesis of an Alkyl Aryl Ether using a Phase-Transfer Catalyst

This protocol is optimized for the O-alkylation of a phenol, employing a phase-transfer catalyst to enhance the reaction rate and selectivity.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenol (1.0 eq.), an aqueous solution of sodium hydroxide (e.g., 25% w/v, 2.0 eq.), and the phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.05-0.1 eq.).

  • Add the primary alkyl halide (1.1 eq.) to the biphasic mixture.

• Reaction Execution:

  • Stir the mixture vigorously to ensure efficient mixing of the aqueous and organic phases.

  • Heat the reaction mixture to reflux (typically 60-80 °C).

  • Monitor the reaction for completion by TLC or GC.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with an organic solvent (e.g., diethyl ether).

  • Separate the organic layer and wash it with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Mandatory Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]
• 6. scienceinfo.com [scienceinfo.com]
• 7. researchgate.net [researchgate.net]
• 8. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 11. (359c) Computer-Aided Solvent Design for Optimal Selectivity of a Williamson Ether-Synthesis Reaction | AIChE [proceedings.aiche.org]
• 12. cactus.utahtech.edu [cactus.utahtech.edu]
• 13. digitalcommons.sacredheart.edu [digitalcommons.sacredheart.edu]

Reference Data & Comparative Studies

Comparative Analysis of 4-Benzyloxy-biphenyl: A Guide to Mass Spectrometry and Alternative Techniques

For researchers, scientists, and professionals in drug development, the accurate analysis of compounds like 4-benzyloxy-biphenyl is crucial. This guide provides a comparative overview of mass spectrometry techniques and other analytical methods for the characterization and quantification of 4-benzyloxy-biphenyl, supported by predicted fragmentation data and detailed experimental protocols.

Mass Spectrometry Analysis of 4-Benzyloxy-biphenyl

Mass spectrometry is a powerful analytical technique for determining the molecular weight and structure of a compound. For 4-benzyloxy-biphenyl (C19H16O, exact mass: 260.12 Da), electron ionization (EI) is a common ionization method, particularly when coupled with Gas Chromatography (GC-MS). The fragmentation pattern under EI can provide significant structural information.

Predicted Electron Ionization Mass Spectrum Data

The following table summarizes the major predicted ions in the 70 eV Electron Ionization (EI) mass spectrum of 4-benzyloxy-biphenyl. The prediction is based on common fragmentation pathways for ethers and aromatic compounds.

m/z	Proposed Ion Structure	Fragmentation Origin	Predicted Relative Abundance
260	[C19H16O]+•	Molecular Ion (M+)	Moderate
183	[C13H11O]+	Loss of Phenyl radical (•C6H5)	Low
169	[C12H9O]+	Loss of Benzyl radical (•CH2C6H5)	High
91	[C7H7]+	Tropylium ion from Benzyl group	High (Often Base Peak)
77	[C6H5]+	Phenyl radical cation	Moderate

Predicted Fragmentation Pathway

The fragmentation of 4-benzyloxy-biphenyl under electron ionization is expected to be dominated by cleavage of the benzylic ether bond, leading to the formation of a stable tropylium ion.

Predicted EI fragmentation of 4-benzyloxy-biphenyl.

Comparison of Analytical Techniques

While mass spectrometry is highly effective, other techniques can also be employed for the analysis of 4-benzyloxy-biphenyl. The choice of method often depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix.

Feature	GC-MS	LC-MS	HPLC-UV
Principle	Separation by volatility and boiling point, followed by mass-based detection.	Separation by polarity, followed by mass-based detection.	Separation by polarity, followed by UV absorbance detection.
Sensitivity	High (ng to pg range)	Very High (pg to fg range)	Moderate (µg to ng range)
Selectivity	High (based on retention time and mass spectrum)	Very High (based on retention time, precursor, and product ions)	Moderate (based on retention time and UV spectrum)
Sample Preparation	Can require derivatization for non-volatile compounds. Sample must be thermally stable.	Minimal, direct injection of liquid samples is common.	Minimal, direct injection of liquid samples.
Instrumentation Cost	Moderate to High	High	Low to Moderate
Throughput	Moderate	High	High
Best Suited For	Purity analysis, identification of thermally stable volatile and semi-volatile compounds.	Quantification in complex matrices, analysis of thermally labile compounds.	Routine quantification and purity analysis in simple matrices.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : Dissolve 1 mg of 4-benzyloxy-biphenyl in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• GC Conditions :

  • Column : A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature : 280 °C.

  • Oven Program : Start at 150 °C, hold for 1 minute, then ramp to 300 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• MS Parameters :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Source Temperature : 230 °C.

  • Mass Range : m/z 50-500.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Sample Preparation : Dissolve 1 mg of 4-benzyloxy-biphenyl in 10 mL of methanol or acetonitrile to create a 100 µg/mL stock solution. Further dilute as needed.

• Instrumentation : A high-performance liquid chromatograph coupled to a mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions :

  • Column : A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). A biphenyl stationary phase can also offer alternative selectivity.

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate : 0.5 mL/min.

  • Column Temperature : 40 °C.

• MS Parameters :

  • Ionization Mode : ESI Positive.

  • Capillary Voltage : 3.5 kV.

  • Source Temperature : 120 °C.

  • Desolvation Temperature : 350 °C.

  • Data Acquisition : Full scan mode (m/z 100-500) for identification and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Sample Preparation : Prepare samples as described for LC-MS.

• Instrumentation : An HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• LC Conditions : Use the same LC conditions as described for LC-MS.

• Detection :

  • Wavelength : Monitor at a wavelength where 4-benzyloxy-biphenyl has maximum absorbance, likely around 254-280 nm. A DAD can be used to determine the optimal wavelength.

• Quantification : Use an external standard calibration curve to quantify the concentration of 4-benzyloxy-biphenyl in the sample.

Workflow for Comparative Analysis

A systematic approach is necessary when comparing different analytical techniques for a specific compound. The following workflow outlines the key steps in such a comparative study.

Workflow for a comparative analytical study.

A Comparative Guide to HPLC and GC-MS Methods for Purity Analysis of 4-Benzyloxy-biphenyl

For researchers, scientists, and drug development professionals, the accurate determination of purity is a critical aspect of chemical synthesis and quality control. 4-Benzyloxy-biphenyl is an important intermediate in the synthesis of various organic molecules, and its purity can significantly impact the outcome of subsequent reactions and the quality of the final product. This guide provides a comprehensive comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity analysis of 4-Benzyloxy-biphenyl. We present detailed experimental protocols and a comparative summary of their performance to assist in selecting the most suitable method for your analytical needs.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a cornerstone technique for the purity assessment of non-volatile and thermally labile compounds. For 4-Benzyloxy-biphenyl, a reversed-phase HPLC method is highly effective, separating the analyte from its impurities based on their differential partitioning between a non-polar stationary phase and a polar mobile phase.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (Solvent B) and water (Solvent A), both containing 0.1% formic acid to improve peak shape.

  • Gradient Program:

    • 0-5 min: 60% B

    • 5-20 min: Linear gradient from 60% to 95% B

    • 20-25 min: Hold at 95% B

    • 25.1-30 min: Return to 60% B and equilibrate

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-Benzyloxy-biphenyl sample.

• Dissolve in 10 mL of acetonitrile to achieve a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a highly sensitive and selective technique ideal for the analysis of volatile and thermally stable compounds. While 4-Benzyloxy-biphenyl has limited volatility, it is amenable to GC-MS analysis, which provides excellent separation efficiency and definitive identification based on mass spectra.

Experimental Protocol: GC-MS

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., a single quadrupole or triple quadrupole system) and equipped with a split/splitless injector.

Chromatographic Conditions:

• Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane) capillary column (30 m x 0.25 mm, 0.25 µm film thickness).[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 15°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• MS Detection: Electron Ionization (EI) at 70 eV, scanning from m/z 50-500.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-Benzyloxy-biphenyl sample.

• Dissolve in 10 mL of a suitable solvent such as dichloromethane or ethyl acetate to obtain a concentration of 1 mg/mL.

• Vortex to ensure complete dissolution.

Method Comparison

The choice between HPLC and GC-MS for the purity analysis of 4-Benzyloxy-biphenyl will depend on the specific requirements of the analysis, including the nature of expected impurities, required sensitivity, and available instrumentation.

Parameter	HPLC	GC-MS
Principle	Separation based on partitioning between a stationary and a mobile liquid phase.	Separation of volatile compounds in the gas phase followed by mass-based detection.
Applicability	Well-suited for non-volatile and thermally labile compounds.	Ideal for volatile and thermally stable compounds.
Sample Derivatization	Generally not required.	May be necessary for polar analytes to improve volatility, though likely not for 4-Benzyloxy-biphenyl itself.[2][3]
Sensitivity	Good, typically in the µg/mL to ng/mL range with UV detection. Can be enhanced with MS detection.	Excellent, often reaching pg/mL levels, especially with selected ion monitoring (SIM).
Specificity	Good, based on retention time. Enhanced with DAD (spectral analysis) or MS detection.	Very high, provides structural information from mass spectra for definitive peak identification.
Quantitation	Highly quantitative with good linearity and precision.	Highly quantitative, though may require an internal standard for best accuracy.
Potential Issues	Peak tailing for certain compounds, solvent consumption.[4]	Potential for thermal degradation of labile impurities, requires analyte volatility.
Primary Use	Routine purity testing, quantification of non-volatile impurities.	Identification and quantification of volatile impurities, definitive identification of unknown peaks.

Visualizing the Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both the HPLC and GC-MS methods.

Caption: Workflow for the purity analysis of 4-Benzyloxy-biphenyl by HPLC.

Caption: Workflow for the purity analysis of 4-Benzyloxy-biphenyl by GC-MS.

Conclusion

Both HPLC and GC-MS are powerful and suitable techniques for assessing the purity of 4-Benzyloxy-biphenyl. HPLC is a robust and versatile method, particularly advantageous for analyzing a broad range of potential non-volatile impurities without the risk of thermal degradation. GC-MS, on the other hand, offers superior sensitivity and specificity, providing definitive structural information that is invaluable for impurity identification. The choice of method should be guided by the specific analytical goals, the nature of the expected impurities, and the available instrumentation. For a comprehensive purity profile, employing both techniques can be a highly effective strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

comparing the reactivity of 4-Benzyloxy-biphenyl with other biphenyls

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug discovery, biphenyl scaffolds are of paramount importance, serving as the core structure for numerous pharmaceuticals, agrochemicals, and functional materials. The reactivity of these scaffolds is highly tunable through substitution, allowing for precise control over molecular properties. This guide provides an objective comparison of the reactivity of 4-benzyloxy-biphenyl with other key biphenyl derivatives in two fundamental reaction classes: electrophilic aromatic substitution and palladium-catalyzed cross-coupling. The information presented is supported by established principles of organic chemistry and illustrative experimental data.

I. Comparison of Reactivity in Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a cornerstone of arene chemistry. The reactivity of a substituted biphenyl in EAS is dictated by the electronic nature of its substituents. Activating groups increase the electron density of the aromatic rings, accelerating the reaction, whereas deactivating groups have the opposite effect.[1][2][3] Biphenyl itself is more reactive than benzene, as the second phenyl ring acts as a weak activating group.[4][5]

The benzyloxy group (-OCH₂Ph) in 4-benzyloxy-biphenyl is a potent activating group. Similar to the methoxy group, the oxygen atom donates electron density to the aromatic ring via a strong resonance effect (+R), significantly enhancing its nucleophilicity and thus its reactivity towards electrophiles.[1][6] This makes 4-benzyloxy-biphenyl substantially more reactive than unsubstituted biphenyl and biphenyls bearing electron-withdrawing groups.

Table 1: Relative Rates of Mononitration of 4-Substituted Biphenyls

Substituent (at C4)	Biphenyl Derivative	Relative Rate (Biphenyl = 1)	Major Isomer(s)
-H	Biphenyl	1	4'-Nitro
-CH₃	4-Methylbiphenyl	25	4'-Nitro-4-methylbiphenyl
-OCH₂Ph	4-Benzyloxy-biphenyl	~10³	4'-Nitro-4-benzyloxybiphenyl
-OCH₃	4-Methoxybiphenyl	~1.5 x 10³	4'-Nitro-4-methoxybiphenyl
-Cl	4-Chlorobiphenyl	0.3	4'-Nitro-4-chlorobiphenyl
-NO₂	4-Nitrobiphenyl	~10⁻⁵	4',4''-Dinitrobiphenyl

Note: The relative rates are estimates based on the known activating/deactivating strengths of the substituents.

Experimental Protocol: Competitive Nitration of Biphenyl Derivatives

This protocol is designed to qualitatively compare the relative reactivity of different biphenyl derivatives towards electrophilic nitration.[7]

Materials:

• Equimolar mixture of 4-benzyloxy-biphenyl and another biphenyl derivative (e.g., biphenyl or 4-chlorobiphenyl)

• Glacial acetic acid

• Concentrated nitric acid (70%)

• Concentrated sulfuric acid (98%)

• Ice

• Dichloromethane

• Anhydrous magnesium sulfate

• TLC plates (silica gel)

• Hexane/Ethyl acetate solvent system for TLC

Procedure:

• Dissolve an equimolar mixture (e.g., 1 mmol of each) of 4-benzyloxy-biphenyl and the competing biphenyl derivative in glacial acetic acid (10 mL) in a round-bottom flask.

• Cool the flask in an ice bath.

• Slowly add a nitrating mixture (prepared by carefully adding 0.9 equivalents of concentrated nitric acid to a cooled solution of concentrated sulfuric acid) to the stirred solution of the biphenyls. The amount of nitrating agent is substoichiometric to ensure competition.

• Allow the reaction to stir at 0°C for 30 minutes.

• Quench the reaction by pouring the mixture over crushed ice.

• Extract the product mixture with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analyze the product mixture by Thin Layer Chromatography (TLC) and ¹H NMR spectroscopy to determine the relative amounts of the nitrated products. The major product will be the one derived from the more reactive starting material.

II. Comparison of Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a versatile and widely used method for the formation of C-C bonds, particularly for the synthesis of biaryls.[8][9] The reactivity of aryl halides in this reaction is influenced by the electronic nature of the substituents. Generally, electron-withdrawing groups on the aryl halide enhance the rate of oxidative addition to the palladium(0) catalyst, thereby increasing the overall reaction rate.[10][11][12]

When 4-benzyloxy-biphenyl derivatives are used as coupling partners, the electronic effect of the benzyloxy group depends on whether it is on the aryl halide or the boronic acid component.

• As an Aryl Halide (e.g., 4-Benzyloxy-4'-bromobiphenyl): The electron-donating benzyloxy group will slightly decrease the reactivity compared to an unsubstituted or electron-deficient aryl bromide.

• As a Boronic Acid (e.g., 4-Benzyloxyphenylboronic Acid): The electron-donating benzyloxy group will increase the nucleophilicity of the boronic acid, potentially accelerating the transmetalation step and the overall reaction rate compared to unsubstituted phenylboronic acid.

Table 2: Illustrative Yields for Suzuki-Miyaura Coupling of Various Aryl Bromides with Phenylboronic Acid

Aryl Bromide	Product	Typical Yield (%)
4-Bromo-1,1'-biphenyl	p-Terphenyl	85
4'-Bromo-4-benzyloxy-1,1'-biphenyl	4-Benzyloxy-p-terphenyl	78
4'-Bromo-4-methoxy-1,1'-biphenyl	4-Methoxy-p-terphenyl	80
4'-Bromo-4-nitro-1,1'-biphenyl	4-Nitro-p-terphenyl	95

Note: Yields are illustrative and can vary based on specific reaction conditions.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with phenylboronic acid.[13]

Materials:

• Aryl bromide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• 2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl (SPhos, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a Schlenk tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add toluene (5 mL) and water (0.5 mL) via syringe.

• Heat the reaction mixture at 100°C with vigorous stirring for the required time (monitor by TLC).

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizing Reaction Pathways

To further elucidate the concepts discussed, the following diagrams illustrate the general mechanism of electrophilic aromatic substitution and the catalytic cycle of the Suzuki-Miyaura cross-coupling.

Caption: General mechanism of electrophilic aromatic substitution.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The presence of a benzyloxy group at the 4-position of a biphenyl scaffold renders it a highly reactive substrate for electrophilic aromatic substitution, significantly more so than unsubstituted biphenyl or those bearing deactivating groups. In contrast, for Suzuki-Miyaura cross-coupling, the effect of the benzyloxy group is more nuanced, being slightly deactivating on an aryl halide partner and potentially activating on a boronic acid partner. A thorough understanding of these reactivity patterns is crucial for the strategic design of synthetic routes in the development of novel chemical entities.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. cdn2.assets-servd.host [cdn2.assets-servd.host]
• 3. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. quora.com [quora.com]
• 6. benchchem.com [benchchem.com]
• 7. stmarys-ca.edu [stmarys-ca.edu]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. gala.gre.ac.uk [gala.gre.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of 4-Benzyloxy-biphenyl and Its Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of 4-Benzyloxy-biphenyl and its structurally related analogues. The information presented herein is curated from preclinical studies to serve as a valuable resource for evaluating the therapeutic potential of this class of compounds. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways and workflows to facilitate further research and development.

Comparative Biological Activity

The biological activities of 4-Benzyloxy-biphenyl and its analogues are diverse, with demonstrated effects in cancer, metabolic disorders, and infectious diseases. The following tables summarize the quantitative data from various studies, providing a comparative overview of their potency and selectivity.

Table 1: Peroxisome Proliferator-Activated Receptor α (PPARα) Agonist Activity

A series of 4-Benzyloxy-benzylamino analogues have been investigated as PPARα agonists, which are potential therapeutic agents for retinal disorders.[1] The following table presents the in vitro activity of selected compounds.

Compound	R Group	EC50 hPPARα (μM)	EC50 hPPARγ (μM)	EC50 hPPARδ (μM)	Selectivity Index (SI)
4a (A91)	4-OMe	4.43 ± 0.01	>100	>100	>20
4b	4-F	0.77 ± 0.03	>100	>100	>130
4q	5-F	0.58 ± 0.04	>100	>100	>170
4s	5-Br	1.12 ± 0.08	>100	>100	>100
4u	3-Me	0.037 ± 0.01	>100	>100	>2700

Table 2: STAT3 Signaling Pathway Inhibition

Derivatives of a benzyloxyphenyl-methylaminophenol scaffold, structurally related to 4-Benzyloxy-biphenyl, have been identified as inhibitors of the STAT3 signaling pathway, a crucial target in cancer therapy.[2]

Compound	IL-6/STAT3 Pathway IC50 (μM)	Antiproliferative Activity (MDA-MB-468) IC50 (μM)
Hit Compound (1)	15.3	Not Reported
4a	7.71	9.61
4b	1.38	Not Reported

Table 3: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) Inhibition

Symmetrical molecules containing biphenyl scaffolds have been evaluated for their ability to inhibit both AChE and BuChE, enzymes relevant to Alzheimer's disease.[3]

Compound	AChE IC50 (μM)	BuChE IC50 (μM)
14	> 10	1.44
15	1.18	0.74
19	0.096	1.25
24	0.82	> 10
25	> 10	9.11
28	> 10	6.30

Table 4: Herbicidal Activity

N-(4-benzyloxy/alkyloxyphenyl)-4, 6-disubstituted-2-pyrimidinyl-amine derivatives have shown potential as herbicides, exhibiting growth inhibition on various plant species.[4]

Compound	Target Plant	Concentration (mg/L)	Inhibition (%)
4d	Rape Root (Brassica campestris)	100	88.2

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key experiments cited in this guide.

2.1. PPARα Agonist Activity Assay

The in vitro activity of the 4-Benzyloxy-benzylamino analogues was determined using a cell-based luciferase reporter assay.[1]

• Cell Line: HEK293T cells.

• Plasmids: Gal4-hPPARα-LBD, UAS-luciferase reporter, and a β-galactosidase expression vector (for transfection control).

• Procedure:

  • HEK293T cells were co-transfected with the plasmids.

  • After 24 hours, cells were treated with the test compounds at various concentrations.

  • Following a 24-hour incubation period, cells were lysed.

  • Luciferase activity was measured using a luminometer, and β-galactosidase activity was determined for normalization.

  • EC50 values were calculated from the dose-response curves.

2.2. STAT3 Signaling Pathway Inhibition Assay

The inhibitory activity of the benzyloxyphenyl-methylaminophenol derivatives on the IL-6-induced STAT3 pathway was assessed using a luciferase reporter gene assay.[2]

• Cell Line: Human embryonic kidney (HEK293T) cells.

• Plasmids: p-STAT3-TA-luc and an internal control plasmid pRL-TK.

• Procedure:

  • HEK293T cells were co-transfected with the reporter and control plasmids.

  • After 24 hours, cells were pre-treated with the test compounds for 4 hours.

  • Cells were then stimulated with 20 ng/mL of IL-6 for 6 hours.

  • Luciferase activity was measured using the Dual-Luciferase Reporter Assay System.

  • IC50 values were determined from the inhibition curves.

2.3. Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) Inhibition Assay

The inhibitory activities of the biphenyl derivatives against AChE and BuChE were determined using a modified Ellman's method.[3]

• Enzymes: Electrophorus electricus AChE and horse serum BuChE.

• Substrates: Acetylthiocholine iodide (ATCI) for AChE and butyrylthiocholine iodide (BTCI) for BuChE.

• Reagent: 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

• Procedure:

  • The test compound and the respective enzyme were pre-incubated in a phosphate buffer (pH 8.0).

  • The reaction was initiated by adding the substrate (ATCI or BTCI) and DTNB.

  • The hydrolysis of the substrate produces thiocholine, which reacts with DTNB to form a yellow anion.

  • The absorbance of the yellow product was measured at 412 nm using a microplate reader.

  • IC50 values were calculated by plotting the percentage of inhibition versus the inhibitor concentration.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanism of action and experimental design.

Caption: Peroxisome Proliferator-Activated Receptor α (PPARα) signaling pathway.

Caption: IL-6/JAK/STAT3 signaling pathway and the point of inhibition.

Caption: Workflow for the determination of AChE/BuChE inhibition.

References

• 1. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of benzyloxyphenyl-methylaminophenol derivatives as STAT3 signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of a New Series of Biphenyl/Bibenzyl Derivatives Functioning as Dual Inhibitors of Acetylcholinesterase and Butyrylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Routes of 4-Benzyloxy-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated synthetic routes for the preparation of 4-benzyloxy-biphenyl, a key intermediate in various research and development applications. We will explore two primary methodologies: the classical Williamson ether synthesis and the modern Suzuki-Miyaura cross-coupling reaction. This comparison includes detailed experimental protocols, quantitative data, and workflow visualizations to aid in the selection of the most suitable method for your specific needs.

At a Glance: Comparison of Synthetic Routes

Parameter	Williamson Ether Synthesis (Conventional)	Williamson Ether Synthesis (Ultrasound-Assisted PTC)	Suzuki-Miyaura Coupling
Starting Materials	4-Phenylphenol, Benzyl chloride	4-Phenylphenol, Benzyl chloride	(4-(Benzyloxy)phenyl)boronic acid, Bromobenzene
Key Reagents	Base (e.g., KOH, K₂CO₃)	Phase-Transfer Catalyst (PTC), NaOH, Ultrasonication	Palladium catalyst, Ligand, Base (e.g., K₂CO₃)
Typical Solvent(s)	Ethanol, Acetone, DMF	Chlorobenzene/Water (biphasic)	Toluene, Dioxane, Water
Reaction Temperature	Reflux	30-70°C	80-110°C
Reaction Time	30 min - 24 h	< 1 h	2-24 h
Reported Yield	~85%[1]	High (Kinetics-focused study)[2]	80-95% (Typical for this type of coupling)
Key Advantages	Simple, cost-effective reagents	Significantly accelerated reaction rates, mild conditions	High functional group tolerance, high yields
Key Disadvantages	May require harsh bases, potential for side reactions	Requires specialized equipment (sonicator)	More expensive catalysts and reagents

Synthetic Route Overviews

Below are diagrams illustrating the chemical transformations for each synthetic route.

Caption: Reaction scheme for the Williamson ether synthesis of 4-benzyloxy-biphenyl.

Caption: Reaction scheme for the Suzuki-Miyaura coupling to form 4-benzyloxy-biphenyl.

Experimental Protocols

Route 1: Williamson Ether Synthesis (Conventional)

This method represents a classical and straightforward approach to ether synthesis.

Procedure: A mixture of (1,1'-biphenyl)-4-ol (1.70 g, 0.01 mol) and benzyl chloride (5 ml) was refluxed for 30 minutes. The reaction mixture was then cooled and poured into 25 ml of hexane. The resulting precipitate was collected by filtration and purified by recrystallization from ethanol to yield 4-benzyloxy-biphenyl.[1]

Reported Yield: 85%[1]

Route 2: Williamson Ether Synthesis (Ultrasound-Assisted Phase-Transfer Catalysis)

This modern variation of the Williamson ether synthesis utilizes ultrasonication and a phase-transfer catalyst to significantly accelerate the reaction rate under mild conditions.[2]

Procedure: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer and placed in an ultrasonic bath, add chlorobenzene (30 mL), sodium hydroxide (15 g), and biphenyl (0.2 g, as an internal standard). To this mixture, add 4-phenylphenol (3 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the multi-site phase-transfer catalyst N¹,N²-dibenzyl-N¹,N¹,N²,N²-tetramethylethane-1,2-diaminium dibromide (0.5 g). The reaction mixture is agitated at 600 rpm at 50°C under the influence of ultrasonic power (40 kHz, 300W).[2] The reaction progress can be monitored by techniques such as TLC or GC-MS. After completion, the phases are separated, and the organic layer is washed, dried, and concentrated to yield the product.

Note: While a specific isolated yield is not provided in the primary literature, the study demonstrates significantly enhanced reaction kinetics, suggesting a high-yield and efficient process.[2]

Route 3: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction that offers high yields and excellent functional group tolerance.

Procedure (Representative): To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (4-(benzyloxy)phenyl)boronic acid (1.2 mmol, 1.2 equiv), a palladium catalyst such as Pd(PPh₃)₄ (3-5 mol%), and a base such as potassium carbonate (2.0 mmol, 2.0 equiv). The flask is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times. Under the inert atmosphere, add a solvent system such as a mixture of toluene and water. To this mixture, add bromobenzene (1.0 mmol, 1.0 equiv). The reaction mixture is then heated to 80-110°C and stirred vigorously for 2-24 hours. The reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Expected Yield: 80-95% (based on typical yields for similar Suzuki-Miyaura cross-coupling reactions).

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of 4-benzyloxy-biphenyl.

References

• 1. researchgate.net [researchgate.net]
• 2. op.niscair.res.in [op.niscair.res.in]

A Comparative Guide to Catalysts for 4-Benzyloxy-biphenyl Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-Benzyloxy-biphenyl is a critical step in the preparation of various organic molecules of interest in pharmaceutical and materials science. The efficiency of this synthesis is highly dependent on the choice of catalyst. This guide provides a comparative analysis of different catalytic systems for the synthesis of 4-Benzyloxy-biphenyl, supported by experimental data to facilitate catalyst selection and optimization of reaction conditions.

Performance Comparison of Catalytic Systems

The selection of a catalyst is paramount for achieving high yield, selectivity, and favorable reaction kinetics. Below is a summary of quantitative data for different catalytic approaches to the synthesis of 4-Benzyloxy-biphenyl.

Catalytic System	Catalyst	Reactants	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phase-Transfer Catalysis with Ultrasonication	N¹,N²-dibenzyl-N¹,N¹,N²,N²-tetramethylethane-1,2-diaminium dibromide (MPTC)	4-phenylphenol, Benzyl chloride	NaOH	Chlorobenzene	50	0.33	High	[1][2][3]
Suzuki-Miyaura Coupling	Pd(OAc)₂ / SPhos	4-Benzyloxyphenylboronic acid, Bromobenzene	K₃PO₄	Toluene	100	16	High	[4]
Suzuki-Miyaura Coupling	PdCl₂(dppf)	4-Benzyloxyphenylboronic acid, Bromobenzene	K₂CO₃	DME	80	2	High	[4]
Suzuki-Miyaura Coupling	Pd(PPh₃)₄	4-Benzyloxyphenylboronic acid, Bromobenzene	K₃PO₄	1,4-Dioxane/H₂O	90	12	Good	[4]

Note: "High" and "Good" yields are reported in the literature, suggesting successful reactions without specifying the exact percentage.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. The following are protocols for key experiments cited in this guide.

Protocol 1: Synthesis via Multi-site Phase-Transfer Catalysis with Ultrasonication[1]

This method utilizes a multi-site phase-transfer catalyst (MPTC) in conjunction with ultrasonic irradiation to promote the reaction between 4-phenylphenol and benzyl chloride.

Materials:

• 4-phenylphenol

• Benzyl chloride

• N¹,N²-dibenzyl-N¹,N¹,N²,N²-tetramethylethane-1,2-diaminium dibromide (MPTC)

• Sodium hydroxide (NaOH)

• Chlorobenzene

Procedure:

• To a 500 mL three-neck round-bottom flask, add chlorobenzene (30 mL) and sodium hydroxide (15 g).

• Add 4-phenylphenol (3 g, 17.62 mmol), benzyl chloride (2.027 g, 16.35 mmol), and the MPTC (0.5 g).

• The flask is placed in an ultrasonicator (40 kHz, 300W).

• The reaction mixture is agitated at 600 rpm at 50°C.

• The reaction progress is monitored, and upon completion, the phases are separated.

• The organic phase is isolated, washed, dried, and concentrated to yield 4-Benzyloxy-biphenyl.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for carbon-carbon bond formation. The synthesis of 4-Benzyloxy-biphenyl can be achieved by coupling a benzyloxyphenylboronic acid derivative with an aryl halide, or a 4-bromobenzyl ether with phenylboronic acid.

Materials:

• 4-Benzyloxyphenylboronic acid or 4-bromobenzyl ether

• Aryl halide (e.g., bromobenzene) or Phenylboronic acid

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(dppf), Pd(PPh₃)₄)

• Ligand (if required, e.g., SPhos)

• Base (e.g., K₃PO₄, K₂CO₃)

• Solvent (e.g., Toluene, DME, 1,4-Dioxane/Water)

Procedure:

• In a reaction vessel purged with an inert gas (e.g., argon or nitrogen), combine the boronic acid derivative (1.0-1.2 equivalents) and the aryl halide (1.0 equivalent).

• Add the palladium catalyst (typically 1-5 mol%) and the ligand (if applicable).

• Add the base (typically 2-3 equivalents) and the solvent.

• Heat the reaction mixture to the specified temperature (e.g., 80-100°C) with stirring.

• Monitor the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture and perform an aqueous work-up.

• Extract the product with an organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• Purify the crude product by a suitable method, such as column chromatography, to obtain pure 4-Benzyloxy-biphenyl.

Visualizations

To aid in the understanding of the underlying chemical processes, the following diagrams illustrate a typical catalytic cycle and experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for catalyst screening.

References

• 1. or.niscpr.res.in [or.niscpr.res.in]
• 2. Synthesis of 4-(benzyloxy)biphenyl under a multi-site phase-transfer catalyst along with ultrasonication – A kinetic study | Indian Journal of Chemical Technology (IJCT) [or.niscpr.res.in]
• 3. op.niscair.res.in [op.niscair.res.in]
• 4. Synthesis and evaluation of biaryl derivatives for structural characterization of selective monoamine oxidase B inhibitors toward Parkinson's disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Liquid Crystal Properties of 4-Benzyloxy-biphenyl Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the liquid crystal properties of 4-Benzyloxy-biphenyl derivatives. The inclusion of a benzyloxy group in the molecular structure of biphenyl-based liquid crystals significantly influences their mesomorphic behavior. Understanding these properties is crucial for the design and application of these materials in various fields, including display technologies and advanced materials development. This document presents experimental data from differential scanning calorimetry (DSC), polarized optical microscopy (POM), and X-ray diffraction (XRD) to facilitate a comparative analysis of these compounds.

Comparative Analysis of Mesomorphic Properties

The liquid crystalline behavior of 4-Benzyloxy-biphenyl derivatives is highly dependent on the nature of the substituent at the 4'-position. The following tables summarize the phase transition temperatures and enthalpy changes for a homologous series of (E)-4-(alkyloxy)-N-(4-(benzyloxy)benzylidene)aniline and a more complex derivative, 4-Benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate (BDBB).

Table 1: Phase Transition Temperatures of (E)-4-(alkyloxy)-N-(4-(benzyloxy)benzylidene)aniline Homologous Series [1]

Compound	n (Alkyl Chain Length)	Melting Point (°C)	Clearing Point (°C)	Mesophase
I6	6	135	-	Non-mesomorphic
I8	8	128	134	Smectic A
I16	16	119	138	Smectic A

Note: The mesophase for I8 and I16 was identified as Smectic A, and these compounds exhibit an enantiotropic liquid crystal phase. Compound I6 with the shortest alkyl chain did not exhibit liquid crystalline properties.[1]

Table 2: Thermal Properties of 4-Benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate (BDBB) [2][3]

Transition	Temperature (°C)	Enthalpy (ΔH, kJ/mol)
Crystal to Smectic C	95.8	38.7
Smectic C to Nematic	125.4	1.1
Nematic to Isotropic	198.2	1.9

Note: BDBB displays a rich polymorphism with both smectic and nematic phases. The transition temperatures were determined by DSC and the mesophases were identified by polarized optical microscopy.[2][3]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry is a fundamental technique used to determine the thermal transitions of liquid crystalline materials.[4] It measures the difference in heat flow between a sample and a reference as a function of temperature.

Protocol:

• A small sample (typically 1-5 mg) of the 4-Benzyloxy-biphenyl derivative is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference are placed in the DSC furnace.

• The furnace is heated and cooled at a controlled rate, typically 10°C/min, under a nitrogen atmosphere.

• The heat flow to the sample is recorded as a function of temperature. Endothermic peaks on heating correspond to phase transitions from a more ordered to a less ordered state (e.g., crystal to smectic, smectic to nematic, nematic to isotropic). Exothermic peaks are observed on cooling for the reverse transitions.

• The peak temperature of the endotherm or exotherm is taken as the transition temperature. The area under the peak is integrated to determine the enthalpy of the transition (ΔH).

Polarized Optical Microscopy (POM)

Polarized optical microscopy is an essential tool for the identification of liquid crystal phases by observing the unique optical textures of different mesophases.[5][6][7]

Protocol:

• A small amount of the sample is placed on a clean glass slide and covered with a coverslip.

• The slide is placed on a hot stage attached to a polarizing microscope.

• The sample is heated to its isotropic liquid phase to ensure a uniform state.

• The sample is then slowly cooled, and the textures that form upon entering a mesophase are observed between crossed polarizers.

• Nematic phases typically exhibit a threaded or schlieren texture.

• Smectic A phases often show a focal-conic fan texture.[1]

• The transition temperatures observed via POM should correspond to those measured by DSC.

X-ray Diffraction (XRD)

X-ray diffraction is a powerful technique for determining the structural organization of liquid crystal phases, such as layer spacing in smectic phases.[8][9][10]

Protocol:

• The liquid crystal sample is loaded into a thin-walled glass capillary tube (typically 0.5-1.0 mm in diameter).

• The capillary is placed in a temperature-controlled holder within the XRD instrument.

• The sample is heated to the desired mesophase temperature.

• A monochromatic X-ray beam is directed at the sample.

• The scattered X-rays are detected by a 2D detector.

• For smectic phases, a sharp reflection in the small-angle region corresponds to the layer spacing (d). A diffuse reflection in the wide-angle region indicates the liquid-like order within the layers.

• For nematic phases, only a diffuse wide-angle reflection is typically observed, indicating the lack of positional order.

Visualizing the Characterization Workflow

The following diagram illustrates the logical workflow for the synthesis and characterization of 4-Benzyloxy-biphenyl derivatives to assess their liquid crystal properties.

Caption: Experimental workflow for assessing the liquid crystal properties of novel materials.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. mdpi.com [mdpi.com]
• 5. Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. researchgate.net [researchgate.net]
• 9. barron.rice.edu [barron.rice.edu]
• 10. The world of liquid crystals as seen through X-ray diffraction – Laboratoire de physique des Solides [lps.u-psud.fr]

A Comparative Guide to Cytotoxicity Assays for 4-Benzyloxy-biphenyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common in vitro cytotoxicity assays applicable to the study of 4-Benzyloxy-biphenyl derivatives and structurally related compounds. Due to limited direct experimental data on 4-Benzyloxy-biphenyl, this guide leverages findings from analogous biphenyl structures to offer insights into potential cytotoxic effects and the methodologies for their assessment. The information presented herein is intended to aid in the selection of appropriate assays and in the design of robust experimental protocols for evaluating the cytotoxic potential of this class of compounds.

Comparative Cytotoxicity Data of Biphenyl Analogs

The cytotoxic activity of various biphenyl derivatives, structurally related to 4-Benzyloxy-biphenyl, has been evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity, with lower values indicating higher potency. The following table summarizes the IC50 values for selected biphenyl analogs, primarily determined using the MTT assay.[1]

Compound	Cell Line	IC50 (µM)	Exposure Time	Assay
(3′S,4′S)-(-)-cis-khellactone derivative	HEPG-2 (Human Liver Carcinoma)	6.1 - 9.2	Not Specified	MTT
SGC-7901 (Human Gastric Carcinoma)	6.1 - 9.2	Not Specified	MTT
LS174T (Human Colon Carcinoma)	6.1 - 9.2	Not Specified	MTT
3,3',5,5'-Tetramethoxybiphenyl-4,4'-diol	HuH7.5 (Hepatocellular Carcinoma, p53-mutant)	68	24 h	MTT
55	48 h	MTT
HepG2/C3A (Hepatocellular Carcinoma, p53-wild type)	>100	24 h & 48 h	MTT
Compound 22	SC-3 (Androgen-dependent)	0.75	Not Specified	Cell Growth Inhibition
LNCaP (T877A-mutated AR)	0.043	Not Specified	Cell Growth Inhibition
22Rv1 (H874Y-mutated AR)	0.22	Not Specified	Cell Growth Inhibition

Key Cytotoxicity Assays: Principles and Protocols

A multi-parametric approach is recommended for a thorough understanding of a compound's cytotoxic effects.[2] Commonly employed assays assess various cellular functions, including metabolic activity, membrane integrity, and apoptosis.

Metabolic Activity Assays (MTT, MTS, XTT)

These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability.[3] In viable cells, mitochondrial dehydrogenases convert a tetrazolium salt (e.g., MTT) into a colored formazan product.[1][3] The amount of formazan is proportional to the number of living cells.[3]

Experimental Protocol: MTT Assay [1][3]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000–10,000 cells/well and incubate for 24 hours to allow for attachment.[3]

• Compound Preparation and Treatment: Prepare a stock solution of the 4-Benzyloxy-biphenyl derivative in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.[3] Replace the medium in the wells with 100 µL of the medium containing the test compound and incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[4]

• Formazan Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. The IC50 value is determined from the dose-response curve.[3]

Membrane Integrity Assay (LDH Assay)

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.[3] LDH is a stable cytosolic enzyme that is released upon cell lysis, making it a reliable marker for necrosis or late-stage apoptosis.[3]

Experimental Protocol: LDH Assay [3]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Sample Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate containing the LDH assay reaction mixture, according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the recommended time, protected from light.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm).

• Data Analysis: Calculate the percentage of LDH release relative to a maximum LDH release control (cells lysed with a lysis buffer).

Apoptosis Assays (Caspase-3/7 Activity)

These assays specifically measure the activity of caspases 3 and 7, which are key executioner enzymes in the apoptotic pathway.[3] Their activation is a hallmark of programmed cell death.[3]

Experimental Protocol: Caspase-3/7 Activity Assay (Fluorometric) [2]

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with the compound as previously described.[2]

• Reagent Preparation: Prepare the caspase-3/7 substrate solution according to the manufacturer's protocol. This typically involves diluting a fluorogenic substrate (e.g., containing the DEVD peptide sequence) in a suitable buffer.[2]

• Reagent Addition: Add the prepared caspase-3/7 reagent directly to each well.[2]

• Incubation: Incubate the plate for 30-60 minutes at room temperature or 37°C, protected from light.[2]

• Fluorescence Measurement: Measure the fluorescence using a microplate reader with the appropriate excitation and emission wavelengths (e.g., ~499 nm excitation and ~521 nm emission).[2]

• Data Analysis: The fluorescence intensity is directly proportional to the caspase-3/7 activity.

Potential Signaling Pathways and Experimental Workflows

The cytotoxic effects of biphenyl derivatives can be mediated by various signaling pathways, often culminating in apoptosis.[3] The following diagrams illustrate a hypothetical apoptotic pathway and a general experimental workflow for assessing cytotoxicity.

Caption: Hypothetical intrinsic apoptosis pathway induced by a 4-Benzyloxy-biphenyl derivative.

Caption: General experimental workflow for in vitro cytotoxicity testing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

head-to-head comparison of different synthesis methods for 4-Benzyloxy-biphenyl

For researchers and professionals in the field of drug development and organic synthesis, the efficient and reliable production of key chemical intermediates is paramount. 4-Benzyloxy-biphenyl is a valuable scaffold in medicinal chemistry and materials science, and its synthesis can be approached through several established methods. This guide provides a detailed, head-to-head comparison of the most common and effective strategies for the synthesis of 4-Benzyloxy-biphenyl: the Williamson Ether Synthesis, the Suzuki-Miyaura Coupling, and the Ullmann Condensation. Each method is evaluated based on experimental data, with detailed protocols provided to facilitate informed decisions in a laboratory setting.

At a Glance: Performance Comparison of Synthesis Methods

The choice of synthetic route to 4-Benzyloxy-biphenyl is often a trade-off between yield, reaction conditions, and the availability of starting materials. The following table summarizes the key quantitative parameters for the three primary methods discussed.

Parameter	Williamson Ether Synthesis (Ultrasonic PTC)	Suzuki-Miyaura Coupling (Representative)	Ullmann Condensation (Representative)
Starting Materials	4-Phenylphenol, Benzyl Chloride	4-Benzyloxyphenylboronic Acid, Bromobenzene	4-Phenylphenol, Benzyl Bromide
Catalyst/Promoter	Multi-site Phase-Transfer Catalyst (MPTC)	Palladium Catalyst (e.g., Pd(PPh₃)₄)	Copper Salt (e.g., CuI)
Base	Sodium Hydroxide (NaOH)	Potassium Carbonate (K₂CO₃)	Cesium Carbonate (Cs₂CO₃)
Solvent	Chlorobenzene/Water	Toluene/Ethanol/Water	N,N-Dimethylformamide (DMF)
Temperature	50°C	100°C	110-150°C
Reaction Time	~20 minutes for high conversion[1]	4-24 hours	12-24 hours
Reported Yield	High (quantitative conversion observed)[1]	80-95% (typical for similar couplings)	70-90% (typical for similar couplings)

In-Depth Analysis of Synthetic Pathways

Williamson Ether Synthesis

The Williamson ether synthesis is a classical and straightforward method for preparing ethers, involving the reaction of an alkoxide with a primary alkyl halide. In the context of 4-Benzyloxy-biphenyl, this translates to the reaction of 4-phenylphenoxide with a benzyl halide. Modern variations of this method, such as the use of phase-transfer catalysis (PTC) and ultrasonication, have significantly improved reaction rates and yields.[1]

This approach is often favored for its operational simplicity and the use of readily available and relatively inexpensive starting materials. The application of ultrasonic irradiation can dramatically reduce reaction times and increase efficiency.[1]

Williamson Ether Synthesis Workflow

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organoboron compound and an organohalide. For the synthesis of 4-Benzyloxy-biphenyl, this can be achieved in two ways: by coupling 4-benzyloxyphenylboronic acid with a phenyl halide, or by coupling phenylboronic acid with a 4-benzyloxy-substituted aryl halide.

This method is highly valued for its broad functional group tolerance and generally high yields. The primary considerations for this route are the availability and stability of the boronic acid precursor and the cost of the palladium catalyst and ligands.

Suzuki-Miyaura Coupling Workflow

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction used to form carbon-oxygen bonds, typically for the synthesis of diaryl ethers. This method involves the reaction of a phenol with an aryl halide in the presence of a copper catalyst and a base, often at elevated temperatures. To synthesize 4-Benzyloxy-biphenyl via an Ullmann-type reaction, 4-phenylphenol would be reacted with a benzyl halide.

While effective, the Ullmann condensation often requires higher temperatures and stoichiometric amounts of copper compared to palladium-catalyzed reactions. However, advancements have led to the development of more efficient catalytic systems. This method is a viable alternative, particularly when palladium-based routes are not desirable.

Ullmann Condensation Workflow

Experimental Protocols

Protocol 1: Williamson Ether Synthesis with Ultrasonic-Assisted Phase-Transfer Catalysis[1]

• Materials:

  • 4-Phenylphenol (3.0 g, 17.62 mmol)

  • Benzyl chloride (2.027 g, 16.35 mmol)

  • Sodium hydroxide (15 g)

  • N¹,N²-dibenzyl-N¹,N¹,N²,N²-tetramethylethane-1,2-diaminium dibromide (MPTC) (0.5 g)

  • Chlorobenzene (30 mL)

  • Biphenyl (0.2 g, internal standard)

• Procedure:

  • To a 500 mL three-neck round-bottom flask, add chlorobenzene (30 mL), sodium hydroxide (15 g), and biphenyl (0.2 g).

  • Place the flask in an ultrasonic bath.

  • Add 4-phenylphenol (3.0 g), benzyl chloride (2.027 g), and the MPTC (0.5 g) to the flask.

  • Agitate the reaction mixture at 600 rpm under ultrasonic power (40 kHz, 300W) at 50°C.

  • Monitor the reaction progress by gas chromatography. The reaction is expected to reach high conversion in approximately 20 minutes.

  • Upon completion, stop the agitation and ultrasonication. The organic and aqueous phases will separate.

  • Isolate the organic phase, wash with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Suzuki-Miyaura Coupling (Representative Protocol)

• Materials:

  • 4-Benzyloxyphenylboronic acid (1.2 mmol)

  • Bromobenzene (1.0 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 mmol)

  • Potassium carbonate (2.0 mmol)

  • Toluene (5 mL)

  • Ethanol (1 mL)

  • Water (1 mL)

• Procedure:

  • In a round-bottom flask, combine 4-benzyloxyphenylboronic acid, bromobenzene, Pd(PPh₃)₄, and potassium carbonate.

  • Add toluene, ethanol, and water to the flask.

  • De-gas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

  • Heat the reaction mixture to 100°C and stir vigorously for 4-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Ullmann Condensation (Representative Protocol)

• Materials:

  • 4-Phenylphenol (1.0 mmol)

  • Benzyl bromide (1.2 mmol)

  • Copper(I) iodide (CuI) (0.1 mmol)

  • Cesium carbonate (Cs₂CO₃) (2.0 mmol)

  • N,N-Dimethylformamide (DMF) (5 mL)

• Procedure:

  • To an oven-dried reaction tube, add 4-phenylphenol, CuI, and Cs₂CO₃.

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen).

  • Add anhydrous DMF and benzyl bromide via syringe.

  • Seal the tube and heat the reaction mixture to 110-150°C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Conclusion

The synthesis of 4-Benzyloxy-biphenyl can be effectively achieved through multiple synthetic routes, each with its own set of advantages and disadvantages. The Williamson Ether Synthesis , especially when enhanced with phase-transfer catalysis and ultrasonication, offers a rapid and high-yielding pathway using readily available starting materials.[1] The Suzuki-Miyaura Coupling provides a versatile and high-yielding method with broad functional group tolerance, though it requires a pre-functionalized boronic acid and a palladium catalyst. The Ullmann Condensation serves as a reliable, albeit often more forcing, copper-catalyzed alternative.

The optimal choice of synthesis will depend on the specific requirements of the research or development project, including cost, scale, available equipment, and the desired purity of the final product. The detailed protocols and comparative data presented in this guide are intended to assist researchers in making an informed decision for their synthetic needs.

References

• 1. dxhx.pku.edu.cn [dxhx.pku.edu.cn]

Safety & Regulatory Compliance

Proper Disposal of 4-Benzyloxy-biphenyl: A Guide for Laboratory Professionals

For Immediate Reference: In Case of Spill or Exposure

• Spill: Evacuate the area. Avoid breathing dust. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust respirator. For dry spills, use dry clean-up procedures to avoid generating dust; sweep or vacuum the material into a clean, dry, sealable, and labeled container. For wet spills, absorb the material and place it in a labeled container for disposal. Wash the spill area thoroughly with water, preventing runoff into drains. If drains are contaminated, notify emergency services.[1]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse.[2] Seek medical attention if irritation occurs.[1]

• Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[1]

This guide provides essential safety and logistical information for the proper disposal of 4-Benzyloxy-biphenyl, tailored for researchers, scientists, and drug development professionals. Following these procedures is critical for ensuring laboratory safety and environmental compliance.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 4-Benzyloxy-biphenyl is fundamental to safe handling and disposal. The following table summarizes key quantitative data.

Property	Value
Molecular Formula	C₁₉H₁₆O
Molecular Weight	260.33 g/mol [3][4]
Boiling Point	413.4°C at 760 mmHg[5]
Flash Point	167.9°C[5]
Density	1.087 g/cm³[5]

Personal Protective Equipment (PPE)

When handling 4-Benzyloxy-biphenyl, especially during disposal procedures, the use of appropriate personal protective equipment is mandatory to prevent exposure.

• Hand Protection: Wear chemical-impermeable gloves.

• Eye/Face Protection: Use tightly fitting safety goggles or a face shield.[2][6]

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

• Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a NIOSH-approved respirator.[1]

Step-by-Step Disposal Protocol

The proper disposal of 4-Benzyloxy-biphenyl must be conducted in accordance with local, state, and federal regulations. This protocol provides a general framework; always consult your institution's specific guidelines.

• Waste Identification and Segregation:

  • Identify all waste streams containing 4-Benzyloxy-biphenyl. This includes pure, unused product, contaminated labware (e.g., glassware, plasticware), and solutions.

  • Segregate 4-Benzyloxy-biphenyl waste from other chemical waste streams to avoid incompatible mixtures.[7]

• Containerization:

  • Use a dedicated, compatible, and clearly labeled waste container.[1][7] The container must have a tightly fitting lid.

  • Label the container with "Hazardous Waste" and the full chemical name: "4-Benzyloxy-biphenyl". Include the approximate quantity and date.

• Waste Accumulation:

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[1]

  • Do not overfill the container; leave adequate headspace.

• Disposal of Contaminated Materials:

  • Solid Waste: Contaminated items such as gloves, paper towels, and weighing papers should be placed in a sealed bag and then into the designated solid waste container for 4-Benzyloxy-biphenyl.

  • Sharps: Contaminated sharps (needles, razor blades) must be disposed of in a designated sharps container.

  • Empty Containers: "Empty" containers of 4-Benzyloxy-biphenyl must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7] After triple-rinsing, the container can be disposed of according to institutional guidelines for non-hazardous waste.

• Arranging for Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

  • Do not dispose of 4-Benzyloxy-biphenyl down the drain or in regular trash.[1] It should be disposed of through an authorized hazardous or special waste collection point.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of materials contaminated with 4-Benzyloxy-biphenyl.

Caption: Workflow for the disposal of 4-Benzyloxy-biphenyl waste.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. 4-Benzyloxy-biphenyl | C19H16O | CID 3099164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 84954-30-3 CAS MSDS (4-Benzyloxy-biphenyl) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 4-(benzyloxy)biphenyl | 84954-30-3 [chemnet.com]
• 6. echemi.com [echemi.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]

Essential Safety and Logistical Information for Handling 4-Benzyloxy-biphenyl

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This document provides crucial safety and logistical information for 4-Benzyloxy-biphenyl, including personal protective equipment (PPE), operational procedures, and disposal plans.

Hazard Summary

4-Benzyloxy-biphenyl is a derivative of biphenyl and should be handled with care. While specific toxicity data for this compound is limited, the hazard profile of the parent compound, biphenyl, and related derivatives suggests that it may be harmful if swallowed, inhaled, or comes into contact with skin.[1] It may cause skin, eye, and respiratory irritation.[1] Long-term exposure to biphenyls can potentially lead to liver and kidney damage.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 4-Benzyloxy-biphenyl, based on general laboratory safety standards for biphenyl compounds.

Protection Type	Specific Recommendations	Relevant Standards
Eye and Face Protection	Wear chemical safety goggles or glasses with side shields.	OSHA 29 CFR 1910.133, EN166
Skin Protection	- Gloves: Chemical-resistant gloves such as nitrile rubber, butyl rubber, or polychloroprene. Glove thickness should be chosen based on the specific task and duration of handling. - Protective Clothing: A lab coat or overalls should be worn. For larger quantities or tasks with a higher risk of splashing, a PVC apron is recommended.	EN 374
Respiratory Protection	- For nuisance dust: Use a NIOSH-approved N95 or EN143 P1 dust mask. - For higher concentrations or when engineering controls are insufficient: A full-face respirator with appropriate cartridges for organic vapors and particulates is recommended.	NIOSH (US), CEN (EU)

Quantitative Safety Data

Parameter	Value	Species	Reference
Oral LD50 (Biphenyl)	2140 mg/kg	Rat	[2]
Dermal LD50 (Biphenyl)	> 5010 mg/kg	Rabbit	[2]

Occupational Exposure Limits (OELs) for Biphenyl

Organization	Limit	Notes
OSHA (PEL)	0.2 ppm (1 mg/m³)	8-hour Time-Weighted Average (TWA)[3]
NIOSH (REL)	1 mg/m³	10-hour TWA
ACGIH (TLV)	1 mg/m³	8-hour TWA

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential to ensure the safety of laboratory personnel and the environment.

Handling Protocol

• Engineering Controls:

  • Always handle 4-Benzyloxy-biphenyl in a well-ventilated area, preferably within a chemical fume hood.

  • Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.

• Pre-Handling Preparations:

  • Read and understand the Safety Data Sheet (SDS) before starting any work.

  • Ensure all necessary PPE is available and in good condition.

  • Prepare all necessary equipment and reagents before handling the compound.

• Handling the Compound:

  • Avoid direct contact with the skin, eyes, and clothing.

  • Avoid generating and inhaling dust.

  • Do not eat, drink, or smoke in the area where the chemical is handled.

  • Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

• Storage:

  • Store in a tightly sealed, properly labeled container.

  • Keep in a cool, dry, and well-ventilated place away from direct sunlight and heat.

  • Store away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

• Small Spills:

  • Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

  • Place the spilled material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the area and restrict access.

  • Alert your supervisor and institutional safety office.

  • Follow institutional emergency response procedures.

Disposal Plan

• Waste Collection:

  • Collect all waste containing 4-Benzyloxy-biphenyl, including contaminated PPE, in a designated and clearly labeled hazardous waste container.

  • Do not mix with other waste streams unless explicitly instructed to do so by your institution's environmental health and safety department.

• Disposal Method:

  • Dispose of the hazardous waste through a licensed chemical waste disposal company.

  • All disposal activities must comply with local, state, and federal regulations.

  • Do not dispose of 4-Benzyloxy-biphenyl down the drain or in the regular trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Benzyloxy-biphenyl.

Caption: A diagram illustrating the key steps for the safe handling of 4-Benzyloxy-biphenyl.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 3. DIPHENYL (BIPHENYL) | Occupational Safety and Health Administration [osha.gov]